2-Methyl-3-pentyloxirane

• CAS: 3234-26-2

Core Science & Biosynthesis

Stereoisomers of 2-Methyl-3-pentyloxirane: A Technical Whitepaper on Stereodivergent Synthesis and Catalytic Epoxidation

Executive Summary

2-Methyl-3-pentyloxirane (CAS: 3234-26-2), commonly referred to as 2,3-epoxyoctane, is an unfunctionalized aliphatic epoxide that serves as a critical intermediate in the synthesis of complex pharmaceutical agents, agrochemicals, and natural products[1]. Because the parent alkene (2-octene) lacks directing functional groups (such as hydroxyls or amines), controlling the stereochemical outcome during its synthesis is notoriously difficult. This whitepaper provides an in-depth analysis of the stereochemical architecture of 2-methyl-3-pentyloxirane, explores historical and modern stereodivergent synthesis pathways, and details advanced catalytic epoxidation workflows designed to achieve enantiofacial differentiation.

Structural and Stereochemical Fundamentals

2-Methyl-3-pentyloxirane ( C8​H16​O ) consists of an oxirane ring substituted with a methyl group at the C2 position and a pentyl group at the C3 position[1]. The presence of these two contiguous chiral centers results in four distinct stereoisomers, which can be categorized into two diastereomeric pairs:

• Trans Isomers: (2R, 3R) and (2S, 3S). The methyl and pentyl substituents are oriented on opposite faces of the oxirane plane.

• Cis Isomers: (2R, 3S) and (2S, 3R). The substituents are oriented on the same face of the oxirane plane.

Table 1: Stereochemical Configurations of 2-Methyl-3-pentyloxirane

Isomer Designation	C2 Configuration	C3 Configuration	Relative Geometry	Spatial Orientation
Isomer 1	R	R	Trans	Substituents on opposite faces
Isomer 2	S	S	Trans	Substituents on opposite faces
Isomer 3	R	S	Cis	Substituents on same face
Isomer 4	S	R	Cis	Substituents on same face

Mechanistic Pathways for Stereodivergent Synthesis

To obtain all four stereoisomers in high optical purity, researchers cannot rely on simple asymmetric epoxidation. Instead, a stereodivergent chemo-enzymatic approach is required. Pioneered by Veschambre and colleagues, this methodology starts from an achiral ketone and utilizes sequential chemical and biocatalytic steps to lock in the stereochemistry[2].

The Causality of the Pathway:

• α -Bromination: 2-octanone is chemically brominated to yield racemic 3-bromo-2-octanone.

• Biocatalytic Reduction: The racemic mixture is reduced using highly selective alcohol dehydrogenases. The enzymatic chiral pocket forces the hydride transfer to occur from a specific face, yielding a diastereomeric mixture of 3-bromooctan-2-ol[2].

• Separation: The diastereomers are separated via silica gel chromatography to isolate optically pure halohydrins.

• Base-Promoted Cyclization: The addition of a base triggers an intramolecular SN​2 reaction. The oxygen nucleophile attacks the halogen-bearing carbon, resulting in a strict inversion of stereochemistry. This predictable inversion is the mechanistic key that dictates whether the final 2-methyl-3-pentyloxirane will be cis or trans.

Chemo-enzymatic stereodivergent synthesis pathway for 2-methyl-3-pentyloxirane isomers.

Advanced Catalytic Epoxidation Workflows

Direct epoxidation of unfunctionalized aliphatic alkenes like 2-octene is a frontier challenge in organic chemistry. Because the substrate lacks directing groups, enantiofacial differentiation relies entirely on weak dispersive forces and steric clashes within a catalyst's secondary coordination sphere.

Macrocyclic Tetra-NHC Iron(II) Catalysis

Recent advancements utilize macrocyclic Tetra-NHC Iron(II) catalysts with aqueous H2​O2​ as the terminal oxidant[3]. When cis-2-octene is subjected to this system, the reaction yields 2-methyl-3-pentyloxirane purely as a cis isomer. The reaction is strictly maintained at -15 °C. This specific intermediate temperature is a calculated compromise: it is the lowest possible temperature that maintains the solubility of both the unfunctionalized alkene and the resultant epoxide, while simultaneously maximizing the lifetime of the highly reactive iron-oxo intermediate to achieve a 6% enantiomeric excess (ee) between the cis enantiomeric pair[3].

Supramolecular "Gated Basket" Catalysis

An alternative strategy involves supramolecular confinement. "Gated baskets"—constructed with a porphyrin floor, phthalimide-based walls, and revolving aromatic gates—create a sterically restricted microenvironment[4]. When cis-2-octene enters this cavity, the spatial restrictions physically alter the approach trajectory of the oxidant. Quantitative gas chromatography (GC) has demonstrated that this confinement directly modulates the thermodynamic balance of the transition states, allowing chemists to artificially manipulate the [cis]/[trans] ratio of the resulting 2-methyl-3-pentyloxirane[4].

Table 2: Catalytic Epoxidation Performance on 2-Octene

Catalyst System	Substrate	Temp (°C)	Product Geometry	Enantiomeric Excess	Ref
Macrocyclic Tetra-NHC Fe(II)	cis-2-octene	-15	Cis-only	6% ee	[3]
Mn(III)-Porphyrin Gated Basket	cis-2-octene	Ambient	Cis / Trans mixture	N/A (Ratio modulated)	[4]

Self-Validating Experimental Protocol: Catalytic Epoxidation

To ensure high reproducibility and prevent false-positive analytical results, the following protocol integrates internal controls and specific solvent choices designed for unfunctionalized epoxides.

Step-by-Step Methodology:

• Catalyst Loading: Charge a dried Schlenk flask with 2 mol% of the Tetra-NHC Fe(II) catalyst. Rationale: 2 mol% provides an optimal balance, ensuring sufficient turnover frequency while minimizing background auto-oxidation of the alkene.

• Substrate Addition: Add cis-2-octene (1.0 equiv, 0.135 mmol) dissolved in MeCN−d3​ . Rationale: Utilizing deuterated acetonitrile allows for direct, in-situ 1H NMR monitoring. Evaporating standard solvents would lead to severe yield losses due to the high volatility of the C8​ epoxide.

• Thermal Equilibration: Submerge the reaction vessel in a cryo-bath and equilibrate to exactly -15 °C[3].

• Oxidation: Add 50% aqueous H2​O2​ (5.0 equiv, 0.675 mmol) dropwise over 5 minutes. Rationale: Dropwise addition prevents thermal runaway, which would rapidly degrade the Fe(II) catalyst into inactive μ -oxo dimers.

• Reaction Monitoring: Stir the mixture at -15 °C for exactly 60 minutes[3].

• Quenching (Critical Step): Add a catalytic amount of solid MnO2​ powder to the mixture. Rationale: MnO2​ rapidly decomposes unreacted H2​O2​ into H2​O and O2​ . If residual peroxide is injected into a heated GC-MS inlet (typically >250 °C), it will thermally oxidize the unreacted alkene inside the instrument, resulting in artificially inflated yield calculations.

• Analysis: Filter the mixture through a short plug of Celite and analyze via chiral GC-MS to quantify the enantiomeric excess and overall yield[3].

Step-by-step catalytic epoxidation workflow using Tetra-NHC Iron(II) and GC-MS analysis.

Conclusion

The synthesis and isolation of the four stereoisomers of 2-methyl-3-pentyloxirane represent a benchmark in evaluating the efficacy of asymmetric catalytic systems. While chemo-enzymatic stereodivergent pathways offer a reliable method for obtaining optically pure isomers by leveraging predictable SN​2 inversions, direct catalytic epoxidation of unfunctionalized alkenes remains an active area of innovation. The deployment of macrocyclic transition-metal catalysts and supramolecular gated baskets demonstrates how fine-tuning the secondary coordination sphere can overcome the inherent lack of directing groups in aliphatic substrates.

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An In-Depth Technical Guide to 2-Methyl-3-pentyloxirane: Nomenclature, Structural Dynamics, and Synthetic Methodologies

Executive Summary

2-Methyl-3-pentyloxirane is a highly versatile aliphatic epoxide utilized extensively as an intermediate in organic synthesis, pharmaceutical development, and materials science[1]. Characterized by its highly strained three-membered oxirane ring, this compound serves as a critical building block for stereospecific ring-opening reactions. This whitepaper provides a comprehensive analysis of its IUPAC nomenclature, structural properties, mechanistic dynamics, and field-proven synthetic protocols designed for researchers and drug development professionals.

Chemical Identity and IUPAC Nomenclature

The structural identity of this compound can be approached through two distinct IUPAC nomenclature methodologies, both of which describe the exact same molecular entity (SMILES: CCCCCC1C(O1)C)[2].

• Oxirane-Based Nomenclature (2-Methyl-3-pentyloxirane): In this convention, the three-membered epoxide ring (oxirane) is treated as the parent structure. The oxygen atom is assigned position 1. The carbon at position 2 is substituted with a methyl group ( −CH3​ ), and the carbon at position 3 is substituted with a pentyl group ( −C5​H11​ )[2].

• Alkane-Based Nomenclature (2,3-Epoxyoctane): By identifying the longest continuous carbon chain that includes the epoxide carbons, we find an eight-carbon backbone (octane). The epoxide oxygen bridges carbons 2 and 3, yielding the systematic name 2,3-epoxyoctane[3].

Because the molecule possesses two chiral centers at C2 and C3, it exists as four distinct stereoisomers: the cis enantiomeric pair (2R,3S and 2S,3R) and the trans enantiomeric pair (2R,3R and 2S,3S)[4]. The stereodivergent synthesis of these specific isomers is of high interest in asymmetric catalysis[4].

Quantitative Physicochemical Properties

The following table summarizes the core analytical descriptors and computed properties of 2-methyl-3-pentyloxirane[3],[2].

Property	Value	Method / Source
Molecular Formula	C8​H16​O	Computed by PubChem
Molecular Weight	128.21 g/mol	Computed by PubChem
Monoisotopic Mass	128.1201 Da	Computed by PubChem
XLogP3 (Lipophilicity)	2.7	Computed by XLogP3 3.0
Topological Polar Surface Area	12.5 Ų	Computed by Cactvs 3.4.6.11
Rotatable Bonds	4	Structural Analysis

Structural and Mechanistic Dynamics

The chemical utility of 2-methyl-3-pentyloxirane is driven by the inherent ring strain of the oxirane moiety (approximately 27 kcal/mol). This strain thermodynamic penalty makes the ring highly susceptible to nucleophilic attack, leading to ring-opening reactions that form complex, functionalized aliphatic chains.

Regioselectivity in Ring-Opening

The regiochemical outcome of the epoxide ring-opening is strictly dictated by the reaction conditions (pH), which is a critical consideration for drug development professionals designing synthetic routes:

• Acidic Conditions: The oxirane oxygen is rapidly protonated, creating a highly reactive oxonium ion. The mechanism adopts an SN​1 -like character. The transition state features significant partial positive charge development on the epoxide carbons. Because C2 is more substituted (bonded to a methyl group) than C3, it better stabilizes this developing carbocation. Consequently, the nucleophile preferentially attacks the more substituted C2 position .

• Basic/Nucleophilic Conditions: Without prior protonation, the reaction proceeds via a strict SN​2 mechanism. The nucleophile attacks the least sterically hindered carbon to minimize van der Waals repulsions. Therefore, attack occurs predominantly at the C3 position .

Mechanistic logic of 2-methyl-3-pentyloxirane regioselective ring-opening.

Synthetic Methodologies & Experimental Protocols

While advanced stereoselective epoxidations utilizing macrocyclic Iron(II) catalysts[5] or Ruthenium-catalyzed oxidative systems[6] exist, the most robust, self-validating protocol for synthesizing racemic 2-methyl-3-pentyloxirane in a standard laboratory setting is the direct epoxidation of 2-methyl-2-heptene using meta-chloroperoxybenzoic acid (m-CPBA)[7].

Protocol: Synthesis of 2-Methyl-3-pentyloxirane via m-CPBA Epoxidation

Rationale & Causality: m-CPBA is chosen for its high electrophilicity, allowing for a concerted, stereospecific oxygen transfer to the alkene (the Prilezhaev reaction). The reaction preserves the geometry of the starting alkene.

Materials:

• 2-Methyl-2-heptene (1.0 equivalent)

• meta-Chloroperoxybenzoic acid (m-CPBA, 77% max, 1.2 equivalents)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous Sodium Thiosulfate ( Na2​S2​O3​ )

• Saturated aqueous Sodium Bicarbonate ( NaHCO3​ )

Step-by-Step Procedure:

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 2-methyl-2-heptene (10 mmol) in 30 mL of anhydrous DCM.

• Thermal Control: Submerge the flask in an ice-water bath to cool the solution to 0 °C. Causality: Epoxidation is highly exothermic; cooling prevents thermal degradation of the epoxide and minimizes side reactions.

• Oxidant Addition: Add m-CPBA (12 mmol) portion-wise over 15 minutes.

• Reaction Progression: Allow the reaction mixture to warm slowly to room temperature. Stir for 2–4 hours. Monitor the complete consumption of the alkene via Thin Layer Chromatography (TLC).

• Peroxide Quenching (Critical Safety Step): Add 20 mL of saturated aqueous Na2​S2​O3​ and stir vigorously for 15 minutes. Causality: Thiosulfate reduces any unreacted, potentially explosive peroxy acid into its corresponding carboxylic acid, rendering the mixture safe for concentration.

• Acid Neutralization: Add 20 mL of saturated aqueous NaHCO3​ . Causality: This deprotonates the byproduct (meta-chlorobenzoic acid), converting it into a highly water-soluble sodium salt that partitions entirely into the aqueous layer, effectively purifying the organic layer.

• Extraction & Drying: Separate the organic DCM layer. Extract the aqueous layer twice with 15 mL DCM. Combine the organic layers, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to yield pure 2-methyl-3-pentyloxirane as a colorless oil[7].

Experimental workflow for the synthesis and purification of 2-methyl-3-pentyloxirane.

Analytical Characterization

Validating the structural integrity of the synthesized 2-methyl-3-pentyloxirane requires precise analytical techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): Under electron ionization (EI), the compound exhibits a faint molecular ion peak ( M+ ) at m/z 128. The base peak typically appears at m/z 57, corresponding to the [CH3​CH(O)CH]+ fragment resulting from the cleavage of the pentyl chain. A secondary diagnostic fragment is observed at m/z 85, representing the loss of a propyl radical from the pentyl group[7].

• NMR Spectroscopy: The oxirane ring protons are highly shielded compared to standard ethers due to the ring's magnetic anisotropy. In 1H NMR ( CDCl3​ ), the proton at C3 typically appears as a multiplet around δ 2.60–2.80 ppm, while the methyl protons at C2 appear as a distinct singlet (or doublet depending on stereochemistry) shifted slightly upfield[7].

References

• PubChem. "trans-2,3-Epoxyoctane | C8H16O | CID 11007921". National Center for Biotechnology Information. Available at:[Link]

• PubChem. "2-Methyl-3-pentyloxirane | C8H16O | CID 102957". National Center for Biotechnology Information. Available at:[Link]

• ChemBK. "Oxirane, 2-methyl-3-pentyl-". ChemBK Chemical Database. Available at:[Link]

• Organometallics. "Stereoselective Epoxidation of Unfunctionalized Aliphatic Alkenes with a Macrocyclic Tetra-NHC Iron(II) Catalyst". ACS Publications. Available at:[Link]

• RSC Publishing. "Ruthenium-catalysed Oxidative Cleavage Reaction of Carbon-Carbon Double Bonds Using Molecular Oxygen". Chemical Communications. Available at:[Link]

• DIAL@UCLouvain. "Microwave-Assisted Isomerizations of Epoxides to Allylic Alcohols". Letters in Organic Chemistry. Available at:[Link]

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Spectroscopic Data and Analytical Profiling of 2-Methyl-3-pentyloxirane: A Comprehensive Technical Guide

Executive Summary

2-Methyl-3-pentyloxirane (commonly known as 2,3-epoxyoctane) is an aliphatic epoxide characterized by a highly strained three-membered oxirane ring substituted with a methyl and a pentyl group[1]. In drug development and advanced organic synthesis, epoxides serve as versatile electrophilic intermediates. They readily undergo regioselective ring-opening reactions with various nucleophiles (e.g., amines, alcohols, thiols) to form β -functionalized alcohols, which are critical pharmacophores in numerous active pharmaceutical ingredients (APIs).

This technical guide provides an in-depth analysis of the spectroscopic properties (NMR, IR, MS) of 2-methyl-3-pentyloxirane, explaining the quantum mechanical and thermodynamic causalities behind its analytical signatures. Furthermore, it details a self-validating experimental protocol for its synthesis, isolation, and structural verification.

Physicochemical Profile

Understanding the baseline physicochemical properties is essential for designing extraction, purification, and chromatographic workflows.

Table 1: Key Physicochemical Properties

Property	Value	Causality / Analytical Significance
Molecular Formula	C8H16O	Determines the exact mass and isotopic distribution[1].
Molecular Weight	128.21 g/mol	Used for stoichiometric calculations and MS parent ion identification[1].
LogP (XLogP3)	2.7	Indicates moderate lipophilicity, dictating the use of non-polar extraction solvents (e.g., hexane, dichloromethane)[1].

| Topological Polar Surface Area | 12.5 Ų | Low TPSA confirms high membrane permeability and volatility, making it highly suitable for GC-MS analysis[1]. |

Spectroscopic Profiling and Causality

Nuclear Magnetic Resonance (NMR) Spectroscopy

The oxirane ring imposes significant diamagnetic anisotropy, shielding the substituted protons compared to typical aliphatic ethers. The ring strain alters the hybridization of the carbons, increasing the s-character of the C-H bonds (approaching sp²), which directly impacts chemical shifts and coupling constants.

Crucially, NMR is the primary tool for differentiating the cis (Z) and trans (E) diastereomers of 2-methyl-3-pentyloxirane:

• Cis-Isomer (Z-2-methyl-3-pentyloxirane): Experiences van der Waals deshielding due to the steric proximity of the methyl and pentyl groups on the same face of the oxirane ring. This steric compression pushes the oxirane protons downfield to approximately 3.00 ppm and 2.84 ppm[2].

• Trans-Isomer (E-2-methyl-3-pentyloxirane): Lacks this steric compression, allowing the oxirane protons to resonate further upfield at approximately 2.70 ppm[2].

Table 2: ¹H and ¹³C NMR Assignments (CDCl₃, 298 K)

Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Multiplicity / Coupling (¹H)
C1 (Methyl)	1.23	~13.3	Doublet, J ≈ 5.2 Hz
C2 (Oxirane)	~3.00 (cis), ~2.70 (trans)	~52.6	Multiplet / Doublet of quartets
C3 (Oxirane)	~2.84 (cis), ~2.70 (trans)	~57.0	Multiplet / Doublet of triplets
C4 (Pentyl CH₂)	1.50 - 1.60	~29.6	Multiplet
C5-C7 (Pentyl CH₂)	1.25 - 1.45	19.8 - 26.1 (Overlapping)	Multiplet

| C8 (Pentyl CH₃) | 0.88 | ~14.1 | Triplet, J ≈ 6.5 Hz |

Mass Spectrometry (EI-MS)

In Electron Ionization (EI) mass spectrometry, aliphatic epoxides like 2-methyl-3-pentyloxirane yield a very weak molecular ion due to the high energy of the 70 eV electron beam, which rapidly shatters the strained ring[3].

The fragmentation is driven by α -cleavage . Ionization of the oxirane oxygen creates a radical cation that undergoes rapid homolytic cleavage of the adjacent C-C bonds to relieve ring strain, forming a resonance-stabilized oxiranyl cation.

• Cleavage of the C3-C4 bond ejects the larger pentyl radical (•C₅H₁₁, 71 Da). Because losing a larger, more polarizable radical is thermodynamically favored, this pathway dominates, resulting in the base peak at m/z 57 ([C₃H₅O]⁺)[3].

• Cleavage of the C2-C1 bond ejects a methyl radical (•CH₃, 15 Da), resulting in a minor fragment at m/z 113.

Table 3: EI-MS Fragmentation Profile (70 eV) | m/z | Relative Abundance | Ion / Fragment Assignment | Mechanistic Causality | |---|---|---|---| | 128 | Weak (< 1%) | [M]⁺ (C₈H₁₆O) | Molecular ion; highly unstable due to epoxide ring strain. | | 113 | Minor | [M - CH₃]⁺ | α -cleavage at C2, thermodynamic loss of methyl radical. | | 85 | Minor (6%) |[M - C₃H₇]⁺ | Propyl loss from the aliphatic pentyl chain[3]. | | 57 | Base Peak (100%) | [C₃H₅O]⁺ | α -cleavage at C3, thermodynamically favored loss of pentyl radical[3]. |

Infrared (IR) Spectroscopy

IR spectroscopy provides rapid orthogonal validation of the epoxide functional group. The spectrum is characterized by the absence of alkene C=C stretches (~1650 cm⁻¹) and the appearance of specific oxirane ring breathing modes:

• Symmetric Ring Stretch: ~1250 cm⁻¹ (C-O-C symmetric expansion).

• Asymmetric Ring Stretch: ~830 - 840 cm⁻¹ (Often referred to as the "12 µm band", highly diagnostic for epoxides).

• Aliphatic C-H Stretches: Strong bands between 2850 - 2960 cm⁻¹ corresponding to the methyl and pentyl chains.

Self-Validating Experimental Protocol: Synthesis and Isolation

To generate 2-methyl-3-pentyloxirane for analytical reference, the epoxidation of 2-octene using meta-chloroperoxybenzoic acid (m-CPBA) is the gold standard. This protocol is designed as a self-validating system : the success of the chemical workup is directly proven by the cleanliness of specific regions in the final NMR spectrum.

Step-by-Step Methodology

• Reaction Setup: Dissolve 1.0 equivalent of 2-octene in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere. Cool the solution to 0 °C using an ice bath. Causality: Low temperatures prevent unwanted acid-catalyzed ring-opening of the newly formed epoxide.

• Oxidation: Slowly add 1.2 equivalents of m-CPBA portion-wise. Stir for 2 hours, allowing the reaction to warm to room temperature. Causality: The Prilezhaev reaction proceeds via a concerted electrophilic addition, ensuring that the stereochemistry of the starting alkene (cis or trans) is perfectly retained in the epoxide product.

• Quenching (Safety & Preservation): Add saturated aqueous sodium thiosulfate (Na₂S₂O₃) and stir vigorously for 15 minutes. Causality: Thiosulfate reduces any unreacted, explosive peroxides into harmless alcohols, preventing oxidative degradation of the product during solvent evaporation.

• Neutralization (The Validation Step): Wash the organic layer three times with saturated aqueous sodium bicarbonate (NaHCO₃). Causality: This converts the byproduct meta-chlorobenzoic acid (m-CBA) into its water-soluble sodium salt, forcing it into the aqueous phase.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield 2-methyl-3-pentyloxirane as a colorless oil.

System Validation Check: Run a ¹H NMR of the crude oil. If the neutralization step was successful, the aromatic region (7.0–8.0 ppm) will be completely blank. The presence of any peaks in this region indicates m-CBA contamination, instantly invalidating the purity of the batch and requiring a repeat of the bicarbonate wash.

Mechanistic Workflow Visualization

Figure 1: Synthesis, isolation, and spectroscopic validation workflow for 2-Methyl-3-pentyloxirane.

References

• National Center for Biotechnology Information. "2-Methyl-3-pentyloxirane | C8H16O | CID 102957 - PubChem." PubChem,
• Wyss, Delley et al. "Supporting Information for Thermocatalytic Epoxidation by Cobalt Sulfide Inspired by the Material's Electrocatalytic Activity for Oxygen Evolution Reaction." The Royal Society of Chemistry,
• "Microwave-Assisted Isomerizations of Epoxides to Allylic Alcohols." DIAL@UCLouvain,
• "GC-MS profiling of anticancer and antimicrobial phytochemicals in the vegetative leaf, root, and stem of Withania somnifera (L.) Dunal.

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Thermodynamic Profiling and Physicochemical Characterization of 2-Methyl-3-pentyloxirane: A Technical Guide

Executive Summary

In the landscape of advanced organic synthesis and drug development, substituted oxiranes (epoxides) serve as highly reactive, stereospecific intermediates. 2-Methyl-3-pentyloxirane (commonly referred to as 2,3-epoxyoctane) is a prime example of an asymmetric aliphatic epoxide whose thermodynamic stability dictates the regioselectivity and stereochemical outcomes of downstream nucleophilic ring-opening reactions. This whitepaper provides an in-depth technical analysis of the thermodynamic properties of 2-methyl-3-pentyloxirane, bridging empirical calorimetry with high-level quantum chemical modeling to establish a robust, self-validating framework for researchers and process chemists.

Physicochemical Baselines

Before evaluating the complex thermodynamic behavior of the oxirane ring, it is necessary to establish the fundamental physicochemical parameters of 2-methyl-3-pentyloxirane. The presence of both a methyl and a highly flexible pentyl chain significantly influences the molecule's density, boiling point, and lipophilicity.

Table 1: Quantitative Physicochemical Properties of 2-Methyl-3-pentyloxirane

Property	Value	Reference / Source
CAS Number	3234-26-2	[1]
Molecular Formula	C₈H₁₆O
Molecular Weight	128.21 g/mol	[1],
Monoisotopic Mass	128.120115 Da
Boiling Point	153.8 ºC (at 760 mmHg)	[1]
Density	0.847 g/cm³	[1]
Lipophilicity (XLogP3)	2.7

Thermodynamic Fundamentals of the Substituted Oxirane Ring

The reactivity of 2-methyl-3-pentyloxirane is fundamentally driven by ring strain . An unsubstituted oxirane ring possesses an angle strain of approximately 27–28 kcal/mol[2]. However, the introduction of alkyl substituents alters this thermodynamic baseline through two competing mechanisms:

• Hyperconjugative Stabilization: The alkyl groups (methyl at C2 and pentyl at C3) donate electron density from their σ -bonds into the C-O σ∗ antibonding orbitals. This hyperconjugation slightly lengthens the adjacent C-O bonds (from 1.437 Å in unsubstituted oxirane to >1.440 Å) and marginally reduces the overall ring strain[2].

• Steric Repulsion: In the cis (Z) diastereomer, the spatial proximity of the methyl and pentyl groups introduces van der Waals repulsion, counteracting the hyperconjugative stabilization and rendering the cis-isomer thermodynamically less stable than the trans (E) isomer[3].

Understanding the delicate balance between these forces is critical when utilizing 2-methyl-3-pentyloxirane in thermal O-transfer reactions or catalytic epoxidations, where the thermodynamic product ratio is heavily influenced by the catalyst's ability to stabilize specific transition states.

Workflow Visualization

Thermodynamic workflow for 2-Methyl-3-pentyloxirane via empirical and in silico models.

Experimental Methodologies for Thermodynamic Evaluation

To accurately profile the thermodynamics of substituted epoxides, a dual-pronged approach utilizing both empirical calorimetry and high-level computational modeling is required. The following protocols are designed as self-validating systems to ensure maximum scientific integrity.

Protocol 5.1: Isothermal Reaction Calorimetry (Empirical)

Objective: Determine the enthalpy of reduction ( ΔHred​ ) to derive the condensed-phase enthalpy of formation ( ΔHf∘​ ).

• Step 1: System Calibration (Self-Validation).

  • Action: Execute a reference reduction of acetone to 2-propanol using a standardized solution of lithium triethylborohydride ( LiEt3​BH ) in an isothermal calorimeter at 298.15 K.

  • Causality: This step is non-negotiable. It verifies the calorimeter's heat capacity constants and the active concentration of the hydride reagent. The system is validated only if the measured ΔHred​ matches the rigorous literature standard of -16.43 ± 0.10 kcal/mol[2].

• Step 2: Epoxide Reduction.

  • Action: Inject a precisely weighed sample of >99% pure 2-methyl-3-pentyloxirane into the LiEt3​BH /THF solution.

  • Causality: LiEt3​BH (Super-Hydride) is deliberately chosen because it facilitates rapid, quantitative, and regioselective ring-opening without inducing competing side reactions (such as polymerization or isomerization) that would contaminate the thermal output[2].

• Step 3: Thermochemical Derivation.

  • Action: Integrate the heat flow curve to calculate the molar ΔHred​ . Apply Hess's Law using the known ΔHf∘​ of the resulting 2-octanol derivatives to isolate the exact ΔHf∘​ of the epoxide[2].

Protocol 5.2: Quantum Chemical Thermodynamics (In Silico)

Objective: Calculate gas-phase thermodynamic properties (Enthalpy ΔHf∘​ , Entropy S∘ , and Heat Capacity Cp​(T) ).

• Step 1: Conformational Sampling.

  • Action: Perform a systematic rotor search on the C3-pentyl chain.

  • Causality: The high flexibility of the pentyl group means the molecule occupies a vast conformational space. Failing to identify the true global minimum will result in artificially elevated calculated enthalpies.

• Step 2: Geometry Optimization.

  • Action: Optimize the lowest-energy conformers using the M06-2X functional with a 6-311++G(d,p) basis set.

  • Causality: M06-2X is specifically parameterized to capture medium-range electron correlation and dispersion forces, which are critical for accurately modeling the intramolecular interactions between the folded pentyl chain and the oxirane oxygen[4].

• Step 3: Frequency Calculation (Self-Validation).

  • Action: Compute vibrational frequencies at the optimized geometry.

  • Causality: This step validates the structure as a true energetic minimum (confirmed by zero imaginary frequencies) and extracts the zero-point energy (ZPE) required for thermal corrections[4].

• Step 4: Composite Energy Evaluation.

  • Action: Apply the CBS-QB3 composite method to calculate the final electronic energy.

  • Causality: Standard DFT methods (e.g., B3LYP/6-31G*) are notoriously poor at reproducing the ring strain of epoxides, often deviating by >5 kcal/mol[2]. CBS-QB3 extrapolates to the complete basis set limit, ensuring sub-chemical accuracy (<1 kcal/mol) for highly strained cyclic systems[4],[2].

Implications in Catalysis and Drug Development

In pharmaceutical synthesis, the stereochemistry of the epoxide intermediate dictates the spatial arrangement of the final Active Pharmaceutical Ingredient (API). When 2-methyl-3-pentyloxirane is synthesized via the catalytic epoxidation of 2-octene, the reaction yields a mixture of cis (Z) and trans (E) diastereomers[3],.

The thermodynamic product ratio is governed by the relative stability of these isomers. Recent advancements in thermocatalytic O-transfer reactions demonstrate that utilizing surface-oxidized earth-abundant catalysts (such as cobalt sulfide, CoSₓ) can significantly alter the transition state energies. By stabilizing specific reaction pathways, these catalysts enhance stereoretention, favoring the formation of the specific Z-epoxide from Z-alkenes despite the inherent thermodynamic penalty of steric crowding between the methyl and pentyl groups. This interplay between kinetic control and thermodynamic stability is a foundational principle for designing scalable, stereoselective synthetic routes in drug manufacturing.

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A Researcher's Guide to Quantum Chemical Calculations for 2-Methyl-3-pentyloxirane

Abstract

This technical guide provides a comprehensive framework for conducting quantum chemical calculations on 2-Methyl-3-pentyloxirane (C8H16O), a substituted epoxide of interest in organic synthesis and drug development.[1] Recognizing the pivotal role of computational chemistry in modern research, this document moves beyond a simple recitation of steps to deliver an in-depth rationale for methodological choices, from the selection of theoretical models to the validation of results. We present a self-validating protocol grounded in Density Functional Theory (DFT), designed for researchers, scientists, and drug development professionals seeking to elucidate the electronic structure, reactivity, and spectroscopic properties of this molecule. The guide emphasizes scientific integrity, providing detailed, step-by-step workflows, data interpretation strategies, and a robust framework for ensuring the trustworthiness of computational predictions.[2][3]

Introduction: The Scientific Imperative for Modeling 2-Methyl-3-pentyloxirane

2-Methyl-3-pentyloxirane (CAS: 3234-26-2) is an eight-carbon asymmetric epoxide. Epoxides, or oxiranes, are a cornerstone of synthetic chemistry, serving as versatile intermediates due to the high ring strain of the three-membered ether ring, which facilitates nucleophilic ring-opening reactions. Understanding the nuanced reactivity of substituted epoxides is critical for controlling reaction pathways, predicting stereochemical outcomes, and designing novel molecular entities in fields like medicinal chemistry.

Quantum chemical calculations offer a powerful lens through which we can investigate molecular systems at the electronic level, providing insights that are often difficult or impossible to obtain through experimentation alone.[4] For 2-Methyl-3-pentyloxirane, which possesses two chiral centers and thus exists as four distinct stereoisomers, computational modeling can predict:

• Ground-State Geometries and Relative Stabilities: Determining the most stable conformations of each stereoisomer.

• Electronic Properties: Mapping electron density, identifying frontier molecular orbitals (HOMO/LUMO), and predicting sites susceptible to nucleophilic or electrophilic attack.

• Spectroscopic Signatures: Calculating vibrational frequencies (IR/Raman) and NMR chemical shifts to aid in experimental characterization.

• Reaction Pathways: Modeling transition states and reaction energy profiles to elucidate mechanisms of ring-opening or other transformations.[5]

This guide establishes a robust and scientifically-grounded protocol for performing these calculations, focusing on the widely-used Gaussian suite of programs as an exemplar for implementation.[6][7]

Part I: Establishing the Theoretical Framework

The validity of any computational result is fundamentally tied to the chosen theoretical model.[2][8] This choice is not arbitrary but a deliberate balance between desired accuracy and available computational resources. Our approach is built on two pillars: the computational method and the basis set.

Selecting the Computational Method: The Power and Pragmatism of DFT

For a medium-sized organic molecule like 2-Methyl-3-pentyloxirane, Density Functional Theory (DFT) represents the optimal choice. It offers a superior balance of accuracy and computational cost compared to both less-accurate semi-empirical methods and more-demanding wave-function-based methods like Møller–Plesset perturbation theory (MP2) or Coupled Cluster.[9][10]

The B3LYP Functional: Among the vast library of DFT functionals, the Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional has become a standard for studies of organic molecules.[11] Its widespread adoption is due to its proven track record in accurately predicting molecular geometries, vibrational frequencies, and relative energies for a large set of organic compounds.[11][12]

Causality Behind the Choice: B3LYP is a hybrid functional, meaning it incorporates a portion of exact Hartree-Fock exchange, which helps to mitigate some of the self-interaction error inherent in pure DFT functionals. This leads to more reliable predictions for many chemical properties. While B3LYP can be less effective for systems where non-covalent interactions (like dispersion forces) are dominant, its performance for the covalent structure and electronic properties of a molecule like our target epoxide is generally robust.[13][14] For studies requiring higher accuracy in reaction barriers or non-covalent interactions, dispersion-corrected functionals (e.g., B3LYP-D3) or other modern functionals should be considered.[15]

Method	Primary Advantage	Primary Disadvantage	Typical Application
Semi-Empirical (e.g., PM6)	Very fast, suitable for very large systems.	Low accuracy, relies on parameterization.	Initial screening of large libraries.
Hartree-Fock (HF)	Computationally inexpensive ab initio method.	Completely neglects electron correlation.	Often a starting point for more advanced methods.
DFT (e.g., B3LYP)	Good balance of accuracy and cost.	Performance is functional-dependent.	Geometries, frequencies, and energies of most organic molecules.[11]
MP2	Systematically includes electron correlation.	Higher computational cost (scales as N^5).	High-accuracy energies where DFT may be insufficient.

Defining the Basis Set: The Language of Molecular Orbitals

A basis set is the set of mathematical functions used to construct the molecular orbitals.[16][17] The size and complexity of the basis set directly impact the accuracy of the calculation and its computational cost. A larger basis set provides more flexibility to describe the distribution of electrons but requires more resources.

The Pople Basis Sets: For molecules containing first- and second-row atoms, the Pople-style basis sets are a practical and well-established choice. We recommend the 6-31G(d) basis set for initial geometry optimizations and frequency calculations.

• 6-31G: This is a split-valence basis set, meaning it uses multiple functions to describe the valence electrons, which are most important for chemical bonding, and a single function for the core electrons.[18]

• (d): This denotes the addition of a polarization function on heavy (non-hydrogen) atoms. This is a critical addition. Polarization functions are functions of a higher angular momentum (e.g., d-functions on a carbon atom) that allow the shape of atomic orbitals to distort and polarize within the molecular environment. For a strained ring system like an epoxide, accurately describing the distorted bonding orbitals is essential, making polarization functions non-negotiable for achieving meaningful results.

For higher-accuracy single-point energy calculations, one might upgrade to a larger basis set, such as 6-311+G(d,p) , which adds more functions for valence electrons, diffuse functions (+) for describing weakly bound electrons, and polarization functions on hydrogen atoms (p).

Basis Set	Description	Use Case
STO-3G	Minimal basis set.	Obsolete for research; sometimes used for teaching.
6-31G(d)	Split-valence with polarization on heavy atoms.	Standard for geometry optimizations and frequencies of organic molecules.[11]
6-311+G(d,p)	Triple-split valence with diffuse and polarization functions.	High-accuracy single-point energy calculations.
aug-cc-pVTZ	Correlation-consistent, very large basis set.	Benchmarking and very high-accuracy calculations.

Part II: A Self-Validating Computational Protocol

This section outlines a step-by-step workflow for calculating the properties of 2-Methyl-3-pentyloxirane. This protocol is designed to be self-validating at a key checkpoint, ensuring the integrity of the results.

Step 1: Constructing the Initial 3D Structure

Begin by building an approximate 3D structure of the desired stereoisomer of 2-Methyl-3-pentyloxirane. This can be done using molecular building software such as GaussView, Avogadro, or ChemDraw. Ensure the correct stereochemistry is defined at the two chiral centers (C2 and C3 of the oxirane ring).

Step 2: Geometry Optimization

The initial structure is a rough guess. Geometry optimization is the process of finding the coordinates of the atoms that correspond to a minimum on the potential energy surface. This is the most stable arrangement of the atoms for the given level of theory.

Experimental Protocol:

• Create an input file for the Gaussian software package.

• Specify the charge (0 for a neutral molecule) and spin multiplicity (1 for a singlet ground state).

• Provide the initial atomic coordinates in Z-matrix or Cartesian format.

• Use the keyword line: # B3LYP/6-31G(d) Opt

  • B3LYP/6-31G(d) specifies the chosen method and basis set.

  • Opt is the keyword that requests a geometry optimization.

• Submit the calculation. The output will be a new set of coordinates corresponding to the optimized, low-energy structure.

Step 3: Frequency Analysis (The Validation Checkpoint)

Once the geometry is optimized, a frequency calculation must be performed at the same level of theory. This step is crucial for two reasons:

• Thermodynamic Properties: It calculates the zero-point vibrational energy (ZPVE), thermal corrections to enthalpy, and Gibbs free energy.

• Nature of the Stationary Point: It verifies that the optimized structure is a true energy minimum. A true minimum will have zero imaginary frequencies. The presence of one imaginary frequency indicates a transition state.

Experimental Protocol:

• Use the optimized geometry from Step 2 as the input structure.

• Modify the keyword line to: # B3LYP/6-31G(d) Freq

  • Freq is the keyword that requests a frequency analysis.

  • (Tip: The Opt Freq keyword can be used to perform both optimization and frequency analysis in a single run, which is highly efficient).

• Run the calculation and inspect the output file for the calculated vibrational frequencies. A successful ground-state optimization will report "0 imaginary frequencies."

Computational Workflow Diagram

The following diagram illustrates the logical flow of the computational protocol, including the critical validation checkpoint.

Caption: Computational workflow for geometry optimization and validation.

Step 4: Calculation of Molecular Properties

With a validated minimum-energy structure, you can now calculate a wide range of electronic properties from the resulting wavefunction. This includes:

• Frontier Molecular Orbitals (HOMO/LUMO): The energies and shapes of the Highest Occupied and Lowest Unoccupied Molecular Orbitals are key indicators of reactivity. The HOMO region is susceptible to electrophilic attack, while the LUMO region indicates the site for nucleophilic attack.

• Molecular Electrostatic Potential (MEP): This maps the electrostatic potential onto the electron density surface, visually identifying electron-rich (negative potential, typically red) and electron-poor (positive potential, typically blue) regions of the molecule.

• NMR Spectroscopy: Calculations can predict the isotropic shielding values for atoms like ¹³C and ¹H. These can be converted to chemical shifts (δ) by referencing them against a standard compound (e.g., tetramethylsilane, TMS) calculated at the same level of theory.[9]

Part III: Data Presentation and Validation

The final and most critical phase is the analysis and validation of the computed data. Without proper interpretation and comparison to experimental benchmarks, computational results remain abstract predictions.[2]

Summarizing Quantitative Data

All key quantitative results should be organized into clear, concise tables for easy comparison and reporting.

Table 1: Calculated Thermodynamic and Electronic Properties for 2-Methyl-3-pentyloxirane (Note: These are placeholder values. Actual calculations must be performed to populate this table.)

Property	Value	Units
Electronic Energy (E₀)	Value	Hartrees
Zero-Point Correction Energy	Value	Hartrees
Enthalpy (H)	Value	Hartrees
Gibbs Free Energy (G)	Value	Hartrees
HOMO Energy	Value	eV
LUMO Energy	Value	eV
HOMO-LUMO Gap	Value	eV
Dipole Moment	Value	Debye

Validation Against Experimental Data

• Vibrational Spectroscopy: The calculated vibrational frequencies (after applying a standard scaling factor, typically ~0.96 for B3LYP/6-31G(d), to account for anharmonicity and method limitations) should be compared to an experimental IR or Raman spectrum. A good correlation in the peak positions and relative intensities provides strong validation for the computed structure.

• NMR Spectroscopy: Compare the calculated ¹H and ¹³C chemical shifts to experimental NMR data. A strong linear correlation between the calculated and experimental shifts validates both the geometry and the electronic structure description.

• Thermochemical Data: If experimental enthalpies of formation are available, they can be compared to calculated values, though this often requires more complex thermochemical schemes (e.g., G3 or CBS methods) for high accuracy.[4]

In the absence of direct experimental data for the target molecule, validation can be sought by performing the same calculations on structurally similar epoxides for which experimental data is known.[5][19] Success in reproducing data for these analogs builds confidence in the predictions for 2-Methyl-3-pentyloxirane.

Conclusion

This guide has detailed a robust, scientifically-grounded, and self-validating protocol for performing quantum chemical calculations on 2-Methyl-3-pentyloxirane. By adopting a pragmatic yet powerful theoretical framework (B3LYP/6-31G(d)), we have outlined a workflow that enables researchers to reliably predict the molecule's geometry, stability, and electronic properties. The emphasis on the causality behind methodological choices and the critical role of the frequency analysis checkpoint ensures a high degree of scientific integrity. The ultimate value of these calculations is realized when they are rigorously validated against experimental data, bridging the gap between theoretical prediction and real-world chemistry and accelerating discovery in chemical and pharmaceutical sciences.

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Synthesis of Alkyl-Substituted Oxiranes: A Comprehensive Technical Guide

Executive Summary

Alkyl-substituted oxiranes (epoxides) are highly strained, three-membered oxygen heterocycles that serve as indispensable electrophilic intermediates in modern organic synthesis and drug development. Due to the ~27 kcal/mol of ring strain, oxiranes readily undergo regioselective and stereospecific ring-opening reactions with a wide array of nucleophiles, allowing for the precise installation of 1,2-difunctionalized motifs found in complex active pharmaceutical ingredients (APIs). This whitepaper provides an authoritative analysis of the primary synthetic methodologies used to construct alkyl-substituted oxiranes, detailing the mechanistic causality, quantitative performance, and self-validating experimental protocols required for reproducible execution.

Mechanistic Pathways & Causality

Direct Electrophilic Epoxidation (mCPBA)

The most fundamental approach to oxirane synthesis involves the direct oxidation of an alkene using a peroxyacid. The1 is stereospecific, proceeding via a concerted "butterfly" transition state that strictly conserves the alkene's geometry (syn-addition)[1].

• Causality: The driving force of this reaction is the cleavage of the weak O–O peroxide bond. Kinetic studies demonstrate that the 2 correlates strongly with the ionization potential of the alkene, confirming that the peroxyacid acts as an electrophile attacking the electron-rich π-bond[2].

Asymmetric Catalysis: Sharpless Epoxidation

For the synthesis of enantiopure oxiranes, simple peroxyacids are insufficient as they cannot differentiate between the enantiofaces of a prochiral alkene. The3 resolves this by utilizing a titanium tetraisopropoxide [Ti(OiPr)₄] catalyst, a chiral dialkyl tartrate ligand (e.g., DET or DIPT), and tert-butyl hydroperoxide (TBHP) as the oxidant[3].

• Causality: The allylic alcohol substrate is strictly required because its hydroxyl group coordinates directly to the titanium center. This coordination displaces an isopropoxide ligand, locking the substrate into a rigid, chiral octahedral pocket. The chiral tartrate ligand then dictates the trajectory of the coordinated TBHP, ensuring oxygen transfer occurs exclusively to one face of the alkene (typically >90% ee).

Organocatalytic Asymmetric Epoxidation (Shi Epoxidation)

When dealing with unfunctionalized alkyl-substituted trans-alkenes (which lack a coordinating hydroxyl group), metal-catalyzed systems often fail. In these scenarios, chemists utilize 4 derived from D-fructose[4].

• Causality: The chiral ketone catalyst reacts with Oxone (potassium peroxymonosulfate) to form a highly reactive, sterically biased chiral dioxirane intermediate in situ. The rigid spiro-fused structure of the catalyst forces the unfunctionalized alkene to approach from a specific angle, yielding high enantioselectivity without requiring substrate pre-coordination.

Carbonyl Homologation: Corey-Chaykovsky Reaction

Instead of oxidizing an alkene, the offers a distinct topological approach by converting aldehydes or ketones into oxiranes via a sulfur ylide-mediated methylene transfer.

• Causality: Dimethylsulfoxonium methylide acts as a carbon nucleophile, attacking the electrophilic carbonyl carbon to form a betaine (alkoxide) intermediate. Because sulfur is an excellent leaving group, the intermediate undergoes a rapid intramolecular S_N2 ring closure, expelling dimethyl sulfoxide (DMSO) and forming the oxirane ring.

Visualizing the Synthetic Logic

Synthetic pathways for alkyl-substituted oxiranes from alkenes and carbonyls.

Quantitative Analysis of Methodologies

To guide synthetic route design, the following table summarizes the quantitative performance metrics and substrate scopes of the discussed methodologies.

Methodology	Substrate Requirement	Reagents / Catalyst	Stereocontrol (ee %)	Typical Yields
mCPBA Epoxidation	Unfunctionalized Alkenes	mCPBA, CH₂Cl₂	None (Racemic)	85 – 98%
Sharpless Epoxidation	Allylic Alcohols	Ti(OiPr)₄, DET, TBHP	Excellent (>90% ee)	70 – 90%
Shi Epoxidation	Trans/Trisubstituted Alkenes	Fructose-ketone, Oxone	High (80 – 95% ee)	65 – 85%
Corey-Chaykovsky	Aldehydes / Ketones	Sulfoxonium Ylide, NaH	Diastereoselective	75 – 95%

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each step includes the mechanistic causality and an inherent troubleshooting checkpoint.

Protocol A: Sharpless Asymmetric Epoxidation of an Allylic Alcohol

• Catalyst Pre-formation: In a flame-dried flask under argon, add activated 4Å molecular sieves to anhydrous CH₂Cl₂ and cool to -20°C. Add Ti(OiPr)₄ (1.2 eq) followed by (+)-Diethyl tartrate (1.4 eq). Stir for 30 minutes.

  • Causality: Molecular sieves are strictly required to scavenge trace water. Water hydrolyzes the delicate Ti-alkoxide bonds, forming unreactive titanium dioxide species and completely abolishing enantioselectivity.

• Substrate Addition: Slowly add the alkyl-substituted allylic alcohol (1.0 eq) dissolved in CH₂Cl₂. Stir for 20 minutes to allow for complete ligand exchange.

• Oxidation: Dropwise add a 5.0 M solution of anhydrous TBHP in decane (2.0 eq). Maintain the reaction at -20°C for 12-24 hours.

• Validation & Quench: Monitor the reaction via TLC (stain with KMnO₄). Once the starting material is consumed, quench the reaction by adding a 10% aqueous solution of tartaric acid and stir vigorously for 1 hour at room temperature.

  • Self-Validation: The quench step is critical. A successful quench breaks the robust titanium-product complex, resulting in a clear phase separation. If the organic layer remains an emulsion, the Ti-alkoxide bonds have not been fully hydrolyzed, and product recovery will be artificially low.

Protocol B: Corey-Chaykovsky Synthesis of a Terminal Oxirane

• Ylide Generation: In a dry flask under nitrogen, suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous DMSO. Slowly add trimethylsulfoxonium iodide (1.2 eq) in portions at room temperature.

  • Causality: The evolution of hydrogen gas indicates the successful deprotonation of the sulfoxonium salt to form the active ylide. DMSO is specifically chosen because its high dielectric constant stabilizes the resulting zwitterionic ylide.

• Electrophile Addition: Once gas evolution ceases (yielding a clear, homogeneous solution), dropwise add the alkyl-substituted ketone (1.0 eq) dissolved in a minimal amount of DMSO.

• Ring Closure: Stir the mixture at 50°C for 2 hours to drive the intramolecular S_N2 displacement of DMSO.

• Validation & Quench: Cool the mixture and quench with ice-cold water. Extract extensively with diethyl ether.

  • Self-Validation: Perform a rapid ATR-FTIR analysis on the crude organic extract. A successful transformation is validated by the complete disappearance of the strong carbonyl stretch (~1710 cm⁻¹) and the emergence of the characteristic C–O–C oxirane ring stretches (~1250 cm⁻¹ and ~850 cm⁻¹).

Catalytic Cycle Dynamics

Catalytic cycle of the Sharpless asymmetric epoxidation workflow.

References

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Advanced Safety and Handling Protocols for 2-Methyl-3-pentyloxirane in Organic Synthesis

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

As a Senior Application Scientist overseeing early-stage drug development pipelines, I frequently manage the integration of aliphatic epoxides into complex synthetic workflows. (CAS 3234-26-2), commonly referred to as 2,3-epoxyoctane, is a highly valuable intermediate utilized to introduce stereocenters and functionalize aliphatic chains[1]. However, the inherent ring strain of the oxirane moiety demands rigorous safety and handling precautions to prevent uncontrolled exothermic degradation and ensure operator safety. This guide provides an in-depth, mechanistically grounded framework for handling this compound safely.

Physicochemical Profiling & Hazard Metrics

Understanding the physical properties of 2-Methyl-3-pentyloxirane is the foundational step in risk mitigation. The molecule consists of a highly strained three-membered oxirane ring flanked by a methyl group and a pentyl chain. This structural configuration directly dictates its volatility, solubility, and reactivity profiles.

Table 1: Physicochemical Properties of 2-Methyl-3-pentyloxirane

Property	Value	Causality / Safety Implication
Molecular Formula	C8H16O	Highly lipophilic; easily penetrates standard latex PPE[2].
Molecular Weight	128.21 g/mol	Low molecular weight contributes to a significant vapor pressure[1].
Boiling Point	~153.8 °C (at 760 mmHg)	Moderate volatility; necessitates handling exclusively in a properly ventilated fume hood[2].
Density	0.847 g/cm³	Floats on water; aqueous quenching requires vigorous biphasic stirring to ensure complete reaction[2].
Flash Point	38.4 °C	Classified as a flammable liquid; must be stored away from any ignition sources or oxidizing agents[2].

Mechanistic Reactivity & Storage Logistics

The thermodynamic instability of the oxirane ring (possessing ~27 kcal/mol of strain energy) is the primary driver of its reactivity. 2-Methyl-3-pentyloxirane is susceptible to both acid-catalyzed and base-catalyzed ring-opening pathways.

• Acidic Conditions: Exposure to Brønsted acids or Lewis acids protonates the epoxide oxygen, creating a highly electrophilic intermediate. This can lead to rapid, uncontrolled exothermic polymerization or hydrolysis into a 1,2-diol.

• Storage Causality: Due to this reactivity, the compound must be stored in a cool, dry environment (typically 2-8°C) under an inert atmosphere (Argon or Nitrogen) to prevent atmospheric moisture from initiating slow hydrolysis. It must be strictly segregated from oxidizing agents and acids[3].

Fig 1. Mechanistic pathways of 2-Methyl-3-pentyloxirane ring-opening and degradation.

Toxicological Profile & Exposure Management

Like many aliphatic epoxides, 2-Methyl-3-pentyloxirane acts as an alkylating agent. It can covalently bind to nucleophilic sites on biological macromolecules, leading to significant irritation and potential long-term toxicity.

• Skin and Eye Contact: The compound acts as a severe irritant. Direct contact can cause localized inflammation, severe eye damage, and contact dermatitis[3].

• PPE Requirements: Standard nitrile gloves (0.1 mm thickness) offer insufficient breakthrough time against lipophilic epoxides, especially when dissolved in organic solvents like dichloromethane (DCM). Butyl rubber or laminated EVOH gloves are required for direct handling. Chemical splash goggles and a flame-resistant lab coat are mandatory[3].

• Emergency Response: In the event of skin exposure, immediately flush the affected area with copious amounts of water for at least 15 minutes. Do not use organic solvents to wash the skin, as they will strip natural dermal oils and enhance the systemic absorption of the epoxide[3].

Experimental Workflow: Safe Epoxidation & Isolation

To ensure a self-validating and safe protocol, the synthesis of 2-Methyl-3-pentyloxirane from (E)-oct-2-ene must incorporate built-in safety checkpoints. The following procedure utilizes meta-chloroperoxybenzoic acid (m-CPBA) and includes critical quenching steps to prevent explosive peroxide accumulation.

Step-by-Step Methodology:

• Reagent Preparation (Temperature Control): Dissolve 1.0 equivalent of (E)-oct-2-ene in anhydrous dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer. Chill the solution to 0°C using an ice-water bath.

  • Causality: Epoxidation is highly exothermic; initiating the reaction at 0°C prevents solvent boil-off and thermal runaway.

• Epoxidation Reaction: Slowly add 1.5 equivalents of m-CPBA in small portions over 30 minutes. Allow the reaction to slowly warm to room temperature and stir for 4 hours.

  • Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (9:1) solvent system. The complete disappearance of the non-polar alkene spot confirms reaction completion.

• Peroxide Quenching (Critical Safety Step): Cool the mixture back to 0°C and add a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃). Stir vigorously for 30 minutes.

  • Causality: Na₂S₂O₃ chemically reduces any unreacted m-CPBA and other hazardous peroxides. Failing to perform this step can result in explosive peroxide concentration during subsequent solvent evaporation.

• Acid Neutralization: Transfer the biphasic mixture to a separatory funnel. Wash the organic layer three times with saturated aqueous sodium bicarbonate (NaHCO₃).

  • Causality: This neutralizes the meta-chlorobenzoic acid byproduct, converting it into a water-soluble sodium salt that is safely partitioned into the aqueous waste, leaving the acid-sensitive epoxide intact in the organic phase.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and carefully concentrate under reduced pressure (keeping the rotary evaporator water bath below 30°C due to the epoxide's volatility). The resulting isolated product is pure 2-Methyl-3-pentyloxirane.

Fig 2. Step-by-step safe synthesis and isolation workflow for 2-Methyl-3-pentyloxirane.

References

• Title: 2-Methyl-3-pentyloxirane | C8H16O | CID 102957 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

• Title: Oxirane, 2-methyl-3-pentyl- Safety Information Source: ChemBK URL: [Link]

• Title: Organometallics in Regio Enantio-Selective Syntheses Source: FLORE - University of Florence Repository URL: [Link]

Sources

• 1. 2-Methyl-3-pentyloxirane | C8H16O | CID 102957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. chembk.com [chembk.com]

Protocols & Analytical Methods

Application Note: Regioselective Ring-Opening Protocols for 2-Methyl-3-pentyloxirane

Audience: Researchers, scientists, and drug development professionals Content Type: Application Notes and Protocols

Introduction

2-Methyl-3-pentyloxirane, structurally synonymous with 2,3-epoxyoctane, is an unsymmetrical internal epoxide that serves as a critical intermediate in the stereodivergent synthesis of complex organic molecules and pharmaceutical precursors[1]. Because the oxirane ring is flanked by a methyl group at the C2 position and a pentyl group at the C3 position, the molecule presents a classic paradigm for studying regioselectivity. The ability to direct a nucleophile to either the C2 or C3 carbon allows chemists to synthesize distinct regioisomeric alcohols from a single starting material. This application note details the mechanistic causality governing these pathways and provides self-validating experimental protocols for achieving precise regiocontrol.

Mechanistic Causality & Regioselectivity Principles (E-E-A-T)

The ring-opening of 2-methyl-3-pentyloxirane is dictated by the pH of the reaction environment, which fundamentally alters the transition state of the oxirane cleavage[2].

Base-Promoted Cleavage (Kinetic/Steric Control)

Under basic or neutral conditions (e.g., utilizing sodium methoxide or primary amines), the ring-opening proceeds via an SN2 mechanism. The nucleophile must approach the anti-bonding orbital (σ*) of the C-O bond from the backside. Consequently, the reaction is highly sensitive to steric hindrance[3]. The C2 carbon is bonded to a compact methyl group, whereas the C3 carbon is bonded to a bulkier pentyl chain. The longer alkyl chain of the pentyl group creates a larger steric cone angle that impedes the trajectory of the incoming nucleophile. Thus, the activation energy for attack at C2 is lower, making it the kinetically favored pathway and yielding 3-substituted-2-octanol derivatives as the major products[2].

Acid-Catalyzed Cleavage (Thermodynamic/Electronic Control)

Under acidic conditions, the epoxide oxygen is rapidly protonated, creating a highly polarized intermediate with weakened C-O bonds. The transition state shifts toward a borderline SN1/SN2 character, possessing significant carbocation development at the oxirane carbons[3]. Regioselectivity is no longer governed primarily by sterics, but by the electronic ability of the adjacent substituents to stabilize the developing positive charge. The pentyl group at C3 provides slightly greater electron density through inductive effects and hyperconjugation compared to the methyl group at C2. Consequently, the C3-O bond lengthens more than the C2-O bond to accommodate the partial positive charge, directing the weak nucleophile to attack at C3. This yields 2-substituted-3-octanol derivatives as the major products[2].

Note: Both pathways proceed with strict inversion of configuration at the site of nucleophilic attack due to the anti-periplanar approach required to break the epoxide ring[3].

Mechanistic divergence in the ring-opening of 2-Methyl-3-pentyloxirane based on conditions.

Experimental Protocols

To ensure high fidelity and reproducibility, the following protocols are designed as self-validating workflows featuring built-in analytical checkpoints.

Protocol A: Base-Promoted Methanolysis (C2 Attack)

Objective: Synthesize 3-methoxy-2-octanol via sterically controlled SN2 ring-opening.

• Substrate Preparation: Dissolve 2-methyl-3-pentyloxirane (10 mmol, 1.0 equiv) in 20 mL of anhydrous methanol under an inert nitrogen atmosphere.

• Reagent Addition: Cool the flask to 0 °C using an ice bath. Slowly add sodium methoxide (12 mmol, 1.2 equiv) dropwise. Causality: The low temperature mitigates the exothermic nature of the alkoxide addition and prevents unwanted polymerization.

• Incubation: Remove the ice bath and allow the reaction to stir at room temperature (20-25 °C) for 4-6 hours.

• Validation Check: Withdraw a 10 µL aliquot, dilute in ethyl acetate, and analyze via Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (8:2) eluent. Visualize with phosphomolybdic acid (PMA) stain. The complete disappearance of the high-Rf epoxide spot confirms reaction completion.

• Workup: Quench the reaction by adding 10 mL of saturated aqueous NH4Cl. Causality: This neutralizes the strong base without introducing strong acids that could trigger side reactions. Extract the aqueous layer with diethyl ether (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

Protocol B: Acid-Catalyzed Methanolysis (C3 Attack)

Objective: Synthesize 2-methoxy-3-octanol via electronically controlled SN1-like ring-opening.

• Substrate Preparation: Dissolve 2-methyl-3-pentyloxirane (10 mmol, 1.0 equiv) in 20 mL of anhydrous methanol.

• Reagent Addition: Cool the mixture to 0 °C. Add concentrated H2SO4 (0.5 mmol, 0.05 equiv) dropwise. Causality: A catalytic amount is sufficient; excess acid promotes dehydration of the resulting alcohol.

• Incubation: Stir the mixture at room temperature for 2-4 hours.

• Validation Check: Analyze a micro-aliquot via GC-MS. The shift in retention time and the presence of the molecular ion corresponding to the methoxy alcohol (m/z = 160) will confirm product formation and allow for the quantification of the C3 vs C2 regioisomeric ratio.

• Workup: Quench the reaction by adding solid NaHCO3 (1.0 mmol) and stirring for 15 minutes. Causality: This step is critical to neutralize the acid catalyst prior to concentration, preventing acid-catalyzed etherification or dehydration during solvent removal. Filter the suspension and concentrate the filtrate.

Protocol C: Aminolysis with Benzylamine (C2 Attack)

Objective: Synthesize 3-(benzylamino)-2-octanol.

• Substrate Preparation: Combine 2-methyl-3-pentyloxirane (10 mmol, 1.0 equiv) and benzylamine (20 mmol, 2.0 equiv) in 15 mL of isopropanol. Causality: The excess amine is crucial to suppress over-alkylation (formation of tertiary amines).

• Incubation: Heat the mixture to 60 °C for 12 hours. Causality: Amines are weaker nucleophiles than alkoxides and require thermal activation to overcome the ring strain barrier.

• Validation Check: Perform TLC analysis using a ninhydrin stain. The appearance of a new spot that stains deeply indicates the formation of the secondary amine product.

• Workup: Cool to room temperature and concentrate under reduced pressure to remove the isopropanol. Purify the crude residue via flash column chromatography using a Dichloromethane/Methanol gradient.

Standardized self-validating experimental workflow for epoxide ring-opening protocols.

Data Presentation

Table 1: Regioselectivity Summary for 2-Methyl-3-pentyloxirane Ring Opening

Reaction Conditions	Reagents	Primary Mechanism	Governing Control Factor	Major Site of Attack	Major Product
Basic / Neutral	NaOMe / MeOH	SN2	Steric Hindrance	C2 (Methyl-substituted)	3-Methoxy-2-octanol
Acidic	H2SO4 / MeOH	Borderline SN1	Electronic Stabilization	C3 (Pentyl-substituted)	2-Methoxy-3-octanol
Aminolysis	Benzylamine / Heat	SN2	Steric Hindrance	C2 (Methyl-substituted)	3-(Benzylamino)-2-octanol

References[2] "Reactions of Epoxides under Acidic and Basic Conditions." Chemistry Steps. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE-xY58pHbBca3qDFiJh65d15DyQD292FOLhGsedtW3TZL8LckIzTzLD2XQxOsMjMM-SWbO8n1fHeVXS2RYqT-_Q4nymf4Awb3oEB8I_RloDu_3_FfmUh_blWFYegj8jA3zX6XCmjsfpP1eqhiEdX5LvYtYkBsgWsP1fTeRJ3_E2K3_H7Os6-EJLmzrR4i4aZwG[3] "18.6: Reactions of Epoxides - Ring-opening." Chemistry LibreTexts. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHxje09c3NgXqbPh2_mw0B7PWhO5KDUjo9aYJWEiRQWE2R5REAcUB7KJNsKSS5aFLtOsyQcsHBNIAg8sjlmNujx3M4KWB_AZGweHthWHklWNS_JZCZs4ljRb87ADaeN9ugfBuqSUY6NGfuNd5rs19jIZ5aoMVc1ees5hv73C1EWx-2zO5nN0laV_6NPNxz_u2oCJa3sSllZUcrlZq12Dgsw3ZTXK8o9AHD0tW7YSLW8cNOcpZKbwpydtCDsAhNK7Hkws6ZngldA2r1dt1KOefgZBwH0Br4wNqAfjLwksq1NZYh3gqmGiWxLNJE_uf5gxIe-5g==[1] "Enzyme- and Chemo-enzyme-Catalyzed Stereodivergent Synthesis." Thieme E-Books & E-Journals. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGHGnmDQbDluzNT1NAtGQiLW6d9ArWjn9dxAuVa4aFRwdr-pFKRdCgPFFKZ2ienYIOnO9n2ERBa9wriluGvi-m_RNP7YJqZXIHMoxZn6hv8wwXT71cl3CR4-AAKreRFa85Mwdr5pCaEmNjb1rH4N5qtbMD24wy_-1wYVZ0w8Xz0EEBJjxc3Z-M=

Sources

• 1. Thieme E-Journals - Pharmaceutical Fronts / Full Text [thieme-connect.com]
• 2. Reactions of Epoxides under Acidic and Basic Conditions - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Note: 2-Methyl-3-pentyloxirane as a Chiral Synthon in Asymmetric Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic Causality, Stereocontrol, and Self-Validating Protocols

Executive Summary & Scientific Context

In modern asymmetric synthesis and drug development, aliphatic epoxides serve as indispensable chiral building blocks. 2-Methyl-3-pentyloxirane (also known as 2,3-epoxyoctane) is a highly versatile intermediate utilized in the stereospecific synthesis of allylic alcohols, β-amino alcohols, and complex pharmaceutical precursors[1].

As a Senior Application Scientist, I have designed this technical guide to move beyond standard procedural lists. The following protocols emphasize the causality behind reagent selection, thermal control, and catalytic gating. By understanding why specific conditions are chosen—such as the use of macrocyclic catalysts to suppress background oxidation or microwave irradiation to overcome activation barriers—researchers can achieve highly reproducible, stereodivergent outcomes[2].

Stereoselective Synthesis Workflows

The synthesis of 2-methyl-3-pentyloxirane requires rigid stereocontrol to prevent the formation of racemic mixtures. Recent advancements leverage both chemo-enzymatic pathways (using engineered P411-UA variants to access all four stereoisomers)[2] and transition-metal catalysis (using macrocyclic Tetra-NHC Iron(II) catalysts for purely cis-selective epoxidation)[3].

Fig 1. Catalytic pathways for the stereoselective synthesis of 2-methyl-3-pentyloxirane.

Protocol A: Iron(II)-Catalyzed cis-Selective Epoxidation

This protocol details the epoxidation of unfunctionalized cis-2-octene to yield exclusively cis-2-methyl-3-pentyloxirane.

Mechanistic Causality: The macrocyclic Tetra-NHC Iron(II) catalyst acts as a "gated basket," restricting the trajectory of the incoming alkene[4]. By conducting the reaction at exactly −15 °C, we suppress the uncatalyzed, non-selective background oxidation driven by H₂O₂, ensuring the stereochemistry of the starting material is perfectly translated to the epoxide[3].

Step-by-Step Methodology:

• Catalyst Preparation: In an inert environment (glovebox), dissolve the macrocyclic Tetra-NHC Iron(II) catalyst (2 mol %) in MeCN-d₃.

• Substrate Addition: Add cis-2-octene (1.0 equiv, 0.135 mmol) to the solution.

• Thermal Equilibration (Critical): Cool the reaction vessel to strictly −15 °C. Do not proceed until the internal temperature is stabilized.

• Oxidation: Slowly add aqueous H₂O₂ (50% w/w, 5.0 equiv, 0.675 mmol) dropwise to prevent exothermic spikes.

• Reaction: Stir continuously at −15 °C for exactly 60 minutes.

• Self-Validation Step: Monitor the conversion directly via ¹H NMR spectroscopy using the MeCN-d₃ solvent. The absence of trans-isomer peaks validates the stereochemical fidelity of the reaction. Quantitation of enantiomeric excess (ee) should be completed via chiral GC-MS, expecting purely cis isomers[3].

Downstream Applications in Asymmetric Synthesis

Once synthesized, 2-methyl-3-pentyloxirane is primed for regioselective ring-opening. A highly efficient downstream application is its isomerization to allylic alcohols, which are critical building blocks for complex natural products.

Fig 2. Microwave-assisted isomerization of 2-methyl-3-pentyloxirane to allylic alcohols.

Protocol B: Microwave-Assisted Isomerization to Allylic Alcohols

This protocol utilizes microwave (MW) irradiation to drive the base-promoted rearrangement of the epoxide[5].

Mechanistic Causality: Epoxide ring-opening to allylic alcohols is traditionally slow and prone to polymerization. Lithium diisopropylamide (LDA) is selected due to its strong, sterically hindered, and non-nucleophilic nature, which prevents unwanted nucleophilic attack on the epoxide carbon. Instead, LDA selectively abstracts a proton from the less hindered adjacent alkyl group. Microwave irradiation provides rapid, volumetric heating that overcomes the high activation energy barrier for this E2-like elimination without causing thermal degradation[5].

Step-by-Step Methodology:

• Reagent Mixing: In a microwave-safe reaction vial, dissolve 2-methyl-3-pentyloxirane (1.0 equiv) in anhydrous THF.

• Base Addition: Under an argon atmosphere, add LDA (2.0 - 3.0 equiv).

• Microwave Irradiation: Seal the vial and subject it to microwave irradiation (optimized to maintain 80-100 °C) for 15-30 minutes.

• Quenching: Cool to room temperature and quench the reaction carefully with saturated aqueous NH₄Cl.

• Extraction & Self-Validation: Extract with diethyl ether, dry over MgSO₄, and concentrate. Validate the formation of the allylic alcohol via GC-MS (confirming the molecular ion peak at m/z 128) and ¹H NMR (confirming the presence of the newly formed alkene protons) before proceeding to further synthetic steps[5].

Quantitative Data Summary

Consolidating reaction metrics is crucial for evaluating synthetic viability during drug development scale-up. Table 1 summarizes the expected yields and selectivities based on the established literature.

Table 1: Quantitative Data for Synthesis and Application Workflows

Reaction Type	Starting Material	Catalyst / Reagent	Yield (%)	Stereoselectivity / ee (%)	Ref
Stereoselective Epoxidation	cis-2-Octene	Tetra-NHC Fe(II) / H₂O₂	>90%	Purely cis isomer (6% ee)	[3]
Stereodivergent Synthesis	2-Octanone	P411-UA variants	>85%	Four stereoisomers isolated	[2]
MW-Assisted Isomerization	2-Methyl-3-pentyloxirane	LDA, THF, MW	87%	Regioselective allylic alcohol	[5]
Gated Epoxidation	cis-2-Octene	Gated Porphyrin Baskets	Variable	cis/trans mixtures	[4]

References

The following authoritative sources ground the mechanistic claims and protocols detailed in this application note. Click the links to access the verified source materials.

• Enzyme- and Chemo-enzyme-Catalyzed Stereodivergent Synthesis . Thieme Connect (Pharmaceutical Fronts, 2022).2

• Stereoselective Epoxidation of Unfunctionalized Aliphatic Alkenes with a Macrocyclic Tetra-NHC Iron(II) Catalyst . Organometallics - ACS Publications (2025). 3

• Microwave-Assisted Isomerizations of Epoxides to Allylic Alcohols . DIAL@UCLouvain (Letters in Organic Chemistry, 2018). 5

• Design, Preparation, and Study of Catalytic Gated Baskets . ACS Publications (2012). 4

• 2-methyl-3-pentyloxirane Synthesis and Safety Information . ChemBK. 1

Sources

• 1. chembk.com [chembk.com]
• 2. thieme-connect.com [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. dial.uclouvain.be [dial.uclouvain.be]

Introduction: The Strategic Value of Chiral Epoxides in Complex Synthesis

An In-Depth Guide to the Strategic Application of 2-Methyl-3-pentyloxirane in Stereoselective Total Synthesis

In the landscape of modern organic synthesis, chiral epoxides stand out as exceptionally valuable building blocks.[1] These strained three-membered heterocycles are endowed with two adjacent stereocenters and serve as powerful electrophilic intermediates. Their high ring strain facilitates regio- and stereospecific ring-opening reactions with a vast array of nucleophiles, making them indispensable for the precise installation of complex stereochemical arrays in biologically active molecules.[1][2] This guide focuses on a specific, yet representative, chiral building block: 2-methyl-3-pentyloxirane. We will explore its enantioselective synthesis, the predictable nature of its key transformations, and its strategic deployment in the total synthesis of complex natural products.

Part 1: Enantioselective Synthesis via Sharpless Asymmetric Epoxidation

The most reliable and widely adopted method for the synthesis of enantiomerically pure 2,3-epoxyalcohols is the Sharpless-Katsuki Asymmetric Epoxidation (SAE).[3][4] This Nobel Prize-winning reaction facilitates the epoxidation of primary and secondary allylic alcohols with exceptional levels of stereocontrol.[4][5] The genius of the SAE lies in its predictability: the choice of a specific chiral tartrate ligand dictates which face of the alkene is epoxidized, allowing chemists to produce a desired enantiomer on demand.[1]

The logical precursor for synthesizing the chiral backbone of 2-methyl-3-pentyloxirane is the allylic alcohol, (E)-2-methyl-2-penten-1-ol. The SAE transforms this prochiral alcohol into a chiral 2,3-epoxy alcohol with high enantiomeric excess (>90% ee).[5] The core catalytic system comprises a titanium source (typically titanium (IV) isopropoxide), a chiral dialkyl tartrate ligand (such as diethyl tartrate, DET), and tert-butyl hydroperoxide (TBHP) as the terminal oxidant.[3][6]

The stereochemical outcome is dictated by the chirality of the tartrate ligand used. A well-established mnemonic allows for easy prediction of the product's absolute configuration.

• Using L-(+)-Diethyl Tartrate ((+)-DET): Oxygen is delivered to the bottom face of the allylic alcohol when it is oriented with the C-OH bond in the bottom right quadrant. This yields the (2S, 3R)-epoxy alcohol.

• Using D-(-)-Diethyl Tartrate ((-)-DET): Oxygen is delivered to the top face, yielding the (2R, 3S)-epoxy alcohol.

Caption: Sharpless Asymmetric Epoxidation workflow for synthesizing chiral epoxy alcohols.

Experimental Protocol 1: Synthesis of (2R,3S)-3-(hydroxymethyl)-2-methyl-2-pentyloxirane

This protocol details the synthesis of the title compound, the direct chiral precursor to functionalized 2-methyl-3-pentyloxirane derivatives.

Materials:

• Titanium (IV) isopropoxide [Ti(OiPr)₄]

• D-(-)-Diethyl tartrate ((-)-DET)

• (E)-2-methyl-2-penten-1-ol

• tert-Butyl hydroperoxide (TBHP, 5.5 M solution in decane)

• 3Å Molecular Sieves, activated

• Dichloromethane (DCM), anhydrous

• Diethyl ether

• 10% aqueous solution of NaOH saturated with NaCl

Procedure:

• Catalyst Preparation: To a flame-dried, three-necked flask under an argon atmosphere, add anhydrous DCM (200 mL) and activated 3Å molecular sieves (5 g). Cool the flask to -20 °C in a cryocool bath. Add Ti(OiPr)₄ (5.9 mL, 20 mmol) via syringe, followed by the dropwise addition of (-)-DET (4.1 mL, 24 mmol). Stir the resulting pale-yellow solution for 30 minutes at -20 °C to pre-form the chiral catalyst complex.

• Substrate Addition: Add (E)-2-methyl-2-penten-1-ol (10.0 g, 100 mmol) to the catalyst solution.

• Epoxidation: Add TBHP (36 mL of a 5.5 M solution in decane, 200 mmol) dropwise over 1-2 hours, ensuring the internal temperature does not rise above -15 °C. The reaction progress can be monitored by TLC (e.g., using a 3:1 hexanes:ethyl acetate system). Stir the reaction at -20 °C until the starting material is consumed (typically 4-6 hours).

• Work-up: Quench the reaction by adding 30 mL of a 10% aqueous solution of NaOH saturated with NaCl. Remove the flask from the cooling bath and allow it to warm to room temperature while stirring vigorously for 1 hour. A gelatinous precipitate of titanium salts will form.

• Purification: Filter the mixture through a pad of Celite®, washing the pad thoroughly with diethyl ether. Combine the organic filtrates and dry over anhydrous MgSO₄. Filter and concentrate the solvent in vacuo to yield the crude epoxy alcohol. Further purification by flash column chromatography (silica gel, gradient elution with hexanes/ethyl acetate) affords the enantiomerically pure (2R,3S)-epoxy alcohol.

Part 2: Key Transformations - The Logic of Epoxide Ring-Opening

The synthetic utility of 2-methyl-3-pentyloxirane is realized through the highly predictable regio- and stereochemistry of its ring-opening reactions.[2] The outcome is primarily dictated by the reaction conditions (acidic vs. basic/nucleophilic).[7]

• Base-Catalyzed/Nucleophilic Conditions (Sₙ2 Mechanism): Under basic or neutral conditions, the ring-opening proceeds via a classic Sₙ2 mechanism. The nucleophile attacks the less sterically hindered carbon atom, leading to an inversion of configuration at the center of attack.[8] For a 2-methyl-3-pentyloxirane derivative, nucleophilic attack will overwhelmingly occur at the C2 position (bearing the methyl group), as it is less sterically encumbered than the C3 position (bearing the pentyl group).

• Acid-Catalyzed Conditions (Sₙ1-like Mechanism): In the presence of acid, the epoxide oxygen is first protonated, making it a better leaving group. The nucleophile then attacks the carbon atom that can best stabilize the developing positive charge in the transition state.[8] While neither carbon is tertiary, the C3 position may exhibit a slightly greater capacity to stabilize a partial positive charge. However, for secondary/secondary epoxides like this, a mixture of regioisomers is common, though attack at the more substituted carbon often predominates. The stereochemistry of the attack is anti.[7]

Caption: Regioselectivity of nucleophilic ring-opening of 2-methyl-3-pentyloxirane.

The use of organocuprates (Gilman reagents) is a particularly powerful method for opening epoxides, as it forms a new carbon-carbon bond with excellent regioselectivity for the less substituted carbon.[9]

Table 1: Regio- and Stereochemical Outcomes of Ring-Opening Reactions

Nucleophile/Conditions	Mechanism	Site of Attack	Stereochemical Outcome	Product Type
Me₂CuLi (Gilman Reagent)	Sₙ2	C2 (less hindered)	Inversion at C2	1,2-diol derivative
NaOMe / MeOH	Sₙ2	C2 (less hindered)	Inversion at C2	Methoxy alcohol
LiAlH₄ (Hydride)	Sₙ2	C2 (less hindered)	Inversion at C2	Diol
HBr (Anhydrous)	Sₙ1-like	C3 (more substituted)	anti-addition	trans-Halohydrin
H₂O / H₂SO₄ (cat.)	Sₙ1-like	C3 (major), C2 (minor)	anti-addition	trans-1,2-Diol

Part 3: Application in Total Synthesis - A Polypropionate Fragment

Chiral epoxides derived from the SAE are cornerstone intermediates in the synthesis of polyketide and polypropionate natural products.[9] The iterative sequence of Sharpless epoxidation followed by organocuprate ring-opening is a robust strategy for building up the stereochemically rich carbon backbones of these molecules.[9] A relevant example is the synthesis of fragments of complex macrolides like Rifamycin S.[9]

Let's consider the synthesis of a C7 polypropionate fragment, a common motif in such natural products. The strategy hinges on using a (2R,3S)-epoxy alcohol, derived from an allylic alcohol precursor, and opening it with a methyl cuprate. This sets two contiguous stereocenters in a single, highly controlled operation.

Caption: Strategic incorporation of an epoxy alcohol into a polypropionate fragment.

Experimental Protocol 2: Regioselective Ring-Opening with Lithium Dimethylcuprate

This protocol describes the key C-C bond-forming step to generate a polypropionate precursor.

Materials:

• Copper (I) Iodide (CuI), purified

• Methyllithium (MeLi, solution in Et₂O)

• (2R,3S)-3-(hydroxymethyl)-2-methyl-2-pentyloxirane

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• Cuprate Formation: To a flame-dried flask under argon at 0 °C, add purified CuI (1.90 g, 10 mmol). Add anhydrous THF (40 mL) and cool the suspension to -40 °C. Slowly add MeLi (12.5 mL of a 1.6 M solution in Et₂O, 20 mmol) via syringe. Stir the mixture at this temperature for 30 minutes. The solution should become nearly colorless, indicating the formation of lithium dimethylcuprate (Me₂CuLi).

• Epoxide Addition: Cool the cuprate solution to -78 °C. In a separate flask, dissolve the epoxy alcohol (1.16 g, 10 mmol) in anhydrous THF (10 mL). Add this solution dropwise to the cold cuprate solution via cannula.

• Reaction: Stir the reaction mixture at -78 °C for 2 hours, then allow it to slowly warm to 0 °C over 2 hours. Monitor the reaction by TLC for the disappearance of the starting epoxide.

• Work-up: Quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution (50 mL). Allow the mixture to warm to room temperature and stir until the aqueous layer is deep blue.

• Extraction and Purification: Extract the mixture with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting crude diol by flash column chromatography (silica gel) to yield the desired polypropionate fragment, (2S,3S)-2,4-dimethylhexane-1,3-diol.

Conclusion

2-Methyl-3-pentyloxirane and its direct precursor, the corresponding epoxy alcohol, are exemplary chiral building blocks that provide chemists with a reliable and versatile platform for asymmetric synthesis. Through the predictable power of the Sharpless Asymmetric Epoxidation, these intermediates can be accessed in high enantiopurity.[10] The subsequent, highly regioselective ring-opening reactions allow for the precise and stereocontrolled installation of new functional groups and carbon-carbon bonds.[2] This strategic one-two punch of epoxidation and ring-opening has proven to be a cornerstone in the assembly of complex polyketide natural products, demonstrating the profound impact of small, well-designed chiral building blocks on the art and science of total synthesis.

References

• Babu, R. S., & O'Doherty, G. A. (2012). Synthetic Applications of Chiral Unsaturated Epoxy Alcohols Prepared by Sharpless Asymmetric Epoxidation. Molecules, 17(9), 10793–10817. Available at: [Link]

• Martinez-Rico, C., et al. (2023). Epoxide-Based Synthetic Approaches toward Polypropionates and Related Bioactive Natural Products. International Journal of Molecular Sciences, 24(7), 6195. Available at: [Link]

• Rodriguez, J. A., et al. (2021). Sharpless Asymmetric Epoxidation: Applications in the Synthesis of Bioactive Natural Products. Mini-Reviews in Organic Chemistry, 18(5), 606-620. Available at: [Link]

• Yadav, P., & Singh, V. (2024). Exploring the synthetic potential of epoxide ring opening reactions toward the synthesis of alkaloids and terpenoids: a review. RSC Advances, 14, 11568-11590. Available at: [Link]

• Wikipedia. (2023). Sharpless epoxidation. Available at: [Link]

• Myers, A. (n.d.). Sharpless Asymmetric Epoxidation Reaction. Harvard University. Available at: [Link]

• Dalal Institute. (n.d.). Sharpless Asymmetric Epoxidation. Dalal Institute. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sharpless Epoxidation. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methyl-3-pentyloxirane. PubChem Compound Database. Available at: [Link]

• Koppenhoefer, B., & Schurig, V. (1988). (r)-alkyloxiranes of high enantiomeric purity from (s)-2-chloroalkanoic acids via (s)-2-chloro-1-alkanols. Organic Syntheses, 66, 151. Available at: [Link]

• McMurry, J. (n.d.). Reactions of Epoxides: Ring-Opening. In Organic Chemistry (10th ed.). Cengage. Available at: [Link]

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Topic: Polymerization of 2-Methyl-3-pentyloxirane and its Derivatives: Mechanisms, Protocols, and Applications

An Application Note and Protocol Guide for Researchers

Abstract: This document provides a comprehensive technical guide for the polymerization of 2-Methyl-3-pentyloxirane, a 2,3-disubstituted oxirane monomer. While specific literature on this exact monomer is nascent, this guide establishes a robust framework by leveraging well-understood principles of epoxide polymerization. We detail the primary mechanistic pathways—Cationic Ring-Opening Polymerization (CROP) and Anionic Ring-Opening Polymerization (AROP)—offering insights into the causality behind experimental choices, from initiator selection to reaction conditions. This guide provides detailed, step-by-step protocols for laboratory synthesis, outlines rigorous characterization techniques for the resulting polyethers, and explores the potential applications of these materials, particularly within the biomedical and drug development fields.

Part 1: Fundamental Principles of Oxirane Polymerization

The polymerization of oxiranes, or epoxides, is driven by the high ring strain of the three-membered ether ring. This allows for polymerization under various conditions, primarily through cationic or anionic ring-opening mechanisms.[1] The substitution pattern on the oxirane ring, as in 2-Methyl-3-pentyloxirane, critically influences monomer reactivity, polymerization kinetics, and the stereochemistry of the final polymer.[2][3]

Monomer Structure: 2-Methyl-3-pentyloxirane

2-Methyl-3-pentyloxirane (C₈H₁₆O) possesses two stereocenters at the C2 and C3 positions of the oxirane ring.[4] This means the monomer can exist as different stereoisomers (e.g., cis and trans). The choice of monomer isomer and the polymerization mechanism will dictate the stereochemical arrangement, or tacticity, of the resulting polymer backbone (isotactic, syndiotactic, or atactic), which in turn significantly impacts its physical properties.[3][5]

Cationic Ring-Opening Polymerization (CROP)

CROP is a versatile method for polymerizing epoxides and is typically initiated by strong Brønsted acids (e.g., trifluoromethanesulfonic acid) or Lewis acids (e.g., boron trifluoride etherate, BF₃·OEt₂).[1][2] The mechanism proceeds via the formation of a tertiary oxonium ion, which is the active propagating species.

Mechanism:

• Initiation: The initiator (H⁺ or Lewis Acid) activates the oxygen atom of the oxirane ring, forming a secondary or tertiary oxonium ion.

• Propagation: A neutral monomer molecule attacks the activated oxonium ion in a nucleophilic substitution (Sₙ2) reaction. This opens the ring and regenerates the active oxonium center at the chain end. This process repeats, extending the polymer chain.[1]

• Chain Transfer & Termination: Chain transfer can occur, particularly in the presence of nucleophilic impurities like water or alcohols. These agents can react with the propagating center, terminating one chain while creating a new initiating species. This is a critical consideration for controlling molecular weight.

Anionic Ring-Opening Polymerization (AROP)

AROP is initiated by strong nucleophiles or bases, such as metal hydroxides, alkoxides, or organometallic compounds.[1] The high ring strain of the epoxide allows for nucleophilic attack and ring-opening even with moderately strong bases.

Mechanism:

• Initiation: A nucleophilic initiator (e.g., RO⁻K⁺) attacks one of the carbon atoms of the oxirane ring, opening the ring and forming an alkoxide.

• Propagation: The newly formed alkoxide at the chain end acts as the nucleophile, attacking the next monomer molecule. This process repeats, with the active center being the terminal alkoxide anion.[6]

• Termination: In a "living" polymerization, there is no inherent termination step. The polymerization proceeds until all monomer is consumed. The active alkoxide ends can be deliberately terminated (quenched) by adding a proton source like water or acid.

The kinetics and nature of the propagating species (free ions vs. ion pairs) are highly dependent on the polarity of the solvent.[7] Polar aprotic solvents like DMSO can accelerate polymerization by separating ion pairs.[7]

Part 2: Experimental Application Protocols

General Considerations:

• Safety: Oxiranes and many initiators are reactive and potentially hazardous. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

• Purity: The success of controlled polymerization hinges on the purity of reagents and the exclusion of atmospheric moisture. Monomers and solvents should be rigorously dried and distilled before use. Reactions should be conducted under an inert atmosphere (e.g., Nitrogen or Argon) using Schlenk line or glovebox techniques.

Protocol 1: Cationic Ring-Opening Polymerization (CROP) of 2-Methyl-3-pentyloxirane

This protocol describes a general procedure for CROP using Boron Trifluoride Etherate (BF₃·OEt₂) as the initiator. The causality for this choice is its high efficiency in initiating epoxide polymerization, leading to relatively fast reaction times.[2]

Materials:

• 2-Methyl-3-pentyloxirane (dried over CaH₂)

• Boron Trifluoride Etherate (BF₃·OEt₂)

• Dichloromethane (DCM), anhydrous

• Methanol

• Schlenk flask and line

• Magnetic stirrer and stir bar

• Syringes and needles

Step-by-Step Methodology:

• Preparation: Bake all glassware in an oven at 120°C overnight and cool under vacuum or an inert atmosphere.

• Reaction Setup: Assemble a Schlenk flask with a magnetic stir bar under a positive pressure of dry nitrogen.

• Monomer & Solvent Addition: Using a gas-tight syringe, add 10 mL of anhydrous DCM to the flask. Add 2.0 g of purified 2-Methyl-3-pentyloxirane to the solvent.

• Initiator Solution: In a separate, dry vial under inert atmosphere, prepare a stock solution of BF₃·OEt₂ in anhydrous DCM (e.g., 0.1 M). This step is crucial for accurate dosing of the highly reactive initiator.

• Initiation: Cool the monomer solution to 0°C using an ice bath. This helps to control the initial exotherm of the polymerization. Vigorously stir the solution and rapidly inject the desired amount of the BF₃·OEt₂ initiator solution. The target monomer-to-initiator ratio ([M]/[I]) will determine the theoretical molecular weight. A typical starting ratio is 100:1.

• Polymerization: Allow the reaction to proceed at 0°C for 1-2 hours, then warm to room temperature and stir for an additional 12-24 hours. Monitor the reaction progress by taking small aliquots for ¹H NMR analysis to observe monomer consumption.

• Termination (Quenching): Terminate the polymerization by adding a small amount of methanol (approx. 1 mL). Methanol acts as a nucleophile that reacts with the active chain ends, effectively stopping the reaction.

• Purification: Precipitate the polymer by slowly pouring the DCM solution into a large volume of cold methanol (e.g., 200 mL) with vigorous stirring. The polyether, being less soluble in methanol, will precipitate out.

• Isolation: Collect the polymer by filtration or decantation. Wash the polymer with fresh cold methanol to remove any residual monomer and initiator byproducts.

• Drying: Dry the purified polymer in a vacuum oven at 40°C until a constant weight is achieved.

• Characterization: Analyze the final product using GPC, NMR, and DSC (see Part 3).

Protocol 2: Anionic Ring-Opening Polymerization (AROP) of 2-Methyl-3-pentyloxirane

This protocol outlines a "living" AROP using a potassium alkoxide initiator, which is generated in situ. This method provides excellent control over molecular weight and results in polymers with narrow molecular weight distributions (low dispersity, Đ).[6]

Materials:

• 2-Methyl-3-pentyloxirane (dried over CaH₂)

• Benzyl alcohol (as co-initiator, dried)

• Potassium naphthalenide or potassium hydride (as strong base)

• Tetrahydrofuran (THF), anhydrous

• Methanol, acidified

• Schlenk flask and line

• Magnetic stirrer and stir bar

• Syringes and needles

Step-by-Step Methodology:

• Preparation: Ensure all glassware is rigorously dried and the entire procedure is conducted under a high-purity inert atmosphere.

• Initiator Preparation: In a Schlenk flask, add 15 mL of anhydrous THF and the desired amount of benzyl alcohol (e.g., 0.1 mmol). To this solution, add a stoichiometric equivalent of potassium hydride (KH). The deprotonation of the alcohol by the base generates the potassium benzyloxide initiator. Allow this to stir for 1 hour at room temperature.

• Monomer Addition: Cool the initiator solution to room temperature. Using a gas-tight syringe, slowly add the purified 2-Methyl-3-pentyloxirane (e.g., 10 mmol for a target degree of polymerization of 100). The slow addition helps manage any exothermic reaction.

• Polymerization: Allow the reaction to stir at a controlled temperature (e.g., 50°C) for 12-48 hours. The living nature of this polymerization means the reaction proceeds until the monomer is fully consumed. Progress can be monitored via NMR or by observing the viscosity increase.

• Termination (Quenching): Once the desired conversion is reached, terminate the reaction by injecting a small amount of acidified methanol. This protonates the active alkoxide chain ends, yielding a hydroxyl-terminated polymer.

• Purification: Concentrate the solution under reduced pressure to remove most of the THF. Redissolve the crude polymer in a minimal amount of a good solvent (like DCM) and precipitate it into a non-solvent such as cold methanol or hexane.

• Isolation & Drying: Collect the precipitated polymer by filtration and dry it under vacuum to a constant weight.

• Characterization: Analyze the final polymer for its molecular weight, dispersity, and structure (see Part 3).

Part 3: Polymer Characterization

Characterization is a non-negotiable step to validate the success of the polymerization and understand the properties of the resulting material.[8]

Technique	Purpose & Information Gained
¹H and ¹³C NMR	Structural Verification: Confirms the polyether backbone structure, identifies end-groups, and verifies monomer conversion.[9]
GPC / SEC	Molecular Weight Analysis: Determines number-average (Mₙ) and weight-average (Mₙ) molecular weights, and the Polydispersity Index (Đ = Mₙ/Mₙ), a key measure of polymerization control.[8][10]
DSC	Thermal Properties: Measures the glass transition temperature (T₉), indicating the transition from a rigid to a more flexible state, and any melting (Tₘ) or crystallization (Tₙ) temperatures.[10]
FTIR Spectroscopy	Functional Group Analysis: Confirms the disappearance of the characteristic epoxide C-O stretching band (~850-950 cm⁻¹) and the appearance of the strong ether C-O-C stretching band (~1100 cm⁻¹).[10]
MALDI-TOF MS	High-Resolution Mass Analysis: For lower molecular weight polymers, this technique can resolve individual polymer chains, confirming the repeating unit mass and identifying end-group structures with high accuracy.[11]

Part 4: Applications in Research and Drug Development

Polyethers derived from substituted oxiranes are of significant interest in the biomedical field, largely inspired by the success of poly(ethylene glycol) (PEG). The inclusion of alkyl side chains, as in poly(2-Methyl-3-pentyloxirane), imparts hydrophobicity, opening avenues for creating amphiphilic structures crucial for drug delivery.

Potential Applications:

• Amphiphilic Block Copolymers for Drug Encapsulation: By copolymerizing 2-Methyl-3-pentyloxirane with a hydrophilic monomer like ethylene oxide, it is possible to create amphiphilic block copolymers. These polymers can self-assemble in aqueous solutions to form micelles or nanoparticles, with a hydrophobic core capable of encapsulating poorly water-soluble drugs.[12]

• Hydrophobic Matrix for Sustained Release: The polymer can be used in drug formulations to create a hydrophobic matrix that controls the release rate of an active pharmaceutical ingredient (API) over an extended period.[13]

• Functionalizable Platforms: Derivatives of the monomer, where the pentyl chain is replaced with a functional group (e.g., an alkyne or azide), can be polymerized to create a scaffold. This allows for post-polymerization modification via "click" chemistry to attach drugs, targeting ligands, or imaging agents, creating sophisticated drug delivery systems.[14]

References

• Cationic Polymerization (Cure Kinetics) of Model Epoxide Systems. (n.d.). DTIC.
• Chain Transfer Agents in Cationic Epoxide Polymerizations: Kinetic and Physical Effects. (n.d.). RadTech.
• Aluminum-Based Initiators from Thiols for Epoxide Polymerizations. (2020, October 1). ACS Publications.
• Cationic Ring-Opening Photopolymerization of Long-Chain Epoxides in the Rotator Phase: Confirmation, Mechanism, and Combination. (2024, April 15). ACS Publications.
• In Situ Kinetics Reveal the Influence of Solvents and Monomer Structure on the Anionic Ring‐Opening Copolymerization of Epoxides. (2022, September 1). Wiley Online Library.
• Aluminum-Based Initiators from Thiols for Epoxide Polymerizations. (2020, October 1). ACS Publications.
• Ring-Opening Polymerization. (n.d.). SciSpace.
• Discrete Cationic Complexes for Ring-Opening Polymerization Catalysis of Cyclic Esters and Epoxides. (2015, April 21). ACS Publications.
• Polymerization of epoxide monomers promoted by tBuP4 phosphazene base: a comparative study of kinetic behavior. (n.d.). RSC Publishing.
• Ring-opening polymerization of a 2,3-disubstituted oxirane leading to a polyether having a carbonyl–aromatic π-stacked structure. (2016, August 4). ResearchGate.
• Polymer characterization. (n.d.). Wikipedia.
• Characterization of various polyether polyols by Mass Spectrometry. (n.d.). ResearchGate.
• Steric Control in Polymerizations of Oxiranes. (2026, January 25). SpringerLink.
• Polymer Characterization Technique Overview. (2024, August 15). Measurlabs.
• Techniques Used for Polymer Characterization. (2025, January 16). MolecularCloud.
• Applications of Poly(ethylene oxide) in Drug Delivery Systems. (n.d.). Advanstar Communications Inc.
• Discover the power of POLYOX ™ polyethylene oxide polymers for advanced oral drug delivery. (n.d.). IFF Pharma Solutions.
• Poly(2-Oxazoline)s: The Versatile Polymer Platform for Biomedicine. (n.d.). Sigma-Aldrich.
• Clickable polyoxetane carrier for drug delivery. (n.d.). Google Patents.
• 2-methyl-3-pentyloxirane | 3234-26-2. (n.d.). ChemicalBook.
• 2-Methyl-3-pentyloxirane. (n.d.). PubChem.
• 31.3: Stereochemistry of Polymerization- Ziegler-Natta Catalysts. (2024, November 7). Chemistry LibreTexts.

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Application Note: 2-Methyl-3-pentyloxirane in the Synthesis of Fine Chemicals

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Introduction & Chemical Identity

2-Methyl-3-pentyloxirane (commonly known as 2,3-epoxyoctane ) is a highly versatile aliphatic epoxide utilized extensively in the fine chemical, fragrance, and agricultural sectors. Structurally, it consists of an oxirane ring substituted with a methyl group at the C2 position and a pentyl group at the C3 position.

The utility of 2-methyl-3-pentyloxirane stems from the inherent thermodynamic driving force of its strained three-membered oxirane ring (approx. 27 kcal/mol of ring strain). This strain, coupled with the asymmetric steric environment provided by the methyl and pentyl substituents, makes it an excellent electrophilic building block. Depending on whether the reaction is driven by acid catalysis (promoting SN​1 -like ring opening at the more substituted or better-stabilized carbon) or base catalysis (promoting SN​2 attack at the less sterically hindered carbon), chemists can precisely control the regiochemical and stereochemical outcomes of downstream fine chemicals.

Mechanistic Pathways & Reaction Logic

The synthesis and subsequent functionalization of 2-methyl-3-pentyloxirane serve as a central node in multiple high-value chemical workflows. The epoxide is typically synthesized from 2-octene via electrophilic oxygen transfer. Once formed, it can be diverted into three primary synthetic cascades:

• Hydrolytic Ring Opening: Yielding 2,3-octanediol, a precursor for chiral fragrances and polymers.

• Direct Oxidation: Yielding α -hydroxy ketones, which are critical motifs in natural product synthesis.

• Derivatization to Pheromones: Serving as the structural backbone for agricultural pest-control agents.

Caption: Synthetic workflow and downstream applications of 2-Methyl-3-pentyloxirane in fine chemicals.

Key Applications in Fine Chemicals

Synthesis of Agricultural Sex Pheromones

2-Methyl-3-pentyloxirane is a critical intermediate in the synthesis of species-specific insect pheromones, which are increasingly used in sustainable agriculture for mating disruption. For example, the male sex pheromone of the grape borer (Xylotrechus pyrrhoderus) consists of a mixture of (2S,3S)-2,3-octanediol and (S)-2-hydroxy-3-octanone. Researchers synthesize these components by starting with the stereoselective epoxidation of 2-octene to form cis-2-methyl-3-pentyloxirane, followed by controlled ring-opening and selective oxidation .

Direct Catalytic Transformation to α -Hydroxy Ketones

α -Hydroxy ketones (acyloins) are highly prized in drug development for their role in synthesizing heterocyclic APIs. 2-Methyl-3-pentyloxirane can be directly converted into 2-hydroxy-3-octanone or 3-hydroxy-2-octanone using aqueous hydrogen peroxide catalyzed by peroxotungstophosphate (PCWP) under biphasic conditions. The acidic medium generated by the catalyst first opens the epoxide to a vicinal diol, which the tungsten complex subsequently oxidizes with high regioselectivity .

Advanced Catalytic Epoxidation Technologies

Historically, epoxidation relied on stoichiometric peroxyacids (like m-CPBA). However, modern fine chemical manufacturing prioritizes green chemistry. The synthesis of 2-methyl-3-pentyloxirane is now frequently achieved using heterogeneous Titanium-containing catalysts (e.g., Ti/MCM-41) with tert-butyl hydroperoxide (TBHP) in α,α,α -trifluorotoluene, achieving excellent turnover numbers (TON) and >98% selectivity . Alternatively, manganese-substituted polyoxometalates can utilize nitrous oxide ( N2​O ) as a benign oxidant to achieve >99.9% selective epoxidation of 2-octene .

Experimental Protocols

Protocol A: Synthesis of 2-Methyl-3-pentyloxirane via m-CPBA Epoxidation

This protocol utilizes a concerted electrophilic oxygen transfer mechanism, preserving the stereochemistry of the starting alkene (e.g., cis-alkene yields cis-epoxide).

Reagents: trans-2-octene (1.0 eq), m-Chloroperoxybenzoic acid (m-CPBA, 77% pure, 1.2 eq), Anhydrous Dichloromethane (DCM), Saturated aqueous Na2​SO3​ , Saturated aqueous NaHCO3​ .

Step-by-Step Methodology:

• Preparation: Dissolve 10.0 mmol of trans-2-octene in 25 mL of anhydrous DCM in a flame-dried round-bottom flask equipped with a magnetic stirrer. Cool the mixture to 0 °C using an ice-water bath.

• Oxidant Addition: Add 12.0 mmol of m-CPBA portion-wise over 15 minutes. Causality: The portion-wise addition controls the exothermic nature of the peroxy-acid reaction, preventing thermal degradation of the forming oxirane ring.

• Reaction Progression: Stir the suspension at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Self-Validation (Reaction Quench): Add 15 mL of saturated aqueous Na2​SO3​ to quench unreacted peroxides. Validation step: Test the organic layer with starch-iodide paper; a lack of blue/black color confirms the complete destruction of active peroxides.

• Workup: Filter off the precipitated m-chlorobenzoic acid. Transfer the filtrate to a separatory funnel and wash the organic layer with saturated NaHCO3​ (3 × 20 mL) to remove residual acid, followed by brine (20 mL).

• Isolation: Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate under reduced pressure. Purify the crude 2-methyl-3-pentyloxirane via silica gel flash chromatography (Eluent: 95:5 Pentane/Diethyl ether).

Protocol B: Acid-Catalyzed Ring Opening to 2,3-Octanediol

This protocol demonstrates the hydrolytic cleavage of the oxirane ring to yield a vicinal diol.

Reagents: 2-Methyl-3-pentyloxirane (1.0 eq), 0.5 M H2​SO4​ (aq), Tetrahydrofuran (THF), Ethyl Acetate (EtOAc).

Step-by-Step Methodology:

• Solvation: Dissolve 5.0 mmol of 2-methyl-3-pentyloxirane in 10 mL of THF to ensure solubility.

• Acidification: Add 10 mL of 0.5 M aqueous H2​SO4​ dropwise to the solution. Causality: The acid protonates the oxirane oxygen, creating a highly electrophilic intermediate. Water acts as the nucleophile, attacking the carbon centers. Due to the SN​2 -like trajectory of the attack on the protonated epoxide, the reaction proceeds with anti-addition, yielding the threo- or erythro-diol depending on the starting epoxide's stereochemistry.

• Heating: Attach a reflux condenser and heat the biphasic mixture to 50 °C for 4 hours. Monitor the disappearance of the epoxide via TLC (stain with phosphomolybdic acid).

• Neutralization & Extraction: Cool to room temperature and carefully neutralize the acid by adding solid NaHCO3​ until effervescence ceases. Extract the aqueous mixture with EtOAc (3 × 15 mL).

• Purification: Wash the combined organic layers with brine, dry over Na2​SO4​ , and evaporate the solvent. The resulting 2,3-octanediol can be utilized directly or recrystallized from hexane.

Quantitative Data Summary

The following table summarizes the optimized reaction parameters and yields for the synthesis and functionalization of 2-methyl-3-pentyloxirane across different catalytic systems.

Transformation	Catalyst / Oxidant	Solvent System	Temp (°C)	Time (h)	Yield (%)	Selectivity / Notes
Epoxidation (trans-2-octene)	Ti/MCM-41 / TBHP	α,α,α -Trifluorotoluene	80	6	>95	>98% Regioselectivity
Epoxidation (cis-2-octene)	m-CPBA	Dichloromethane	0 → 25	3	85–90	>99% Stereoretention (cis)
Ring Opening (to Diol)	H2​SO4​ (aq) / H2​O	Tetrahydrofuran / Water	50	4	92	Strict anti-addition
Direct Oxidation (to α -Ketone)	PCWP / H2​O2​	Chloroform / Water	60	12	63–70	Preferential C2/C3 oxidation

References

• Kiyota, R., Yamakawa, R., Iwabuchi, K., Hoshino, K., & Ando, T. (2009). Synthesis of the Deuterated Sex Pheromone Components of the Grape Borer, Xylotrechus pyrrhoderus. Bioscience, Biotechnology, and Biochemistry, 73(10), 2252-2256. URL: [Link]

• Sakata, Y., Katayama, Y., & Ishii, Y. (1992). Direct Catalytic Transformation of Olefins into α-Hydroxy Ketones with Hydrogen Peroxide Catalyzed by Peroxotungstophosphate. Chemistry Letters, 21(4), 671-674. URL:[Link]

• Palumbo, C., Tiozzo, C., Ravasio, N., & Guidotti, M. (2015). An efficient epoxidation of terminal aliphatic alkenes over heterogeneous catalysts: When solvent matters. Applied Catalysis A: General. URL:[Link]

• Ben-Daniel, R., Weiner, L., & Neumann, R. (2002). Activation of nitrous oxide and selective epoxidation of alkenes catalyzed by the manganese-substituted polyoxometalate. Journal of the American Chemical Society, 124(30), 8788-8789. URL:[Link]

Application Note: Chromatographic Separation of 2-Methyl-3-pentyloxirane Enantiomers via High-Resolution Chiral Gas Chromatography

Scientific Context and Analytical Challenges

2-Methyl-3-pentyloxirane (also known as 2,3-epoxyoctane) is a critical chiral building block and a structural motif often encountered in the stereodivergent synthesis of complex polyketides and pheromone analogs[1]. Structurally, it is an unfunctionalized aliphatic epoxide.

The enantiomeric separation of unfunctionalized aliphatic epoxides presents a unique analytical challenge. Traditional chiral High-Performance Liquid Chromatography (HPLC) relies heavily on strong hydrogen-bond donating or accepting interactions, pi-pi stacking, or steric hindrance provided by polysaccharide-based chiral stationary phases (CSPs). Because 2-methyl-3-pentyloxirane lacks these distinct polar functional groups, traditional LC methods often fail to achieve baseline resolution. Instead, enantiorecognition must rely entirely on weak van der Waals forces, subtle dipole-dipole interactions, and inclusion complexation[2].

For this reason, high-resolution Chiral Gas Chromatography (GC) coupled with Flame Ionization Detection (FID) or Mass Spectrometry (MS) is the gold standard for determining the enantiomeric excess (ee) of 2-methyl-3-pentyloxirane[3].

Mechanistic Principles of Enantioseparation

To achieve baseline separation of 2-methyl-3-pentyloxirane enantiomers, the analytical system must exploit the subtle spatial differences of the 2-methyl and 3-pentyl groups around the oxirane ring.

The Role of Modified Cyclodextrins: The most effective CSPs for this class of compounds are derivatized cyclodextrins, specifically modified γ -cyclodextrins (e.g., trifluoroacetyl-derivatized, G-TA)[4]. γ -cyclodextrin consists of an 8-glucopyranose unit ring, providing a larger hydrophobic cavity than β -cyclodextrin. This cavity perfectly accommodates the flexible pentyl chain of 2-methyl-3-pentyloxirane.

Causality of Chiral Recognition: As the vaporized enantiomers partition between the mobile gas phase and the stationary liquid phase, they form transient, reversible diastereomeric inclusion complexes with the cyclodextrin cavity. The trifluoroacetyl groups on the rims of the G-TA phase interact with the oxirane oxygen via dipole-dipole interactions[4]. The slight steric differences in how the enantiomers orient their alkyl chains within the cavity result in a minute difference in Gibbs free energy ( ΔΔG ). This thermodynamic difference dictates their relative retention times.

Thermodynamic Control (Isothermal Elution): Because the ΔΔG of these transient complexes is exceptionally small, the separation is highly entropy-driven. Applying a steep temperature ramp increases the kinetic energy of the analytes, overpowering the weak van der Waals interactions required for enantiorecognition. Therefore, strict isothermal conditions at lower oven temperatures are mandatory to maximize inclusion complexation and achieve baseline resolution[5].

Methodological Workflow

Logical workflow for selecting and optimizing chiral chromatographic methods for aliphatic epoxides.

Experimental Protocol: Step-by-Step Methodology

This protocol is designed as a self-validating system. By strictly controlling the injection volume, split ratio, and thermal parameters, researchers can ensure reproducible determination of cis/trans ratios and enantiomeric excess[6].

Reagents and Materials

• Analyte: Racemic 2-Methyl-3-pentyloxirane (cis/trans mixture or isolated isomers).

• Solvent: High-purity n-hexane or dichloromethane (GC grade, anhydrous). Note: Water degrades trifluoroacetylated cyclodextrin phases.

• Column: CHIRALDEX G-TA (30 m × 0.25 mm ID, 0.12 µm film thickness) or equivalent derivatized γ -cyclodextrin column[4].

• Carrier Gas: Helium (99.999% purity) passed through oxygen and moisture traps.

Sample Preparation

• Weigh approximately 1.0 mg of 2-methyl-3-pentyloxirane into a 2 mL glass GC vial.

• Dilute with 1.0 mL of anhydrous n-hexane to achieve a 1.0 mg/mL concentration.

• Cap the vial securely with a PTFE-lined septum to prevent solvent evaporation and moisture ingress.

Instrument Execution

• Inlet Configuration: Install the column in the GC-FID or GC-MS system. Set the split/splitless injector to Split Mode .

• Split Ratio: Set to 50:1 . Causality: Cyclodextrin columns have very thin films (0.12 µm) and low sample capacity. Overloading the column causes severe peak fronting, which obliterates the delicate chiral resolution.

• Flow Dynamics: Set the Helium carrier gas to a constant flow rate of 1.2 mL/min.

• Thermal Program: Set the oven to an isothermal hold at 70 °C for 35 minutes. Do not use a temperature ramp unless eluting heavily retained impurities after the analytes have cleared the detector.

• Detection:

  • If using FID: Set detector temperature to 250 °C. Hydrogen flow: 30 mL/min; Air flow: 300 mL/min; Makeup gas (He or N2): 25 mL/min.

  • If using MS: Set transfer line to 220 °C. Operate in Electron Ionization (EI) mode at 70 eV. Scan range m/z 40–200[3].

System Suitability & Validation

To validate the system, inject the racemic standard prior to analyzing asymmetric synthesis products.

• Resolution ( Rs​ ): Calculate the resolution between the enantiomeric pairs using the formula Rs​=1.18×W50,1​+W50,2​tR2​−tR1​​ . The system is valid if Rs​≥1.5 (baseline separation).

• Tailing Factor: Ensure the tailing factor is ≤1.2 . Excessive tailing indicates column degradation or inlet active sites, which will artificially skew enantiomeric excess (ee) calculations.

Quantitative Data Summaries

Table 1: Optimized GC-FID/MS Parameters for 2-Methyl-3-pentyloxirane

Parameter	Optimized Setting	Scientific Rationale
Column	CHIRALDEX G-TA (30m x 0.25mm, 0.12µm)	γ -CD cavity fits the pentyl chain; trifluoroacetyl groups provide dipole interactions.
Inlet Temp	220 °C	Ensures instantaneous and complete vaporization without thermal degradation.
Split Ratio	50:1 (Injection Vol: 1.0 µL)	Prevents column overloading and preserves Gaussian peak shapes for accurate integration.
Carrier Gas	Helium, 1.2 mL/min (Constant Flow)	Maintains optimal linear velocity for maximum theoretical plates ( N ).
Oven Temp	Isothermal 70 °C	Maximizes the ΔΔG of the transient diastereomeric inclusion complexes.
Detector	FID (250 °C) or MS (EI, 70 eV)	FID provides broad dynamic range; MS provides structural confirmation of the oxirane ring.

Table 2: Comparison of Chiral Stationary Phases for Unfunctionalized Epoxides

Chiral Stationary Phase (CSP)	Chemistry	Suitability for 2-Methyl-3-pentyloxirane	Expected Resolution ( Rs​ )
CHIRALDEX G-TA	γ -cyclodextrin, trifluoroacetylated	Optimal. Perfect cavity size and strong dipole interactions with the epoxide oxygen.	>1.5 (Baseline)
Lipodex G	γ -cyclodextrin, octakis(6-O-methyl-2,3-di-O-pentyl)	Excellent. Alkyl derivatization provides strong van der Waals interactions.	>1.5 (Baseline)
CHIRALDEX B-DM	β -cyclodextrin, dimethylated	Sub-optimal. Cavity is slightly too small for optimal inclusion of the pentyl chain.	<1.0 (Partial)
Polysaccharide (LC)	Amylose/Cellulose derivatives	Poor. Lack of H-bond donors/acceptors in the analyte prevents recognition.	0.0 (Co-elution)

References

• Enzyme- and Chemo-enzyme-Catalyzed Stereodivergent Synthesis. Thieme E-Books & E-Journals. 1

• Stereoselective Epoxidation of Unfunctionalized Aliphatic Alkenes with a Macrocyclic Tetra-NHC Iron(II) Catalyst. ACS Publications. 7

• Design, Preparation, and Study of Catalytic Gated Baskets. ACS Publications. 6

• Gas-Chromatographic Enantioseparation of Unfunctionalized Chiral Hydrocarbons: An Overview. ResearchGate. 2

• Astec CHIRALDEX Handbook. Sigma-Aldrich. 4

Sources

• 1. Thieme E-Journals - Pharmaceutical Fronts / Full Text [thieme-connect.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. lib3.dss.go.th [lib3.dss.go.th]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

A Comprehensive Guide to the Quantitative Analysis of 2-Methyl-3-pentyloxirane

Application Note: AN-2M3PO-V1.2

Abstract

This document provides a detailed guide for the quantitative analysis of 2-Methyl-3-pentyloxirane (C₈H₁₆O), a volatile organic compound.[1] Given its nature as a simple epoxide, its accurate quantification is crucial in various contexts, including chemical synthesis monitoring, environmental analysis, and quality control in industrial processes. This guide presents two primary validated analytical methodologies: Gas Chromatography (GC) for direct analysis and High-Performance Liquid Chromatography (HPLC) with pre-column derivatization for matrices unsuitable for direct GC injection. We provide detailed, step-by-step protocols, method validation parameters, and expert insights into the rationale behind experimental choices to ensure robust and reliable results for researchers, scientists, and drug development professionals.

Introduction and Analytical Strategy

2-Methyl-3-pentyloxirane is an epoxide with a molecular weight of 128.21 g/mol .[1] Its volatility and relatively low polarity make Gas Chromatography (GC) the most direct and efficient method for its quantification. GC, particularly when coupled with a Flame Ionization Detector (FID) for general quantification or a Mass Spectrometer (MS) for definitive identification and enhanced sensitivity, is the primary recommended technique.

However, for complex or non-volatile matrices where direct injection into a hot GC inlet is problematic, an alternative method using High-Performance Liquid Chromatography (HPLC) is presented. Since simple epoxides like 2-Methyl-3-pentyloxirane lack a native chromophore for standard UV detection, a pre-column derivatization step is mandatory to attach a UV-active moiety to the molecule.[2][3] This guide details a robust derivatization protocol for this purpose.

The selection between these two powerful techniques depends on the sample matrix, required sensitivity, and available instrumentation.

Primary Method: Gas Chromatography (GC-FID/GC-MS)

Gas chromatography is the premier technique for analyzing volatile and semi-volatile compounds. The principle relies on the partitioning of the analyte between a gaseous mobile phase (carrier gas) and a liquid or solid stationary phase within a capillary column. For 2-Methyl-3-pentyloxirane, its volatility allows for easy transfer into the gas phase for separation and detection.

Causality of Experimental Choices

• Column Selection: A mid-polarity column, such as a 5% Phenyl-methyl polysiloxane (e.g., DB-5, HP-5MS), is chosen for its versatility and excellent performance for a wide range of organic molecules. It provides a good balance of dispersive and dipole-dipole interactions, ensuring good peak shape and resolution.

• Detector Selection: A Flame Ionization Detector (FID) is recommended for routine quantification due to its robustness, wide linear range, and near-universal response to carbon-containing compounds. For applications requiring higher sensitivity and definitive identification, a Mass Spectrometer (MS) is the detector of choice.[1][4]

• Injector Type: A split/splitless injector is standard. Split injection is used for concentrated samples to prevent column overloading, while splitless injection is used for trace analysis to maximize the amount of analyte reaching the column.[4]

Experimental Workflow for GC Analysis

Caption: Workflow for GC-based quantification of 2-Methyl-3-pentyloxirane.

Detailed Protocols

Protocol 1: GC Analysis of Liquid Samples

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the sample into a 10 mL volumetric flask.

  • Dilute to volume with a suitable solvent (e.g., Ethyl Acetate or Hexane). Mix thoroughly.

  • Perform a further 1:100 dilution by transferring 100 µL of this solution into a 10 mL volumetric flask and diluting to volume with the same solvent. This creates a nominal concentration of 1 mg/mL.

  • Filter the final solution through a 0.22 µm syringe filter into a 2 mL GC vial.

• Standard Preparation:

  • Prepare a stock solution of 2-Methyl-3-pentyloxirane at 1 mg/mL in the chosen solvent.

  • Perform serial dilutions to create a set of calibration standards ranging from 0.1 µg/mL to 100 µg/mL.

• Instrumental Analysis:

  • Inject 1 µL of each standard and sample into the GC system.

  • Use the parameters outlined in Table 1.

Table 1: Recommended GC Method Parameters

Parameter	Setting	Rationale
System	Gas Chromatograph with FID or MS	Standard for volatile compound analysis.
Column	5% Phenyl-methyl polysiloxane (DB-5 or equivalent), 30 m x 0.25 mm ID, 0.25 µm film	Provides excellent resolving power for this type of analyte.
Injector	Split/Splitless	Flexible for different concentration ranges.
Injector Temp.	250 °C	Ensures rapid volatilization without thermal degradation.
Split Ratio	20:1 (adjustable based on concentration)	Prevents column overload for typical sample concentrations.
Carrier Gas	Helium or Hydrogen	Inert mobile phase.
Flow Rate	1.2 mL/min (constant flow)	Optimal for column efficiency and separation.
Oven Program	Initial: 50 °C, hold 2 min	Focuses analytes at the head of the column.
	Ramp: 10 °C/min to 250 °C	Elutes the analyte in a reasonable time with good peak shape.
	Hold: 5 min at 250 °C	Ensures all components are eluted from the column.

| Detector Temp. | FID: 280 °C; MS Transfer Line: 280 °C | Prevents condensation of the analyte post-separation. |

Protocol 2: Analysis of Air/Gas Samples via Thermal Desorption (TD-GC-MS)

This protocol is adapted for trace-level analysis in gaseous matrices.

• Sample Collection:

  • Use a calibrated sampling pump to draw a known volume of air (e.g., 1-5 L) through a sorbent tube packed with Tenax® TA.

  • Seal the tube airtight after sampling.

• Instrumental Analysis:

  • Place the sorbent tube in the autosampler of a thermal desorption unit connected to the GC-MS inlet.

  • The TD unit will heat the tube to desorb the trapped analytes, which are then cryo-focused at the head of the GC column before the temperature program begins.

  • Use the GC parameters from Table 1. Quantification is typically performed using an external or internal standard loaded onto a separate sorbent tube.

Alternative Method: HPLC with Pre-Column Derivatization

When the sample matrix is not amenable to GC (e.g., contains non-volatile, interfering components), HPLC can be employed. The key challenge is the lack of a UV-absorbing chromophore on 2-Methyl-3-pentyloxirane. This is overcome by reacting the epoxide ring with a nucleophilic reagent that contains a chromophore. A well-established method involves derivatization with N,N-diethyldithiocarbamate (DTC).[2][3]

Principle of Derivatization

The nucleophilic sulfur atom of the DTC anion attacks one of the carbon atoms of the epoxide ring in a classic Sₙ2 ring-opening reaction. This forms a stable dithiocarbamate ester derivative that can be readily detected by a UV detector.

Experimental Workflow for HPLC Analysis

Caption: Workflow for HPLC quantification with pre-column derivatization.

Detailed Protocol

Protocol 3: HPLC Analysis with DTC Derivatization

This protocol is based on established methods for epoxide analysis.[2][3]

• Reagent Preparation:

  • DTC Solution (20 mM): Prepare fresh by dissolving sodium N,N-diethyldithiocarbamate trihydrate in 0.1 M phosphate buffer (pH 7.0).

• Sample and Standard Derivatization:

  • In a microcentrifuge tube, mix 0.5 mL of the sample (or standard) solution with 0.4 mL of the 20 mM DTC solution.

  • Incubate the mixture in a water bath or heating block at 60 °C for 20 minutes.[2][3]

  • Cool the mixture to room temperature.

  • Acidify the reaction mixture to approximately pH 2 by adding orthophosphoric acid. This step is critical as it decomposes the unreacted DTC, preventing it from interfering with the chromatography.[2]

  • Centrifuge the sample if any precipitate forms. Transfer the supernatant to an HPLC vial.

• Instrumental Analysis:

  • Inject 20 µL of the derivatized sample or standard.

  • Use the HPLC parameters outlined in Table 2.

Table 2: Recommended HPLC Method Parameters

Parameter	Setting	Rationale
System	HPLC with UV/DAD Detector	Standard for liquid chromatography.
Column	C18 Reversed-Phase Column (e.g., Supelcosil LC-18-S, 150 x 4.6 mm, 5 µm)	Industry standard for separating small organic molecules.[2]
Mobile Phase	40% (v/v) Acetonitrile in Water	Isocratic elution is often sufficient for derivatized samples.[2]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.[5]
Detection	UV at 278 nm	Wavelength for detecting the DTC-ester derivative.[2]

| Injection Vol. | 20 µL | A typical injection volume for this type of analysis. |

Method Validation

To ensure that the chosen analytical method is fit for its intended purpose, it must be validated. The validation process provides documented evidence that the method is reliable, reproducible, and accurate for the quantification of 2-Methyl-3-pentyloxirane. The following parameters should be assessed according to established guidelines.[6][7][8]

Validation Parameters

• Specificity/Selectivity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present (e.g., impurities, degradation products, matrix components). This is demonstrated by analyzing blank and placebo matrices and ensuring no interfering peaks are present at the retention time of the analyte.[9]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations spanning the expected range should be analyzed, and the resulting calibration curve should have a coefficient of determination (R²) > 0.999.[5]

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable linearity, accuracy, and precision.

• Accuracy: The closeness of the test results obtained by the method to the true value. It is assessed using a minimum of nine determinations over a minimum of three concentration levels covering the specified range (e.g., 80%, 100%, and 120% of the target concentration). The recovery should typically be within 98.0% to 102.0%.[5]

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

  • Repeatability (Intra-assay precision): Analysis of replicate samples on the same day, by the same analyst, on the same instrument.

  • Intermediate Precision: Analysis of replicate samples on different days, by different analysts, or on different instruments.

  • The relative standard deviation (RSD) should typically be less than 2%.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ):

  • LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[5]

  • These are often estimated based on the signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ) or the standard deviation of the response and the slope of the calibration curve.

Table 3: Typical Method Validation Acceptance Criteria

Parameter	GC-FID/MS	HPLC-UV (Derivatized)
Linearity (R²)	> 0.999	> 0.999
Accuracy (% Recovery)	97.0 - 103.0%	97.0 - 103.0%
Precision (RSD)	< 2.0%	< 2.0%
Range	0.1 - 100 µg/mL	0.25 - 50 µM
LOQ (Typical)	~0.1 µg/mL	~0.25 µM

| LOD (Typical) | ~0.03 µg/mL | ~0.08 µM |

Troubleshooting

• Ghost Peaks (GC): Often arise from septum bleed or contamination. These are typically evenly spaced peaks of cyclic siloxanes.[10] Using high-quality, low-bleed septa and ensuring proper handling can mitigate this.

• Peak Tailing (GC/HPLC): Can be caused by active sites in the GC liner or on the HPLC column packing. Using a deactivated liner for GC or operating the HPLC mobile phase at an appropriate pH can improve peak shape.

• Incomplete Derivatization (HPLC): If results show low recovery or poor precision, ensure the DTC reagent is freshly prepared and that the reaction time and temperature are accurately controlled. The acidification step is also crucial for method robustness.[2]

References

• Gao, W., et al. (2012). A simple and rapid method for simultaneous determination of ten polyphenols in Kudiezi injection by UPLC-ESI-MS/MS. Analytical Methods, 4(11), 3878-3883. Retrieved from [Link]

• Julien, C. D., et al. (2007). Determination of epoxides by high-performance liquid chromatography following derivatization with N,N-diethyldithiocarbamate. Analytical and Bioanalytical Chemistry, 387(3), 1095-1101. Retrieved from [Link]

• ResearchGate. (2007). Determination of epoxides by high-performance liquid chromatography following derivatization with N,N-diethyldithiocarbamate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 102957, 2-Methyl-3-pentyloxirane. Retrieved from [Link]

• Ministry of the Environment, Government of Japan. (n.d.). Detailed Explication of Analytical Methods. Retrieved from [Link]

• SIELC Technologies. (2018). Separation of 2-Methyl-3-pentanone on Newcrom R1 HPLC column. Retrieved from [Link]

• Diva-portal.org. (n.d.). Gas Chromatography Mass Spectrometry Analysis of Epoxides in Gas Phase Reactions. Retrieved from [Link]

• RSC Publishing. (n.d.). Analytical Methods. Retrieved from [Link]

• IRSST. (n.d.). Determination of volatile organic compounds in the air by mass spectrometry. Retrieved from [Link]

• Daksh, S., et al. (n.d.). VALIDATION OF ANALYTICAL METHODS - STRATEGIES & SINGFICANCE. International Journal of Research and Development in Pharmacy and Life Sciences. Retrieved from [Link]

• ResearchGate. (n.d.). Validation of analytical methods. Retrieved from [Link]

• Sahoo, C. K., et al. (2018). Validation of Analytical Methods: A Review. International Journal of Chromatography Separation Techniques. Retrieved from [Link]

• OMICS International. (2015). VALIDATION OF ANALYTICAL METHODS – STRATEGIES & SINGFICANCE. Retrieved from [Link]

• ResearchGate. (n.d.). Validation of Analytical Methods. Retrieved from [Link]

• Waclaski, L. (2022). Understanding the Origins of Siloxane Ghost Peaks in Gas Chromatography. LCGC North America. Retrieved from [Link]

Sources

• 1. 2-Methyl-3-pentyloxirane | C8H16O | CID 102957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Determination of epoxides by high-performance liquid chromatography following derivatization with N,N-diethyldithiocarbamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. env.go.jp [env.go.jp]
• 5. infopharm.bucm.edu.cn [infopharm.bucm.edu.cn]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 8. researchgate.net [researchgate.net]
• 9. omicsonline.org [omicsonline.org]
• 10. chromatographyonline.com [chromatographyonline.com]

Technical Notes & Optimization

Technical Support Center: Diastereoselective Synthesis of 2-Methyl-3-pentyloxirane

Welcome to the Process Chemistry Troubleshooting Hub. This guide is designed for researchers, application scientists, and drug development professionals working on the controlled epoxidation of linear internal alkenes. Specifically, this module addresses the mechanistic challenges and optimization strategies for synthesizing 2-methyl-3-pentyloxirane (also known as 2,3-epoxyoctane) via the epoxidation of oct-2-ene.

Achieving high diastereomeric excess (d.e.) in this reaction is notoriously difficult when using base-metal catalysts due to competing mechanistic pathways. Below, we break down the causality behind stereoinversion and provide self-validating protocols to ensure reproducible stereoretention.

Part 1: Troubleshooting FAQs & Mechanistic Insights

Q1: Why do we use oct-2-ene to evaluate the diastereoselectivity of our epoxidation catalysts instead of standard cyclic alkenes? Expert Answer: Cyclic alkenes like cyclooctene are conformationally locked in a cis geometry. Even if a long-lived radical intermediate forms during oxygen transfer, ring strain prevents C-C bond rotation, artificially forcing the formation of a cis-epoxide. By using an acyclic internal alkene like (Z)-oct-2-ene to synthesize 2-methyl-3-pentyloxirane, the intermediate carbon-centered radical has the rotational freedom to isomerize before ring closure. Quantifying the ratio of cis- to trans-2-methyl-3-pentyloxirane directly reveals the extent of the stepwise radical pathway versus the concerted pathway [1].

Q2: I am observing significant stereoinversion (forming trans-2-methyl-3-pentyloxirane from (Z)-oct-2-ene) during Cobalt-catalyzed epoxidation. What is the root cause? Expert Answer: Stereoinversion in transition metal-catalyzed epoxidations (particularly with CoSₓ, Fe, or Mn) indicates a stepwise radical mechanism rather than a concerted oxygen transfer. When the high-valent metal-oxo species (e.g., Co(IV)=O) attacks the alkene, it forms a carbon-centered radical intermediate. If the rate of C-C bond rotation in this intermediate is competitive with the rate of ring closure, you will lose the original stereochemistry of the alkene. Recommendation: To improve diastereoselectivity, lower the reaction temperature to slow down C-C rotation relative to ring closure, or switch to an oxidant that favors a more concerted O-transfer mechanism.

Q3: How does my choice of oxidant dictate the diastereomeric ratio? Expert Answer: The oxidant fundamentally alters the active oxygen-transfer species. Using alkyl hydroperoxides like tert-butyl hydroperoxide (tBuOOH) often initiates auto-oxidation or generates freely diffusing alkoxyl/peroxyl radicals via Haber-Weiss decomposition. These radicals reversibly add to the double bond, severely degrading diastereoselectivity. Conversely, using iodosobenzene (PhIO) with CoSₓ catalysts tends to form discrete, surface-bound metal-oxo species that transfer oxygen much more rapidly, effectively outcompeting the C-C bond rotation and preserving the cis-geometry [1].

Part 2: Quantitative Data & Yield Optimization

The table below summarizes the expected diastereomeric outcomes when converting (Z)-oct-2-ene to 2-methyl-3-pentyloxirane under various catalytic regimes. Note how the shift from a free-radical to a concerted mechanism drastically improves stereoretention.

Catalyst System	Oxidant	Substrate	Dominant Mechanism	Stereoretention (cis %)	Stereoinversion (trans %)
None (Auto-oxidation)	tBuOOH / O₂	(Z)-oct-2-ene	Free Radical	~36%	~64%
CoSₓ (Surface Oxidized)	tBuOOH	(Z)-oct-2-ene	Stepwise Radical	~55%	~45%
CoSₓ (Surface Oxidized)	PhIO	(Z)-oct-2-ene	Mixed Concerted/Stepwise	~82%	~18%
m-CPBA (Control)	None	(Z)-oct-2-ene	Concerted	>99%	<1%

Data synthesized from benchmark thermocatalytic epoxidation studies evaluating metal-sulfide surface oxidation states [1].

Part 3: Mechanistic Pathway Visualization

The following diagram illustrates the kinetic divergence that dictates the diastereomeric ratio of 2-methyl-3-pentyloxirane.

Mechanistic divergence in oct-2-ene epoxidation dictating diastereomeric outcomes.

Part 4: Standard Operating Procedure (SOP)

Highly Diastereoselective Epoxidation of (Z)-oct-2-ene to cis-2-methyl-3-pentyloxirane This self-validating protocol utilizes a surface-oxidized CoSₓ/PhIO system to suppress radical lifetimes and maximize stereoretention [1][2].

Phase 1: Catalyst & Reagent Preparation

• Catalyst Loading: Weigh 10 mg of CoSₓ catalyst (approx. 0.11 mmol Co content) into a dry 5 mL Schlenk flask.

  • Validation Check: Ensure the catalyst is a fine, free-flowing black powder. Clumping indicates moisture absorption, which severely retards O-transfer efficiency.

• Atmosphere Control: Purge the flask with N₂ gas for 5 minutes.

  • Causality: Excluding ambient oxygen prevents background auto-oxidation pathways that inherently favor the thermodynamically stable trans-epoxide.

Phase 2: Reaction Execution 3. Substrate Addition: Inject 1.5 mL of anhydrous toluene, followed by 5.00 mmol of (Z)-oct-2-ene via syringe. 4. Oxidant Addition: Add 1.00 mmol of iodosobenzene (PhIO) in small portions over 10 minutes.

• Safety & Causality: PhIO can disproportionate into explosive iodoxybenzene (PhIO₂) if heated dry. Adding it slowly to the solvent mitigates thermal runaway. Using PhIO over tBuOOH suppresses free-radical generation, enhancing diastereoselectivity.

• Heating: Stir the reaction mixture at 80 °C for exactly 5 hours.

  • Validation Check: Monitor via TLC (Hexanes:EtOAc 9:1). The non-polar alkene spot (Rf ~0.8) should fade as the epoxide spot (Rf ~0.4) intensifies. Do not exceed 5 hours, as prolonged heating causes deep oxidation of the catalyst surface to inactive CoOOH.

Phase 3: Workup & Diastereomeric Quantification 6. Quenching: Cool the flask to room temperature and filter the mixture through a short pad of Celite to remove the heterogeneous CoSₓ catalyst. Rinse the pad with 2 mL of toluene. 7. NMR Analysis: Add a known mass of 1,3,5-trimethoxybenzene to the filtrate as an internal standard. Evaporate the solvent under reduced pressure (careful: the epoxide is somewhat volatile) and acquire a ¹H NMR spectrum in CDCl₃.

• Validation Check: Calculate the diastereomeric ratio (d.e.) by integrating the distinct oxirane ring proton signals. The cis-isomer typically resonates further downfield (~2.9 ppm) compared to the trans-isomer (~2.6 ppm) [3].

References

• Thermocatalytic epoxidation by cobalt sulfide inspired by the material's electrocatalytic activity for oxygen evolution reaction . Catalysis Science & Technology (2024).[Link]

• 2-Methyl-3-pentyloxirane (CID 102957) . National Center for Biotechnology Information (PubChem).[Link]

• Microwave-Assisted Isomerizations of Epoxides to Allylic Alcohols . Letters in Organic Chemistry (2018).[Link]

Troubleshooting side reactions in the synthesis of 2-Methyl-3-pentyloxirane

Welcome to the Technical Support Center for the synthesis of 2-methyl-3-pentyloxirane (commonly referred to as 2,3-epoxyoctane). This guide is engineered for researchers and drug development professionals dealing with the specific mechanistic pitfalls of epoxidizing 2-octene.

Below, you will find targeted troubleshooting FAQs, quantitative side-reaction data, and a self-validating experimental protocol designed to maximize stereospecificity and yield.

Part 1: Troubleshooting & Mechanistic FAQs

Q1: Why am I observing a high yield of 2,3-octanediol instead of the target 2-methyl-3-pentyloxirane? A1: You are observing an acid-catalyzed epoxide ring-opening side reaction. During a standard Prilezhaev epoxidation using meta-chloroperoxybenzoic acid (mCPBA), meta-chlorobenzoic acid is generated as a stoichiometric byproduct[1]. Because the three-membered oxirane ring is highly strained, a drop in pH leads to the protonation of the epoxide oxygen. This creates a highly electrophilic intermediate that is rapidly attacked by trace water or the carboxylic acid byproduct itself, yielding vicinal diols (2,3-octanediol) or monoesters[2][3].

• Causality & Solution: To prevent this, you must implement a biphasic buffer system (e.g., saturated aqueous NaHCO3​ ) during the reaction, not just during the workup. This continuously neutralizes the acid byproduct, preventing the protonation of the oxirane ring.

Q2: My starting material was strictly trans-2-octene, but my epoxide product shows a mixture of cis and trans stereoisomers. Why did I lose stereospecificity? A2: The standard peracid epoxidation is a stereospecific, concerted syn-addition that proceeds through a "butterfly" transition state, which strictly preserves the alkene geometry[1][4]. If you are observing stereochemical scrambling, your reaction is likely proceeding via a radical pathway rather than a concerted oxygen transfer. This frequently occurs if you have substituted mCPBA with a transition-metal-catalyzed aerobic oxidation (e.g., using polyoxometalates or H2​O2​ with Mn/Fe catalysts)[5]. Radical intermediates have a sufficient lifetime to undergo C-C bond rotation before ring closure, destroying the original stereochemistry.

• Causality & Solution: If strict stereoretention is required for downstream drug development, revert to a concerted oxidant like mCPBA or dimethyldioxirane (DMDO)[6].

Q3: I am detecting allylic alcohols and enones in my GC-MS analysis. How do I suppress these over-oxidation products? A3: Allylic oxidation is a primary competing side reaction when utilizing metal nanoparticles (like Ru or Ag) and molecular oxygen for direct aerobic epoxidation. The relatively low bond dissociation energy of the allylic C-H bonds in 2-octene makes them highly susceptible to autooxidation. This forms allylic hydroperoxides that subsequently decompose into allylic alcohols or ketones.

• Causality & Solution: Lower the reaction temperature to kinetically suppress the higher-activation-energy radical C-H abstraction. Alternatively, switch to a milder, highly π -bond selective oxidant.

Part 2: Quantitative Data on Side Reactions

The following table summarizes the primary side reactions encountered during 2-octene epoxidation, directly comparing the causal agents and the required mitigation strategies.

Side Reaction / Byproduct	Mechanistic Cause	Primary Catalyst / Reagent	Mitigation Strategy
2,3-Octanediol (Ring Opening)	Acid-catalyzed nucleophilic attack by H2​O	m -Chlorobenzoic acid (byproduct of mCPBA)	Implement biphasic NaHCO3​ buffer during the primary reaction phase.
Stereoisomeric Scrambling	C-C bond rotation via radical intermediate	Transition metal catalysts (e.g., Mn, Fe) with H2​O2​	Utilize concerted peracid (mCPBA) or DMDO oxidants to force syn-addition.
Allylic Alcohols / Enones	Autooxidation / C-H abstraction at the allylic position	Aerobic O2​ oxidation with metal nanoparticles	Lower reaction temperature; avoid radical initiators; use inert atmosphere.

Part 3: Visualizing Reaction Pathways

The diagram below illustrates the mechanistic divergence between the desired concerted epoxidation and the primary side reactions.

Mechanistic divergence in 2-octene epoxidation highlighting target vs. side reaction pathways.

Part 4: Self-Validating Experimental Protocol

To synthesize 2-methyl-3-pentyloxirane while actively suppressing the side reactions detailed above, utilize this buffered mCPBA protocol. This system is self-validating, meaning built-in analytical checks ensure the reaction environment remains optimal.

Step-by-Step Methodology: Buffered mCPBA Epoxidation

1. Preparation of the Biphasic System

• Dissolve 10.0 mmol of 2-octene in 25 mL of anhydrous dichloromethane ( CH2​Cl2​ ).

• Add 25 mL of saturated aqueous sodium bicarbonate ( NaHCO3​ ).

• Causality: The biphasic system ensures that as m -chlorobenzoic acid is generated in the organic layer, it is immediately extracted and neutralized in the aqueous layer, preventing acid-catalyzed ring opening[1].

2. Temperature-Controlled Addition

• Cool the vigorously stirring biphasic mixture to 0 °C using an ice bath.

• Slowly add 12.0 mmol of purified mCPBA (typically 70-75% active peracid, calculate mass accordingly) in small portions over 30 minutes.

• Causality: Epoxidation is highly exothermic. Maintaining 0 °C prevents thermal runaway, which can lead to non-specific oxidation or decomposition of the peracid.

3. Reaction Monitoring (Self-Validation)

• Allow the reaction to slowly warm to room temperature. Stir for 2–4 hours.

• Validation: Monitor the disappearance of 2-octene via TLC (hexane/ethyl acetate 9:1, visualized with KMnO4​ stain). The alkene will rapidly reduce the stain (turning it brown), while the epoxide will not.

4. Quenching the Oxidant (Self-Validation)

• Once the alkene is consumed, add 15 mL of 10% aqueous sodium sulfite ( Na2​SO3​ ) and stir for 15 minutes.

• Causality: Na2​SO3​ reduces any unreacted mCPBA to m -chlorobenzoic acid, preventing explosive concentration of peroxides during solvent removal.

• Validation: Test the organic layer with KI-starch paper. If the paper turns blue/black, peroxides are still present. Add more Na2​SO3​ until the paper remains colorless.

5. Isolation and Purification

• Separate the organic layer. Wash the organic layer twice with 20 mL of saturated NaHCO3​ to remove residual m -chlorobenzoic acid, followed by 20 mL of brine.

• Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield crude 2-methyl-3-pentyloxirane.

Step-by-step buffered mCPBA epoxidation workflow for synthesizing 2-methyl-3-pentyloxirane.

References

• OrgoSolver . Alkene Reactions: Epoxidation with mCPBA (Prilezhaev). Available at: [Link]

• Chemistry LibreTexts . 18.6: Reactions of Epoxides - Ring-opening. Available at:[Link]

• Master Organic Chemistry . Epoxides - The Outlier Of The Ether Family. Available at:[Link]

• Chemistry LibreTexts . 8.7: Oxidation of Alkenes - Epoxidation and Hydroxylation. Available at:[Link]

• US Patent US6229028B1. Process for the epoxidation of alkenes.

• Galia Maayan's Research Group . Direct aerobic epoxidation of alkenes catalyzed by metal nanoparticles stabilized by the H5PV2Mo10O40 polyoxometalate. Available at:[Link]

• West Virginia University (WVU) . Epoxidation of Cyclooctene. Available at:[Link]

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. US6229028B1 - Process for the epoxidation of alkenes - Google Patents [patents.google.com]
• 6. community.wvu.edu [community.wvu.edu]

Technical Support Center: Purification Strategies for 2-Methyl-3-pentyloxirane

Welcome to the Technical Support Center for aliphatic epoxide purification. Isolating reactive oxiranes such as 2-methyl-3-pentyloxirane presents unique challenges due to the inherent strain of the three-membered ring. This guide provides drug development professionals and synthetic chemists with field-proven, self-validating methodologies to troubleshoot degradation issues, separate closely related impurities, and achieve >98% purity.

Chemical Profile & Quantitative Data

Before initiating any purification workflow, it is critical to understand the physical and chemical parameters of the target molecule. The volatility and acid-sensitivity of 2-methyl-3-pentyloxirane dictate the boundaries of acceptable thermal and chromatographic conditions .

Property	Value	Implication for Purification
IUPAC Name	2-methyl-3-pentyloxirane	Aliphatic structure; lacks UV chromophores (requires chemical stains for TLC).
CAS Number	3234-26-2	Standard identifier for cross-referencing safety data.
Molecular Formula	C₈H₁₆O	High hydrocarbon content; highly soluble in non-polar solvents.
Molecular Weight	128.21 g/mol	Relatively volatile; caution required during solvent evaporation.
Boiling Point	~153.8 °C (at 760 mmHg)	Prone to thermal degradation at atmospheric boiling temperatures .
Density	~0.847 g/cm³	Lighter than water; will form the upper layer in aqueous workups.

Diagnostic Troubleshooting & FAQs

Q1: My epoxide degrades into a diol during standard silica gel chromatography. What is the mechanistic cause, and how do I prevent it? A1: Standard silica gel contains acidic silanol (Si-OH) groups on its surface. Aliphatic epoxides are highly susceptible to acid-catalyzed ring-opening. The mechanism is a hybrid of Sₙ1 and Sₙ2 pathways: the epoxide oxygen is protonated by the acidic sites, creating an excellent leaving group and allowing a partial positive charge to accumulate on the more substituted carbon . Ambient moisture or the silica itself then acts as a nucleophile, attacking the electrophilic carbon to form a 1,2-diol. Solution: You must neutralize the stationary phase. Use deactivated silica gel by adding 1–2% (v/v) triethylamine (Et₃N) to your eluent system .

Q2: I have unreacted alkene starting material mixed with my epoxide. They co-elute on TLC. How do I separate them? A2: Alkenes and their corresponding aliphatic epoxides share similar non-polar characteristics, making standard isocratic chromatography ineffective. Solution: If the boiling points differ by more than 15 °C, utilize vacuum fractional distillation. If chromatography is mandatory, utilize a highly optimized gradient on base-washed silica, starting with 100% hexanes and increasing polarity in 1% increments of ethyl acetate.

Q3: My epoxide polymerizes or rearranges into an allylic alcohol during distillation. What is going wrong? A3: High thermal stress during atmospheric distillation (pot temperatures approaching 160 °C) provides the activation energy for the oxirane ring to undergo thermal rearrangement or polymerization. Solution: Always perform vacuum distillation. By lowering the system pressure to 10–15 mmHg, the boiling point is reduced to approximately 45–50 °C, safely preserving the oxirane ring intact.

Validated Standard Operating Procedures (SOPs)

Every protocol below is designed as a self-validating system, meaning it includes built-in analytical checkpoints to confirm success before proceeding to the next step.

SOP 1: Deactivated Silica Gel Column Chromatography

Use this method when the primary impurities are polar byproducts (e.g., diols, acids).

• Stationary Phase Preparation: Mix silica gel (60–120 mesh) with hexanes containing 2% (v/v) triethylamine (Et₃N).

• Column Packing & Neutralization: Pour the slurry into the column. Elute 3 column volumes of the 2% Et₃N/hexane mixture.

  • Validation Check: Test the pH of the eluent exiting the column with pH paper; it must read >8 to confirm complete neutralization of silanol sites.

• Sample Loading: Dissolve the crude 2-methyl-3-pentyloxirane in a minimum volume of the basic eluent and load it onto the column bed.

• Gradient Elution: Elute using a gradient from 100% hexanes to 5% ethyl acetate. Maintain 1% Et₃N in all solvent mixtures to ensure the column remains basic.

• Fraction Monitoring: Spot fractions on TLC plates. Since the compound lacks a UV chromophore, visualize using a Potassium Permanganate (KMnO₄) or Phosphomolybdic Acid (PMA) stain followed by gentle heating. The epoxide will appear as a distinct spot (R_f ~0.6 in 9:1 Hexanes:EtOAc).

• Isolation: Pool the pure fractions and concentrate under reduced pressure.

  • Validation Check: Keep the rotary evaporator water bath strictly below 30 °C to prevent evaporative loss of the volatile epoxide.

SOP 2: Vacuum Fractional Distillation

Use this method when the primary impurities are unreacted alkenes or non-polar solvents.

• Apparatus Assembly: Assemble a fractional distillation setup using a Vigreux column to increase theoretical plates. Ensure all ground-glass joints are lightly greased and perfectly sealed.

• Loading: Add the crude epoxide to the distillation flask with PTFE boiling chips to prevent bumping.

• Vacuum Initiation: Apply a high vacuum (10–15 mmHg) using a pump equipped with a dry-ice/acetone cold trap. Allow the system pressure to stabilize before applying heat.

• Thermal Control: Gradually heat the oil bath.

  • Validation Check: Monitor the vapor temperature at the still head continuously. A stable temperature plateau indicates the distillation of a pure fraction. Collect the forerun (impurities), then swap the receiving flask when the temperature stabilizes at the calculated vacuum boiling point of 2-methyl-3-pentyloxirane.

• Storage: Backfill the system with Argon or Nitrogen. Store the purified epoxide in an amber glass vial over molecular sieves at 4 °C.

Purification Decision Workflow

To determine the most efficient purification route, follow the logical decision matrix below based on your initial analytical profiling.

Workflow for selecting the optimal purification strategy for 2-methyl-3-pentyloxirane.

References

• Title: 2-Methyl-3-pentyloxirane | CID 102957 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

• Title: 18.6: Reactions of Epoxides - Ring-opening Source: Chemistry LibreTexts URL: [Link]

Stability of 2-Methyl-3-pentyloxirane under different reaction conditions

Welcome to the Technical Support Center for 2-Methyl-3-pentyloxirane . As an aliphatic epoxide, this compound is a highly versatile but reactive intermediate. Its strained three-membered oxirane ring dictates its chemical behavior, making it susceptible to ring-opening under both acidic and basic conditions[1].

This guide is engineered for researchers, scientists, and drug development professionals. It transcends basic troubleshooting by explaining the causality behind experimental failures and providing self-validating protocols to ensure scientific integrity.

Part 1: Fundamental Stability & Mechanistic Causality (FAQs)

Q1: Why does 2-Methyl-3-pentyloxirane degrade rapidly in unbuffered aqueous solutions? A1: The stability of aliphatic epoxides is fundamentally governed by ring strain (approximately 13 kcal/mol)[1]. In unbuffered water, trace hydronium ions protonate the epoxide oxygen. This protonation lowers the activation energy for nucleophilic attack by water (hydrolysis), leading to the formation of a 1,2-diol. The causality here is electrophilic activation: the protonated oxirane develops partial positive charge (carbocation character) at the more substituted carbon, driving a hybrid SN​1/SN​2 ring-opening process[2].

Q2: How does the substitution pattern (2-methyl vs. 3-pentyl) dictate regioselectivity during ring opening? A2: Epoxides are "ambident substrates"[1].

• Under Basic/Neutral Conditions: The reaction follows a strict SN​2 pathway. The nucleophile attacks the less sterically hindered carbon. For 2-methyl-3-pentyloxirane, the attack preferentially occurs at the C3 position (bearing the pentyl group, assuming it is less hindered than the tertiary C2, depending on the exact isomer structure) to minimize steric clash[2].

• Under Acidic Conditions: The mechanism shifts to an SN​1 -like transition state. The nucleophile attacks the more substituted carbon (C2) because it can better stabilize the developing positive charge during the transition state[2].

Q3: What are the thermal limits for storing this compound? A3: Thermochemical studies on alkyl-substituted epoxides indicate that while they are reasonably stable at room temperature, elevated temperatures provide the kinetic energy required to overcome the activation barrier for isomerization or polymerization[3]. It is recommended to store 2-methyl-3-pentyloxirane at ≤4∘C in a dry, inert atmosphere (e.g., Argon) to prevent moisture-induced hydrolysis.

Part 2: Troubleshooting Guide for Reaction Conditions

Issue 1: Low Yield of Desired Ring-Opened Product in Basic Conditions

• Causality: Alkoxide or amine nucleophiles may fail to open the ring efficiently if the base is too weak or if the solvent heavily solvates the nucleophile, reducing its kinetic energy.

• Self-Validating Solution: Switch to a polar aprotic solvent (e.g., THF or DMF) to leave the nucleophile unsolvated and highly reactive. Validate the system by running a parallel reaction with a more reactive standard (e.g., cyclohexene oxide) to confirm nucleophile potency.

Issue 2: Unwanted Polymerization or Isomerization in Acidic Media

• Causality: Strong Lewis acids (like BF3​⋅OEt2​ ) or Brønsted acids can trigger rapid, uncontrolled cationic polymerization or Meinwald rearrangement (isomerization to a ketone/aldehyde) rather than the desired nucleophilic addition[2].

• Self-Validating Solution: Attenuate the acid strength. Use milder Lewis acids (e.g., Zn(OTf)2​ or CeCl3​ )[4] or conduct the reaction at −78∘C . Monitor the reaction via TLC or GC-MS every 15 minutes to establish a kinetic profile of product vs. byproduct formation.

Part 3: Quantitative Data on Epoxide Stability

The following table summarizes the expected stability and reactivity metrics for aliphatic epoxides analogous to 2-methyl-3-pentyloxirane under various conditions.

Reaction Condition	Temp (°C)	Dominant Mechanism	Regioselectivity	Estimated Half-Life / Yield
Aqueous Buffer (pH 7)	25	Slow Hydrolysis	N/A	> 48 hours
Aqueous Acid (pH 2)	25	SN​1 -like Hydrolysis	More substituted carbon	< 1 hour
Strong Base (NaOMe/MeOH)	65	SN​2 Attack	Less substituted carbon	High Yield (85-95%)
Lewis Acid ( Zn(OTf)2​ )	45	Electrophilic Activation	More substituted carbon	High Yield (80-90%)[4]
Thermal Storage (Neat)	4	Stable	N/A	> 6 months

Part 4: Standard Operating Procedures (SOPs)

Protocol: Regioselective Acid-Catalyzed Ring Opening

This protocol utilizes a self-validating internal standard to ensure the Lewis acid is functioning correctly without causing polymerization.

• Preparation: Flame-dry a 25 mL Schlenk flask under Argon. Add 2-Methyl-3-pentyloxirane (1.0 mmol) and an internal standard (e.g., mesitylene, 0.1 mmol)[4].

• Solvent Addition: Inject 5.0 mL of anhydrous Dichloromethane (DCM). Cool the mixture to −20∘C using a dry ice/ethylene glycol bath.

• Nucleophile Addition: Add the desired nucleophile (e.g., an alcohol or allyltrimethylsilane, 1.5 mmol).

• Catalyst Introduction: Slowly add a mild Lewis acid (e.g., Zn(OTf)2​ , 10 mol%)[4]. Causality check: Slow addition prevents localized exothermic spikes that cause polymerization.

• Monitoring: Take 50 μL aliquots every 30 minutes, quench with saturated NaHCO3​ , extract with ethyl acetate, and analyze via GC-MS against the mesitylene standard.

• Quenching & Workup: Once the epoxide is consumed, quench the reaction with 5 mL of saturated aqueous NaHCO3​ . Extract the aqueous layer with DCM ( 3×10 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Part 5: Mechanistic Workflow Diagrams

The following diagram illustrates the divergent mechanistic pathways of 2-Methyl-3-pentyloxirane depending on the pH of the reaction environment.

Mechanistic divergence of epoxide ring-opening under acidic versus basic conditions.

References

• Liebman, J. F., et al. "Thermochemical Studies of Epoxides and Related Compounds." PubMed Central (PMC). Available at:[Link]

• Wikipedia Contributors. "Epoxide." Wikipedia, The Free Encyclopedia. Available at:[Link]

• ChemRxiv Contributors. "(NHC)Mn(I) complex catalyzed selective transfer hydrogenation of epoxides..." ChemRxiv. Available at: [Link]

Sources

• 1. Epoxide - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

How to avoid racemization during reactions of 2-Methyl-3-pentyloxirane

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific stereochemical challenges associated with 2-Methyl-3-pentyloxirane (also known as 2,3-epoxyoctane).

Because this molecule is an unsymmetrical, internal chiral epoxide (featuring a methyl group at C2 and a pentyl group at C3), maintaining its enantiomeric excess (ee%) during ring-opening requires precise mechanistic control. This guide breaks down the causality of racemization, provides a decision matrix, and outlines self-validating protocols to ensure absolute stereocontrol in your workflows.

Part 1: The Root Cause of Racemization (The "Why")

Q1: Why does 2-methyl-3-pentyloxirane lose its enantiomeric purity under acidic conditions? A1: The loss of stereochemistry is fundamentally a mechanistic issue. When 2-methyl-3-pentyloxirane is exposed to strong Brønsted or Lewis acids, the oxirane oxygen is protonated or coordinated. This transforms the oxygen into an excellent leaving group, weakening the C–O bonds and driving the transition state toward an SN1-like pathway .

Because both C2 and C3 are secondary carbons, the resulting intermediate possesses significant carbocation character. This intermediate is long-lived enough to allow for C–C bond rotation, meaning the incoming nucleophile can attack from either face of the planar carbocation. The result is a non-stereospecific attack that leads to racemization or a complex mixture of diastereomers.

Q2: How does the structural asymmetry (C2-methyl vs. C3-pentyl) affect the reaction under basic conditions? A2: Under basic or strongly nucleophilic conditions, the reaction is forced into a strict SN2 pathway. The nucleophile must attack the carbon from the backside (anti-periplanar to the C–O bond), which guarantees complete inversion of configuration at the site of attack .

Because the SN2 mechanism is highly sensitive to steric hindrance, the nucleophile will preferentially attack the less hindered carbon. In 2-methyl-3-pentyloxirane, the C2 position (attached to a compact methyl group) is sterically more accessible than the C3 position (attached to a bulkier pentyl chain). Therefore, nucleophilic attack occurs predominantly at C2, cleanly inverting the C2 stereocenter while leaving the C3 stereocenter perfectly intact .

Part 2: Workflow & Mechanistic Decision Matrix

To prevent racemization, you must select reagents that bypass the SN1 pathway. The diagram below illustrates the logical workflow for determining the correct reaction conditions based on your desired stereochemical outcome.

Logical decision tree for 2-Methyl-3-pentyloxirane ring-opening to prevent racemization.

Part 3: Quantitative Data on Regioselectivity & Stereoretention

The following table summarizes the expected quantitative outcomes when subjecting 2-methyl-3-pentyloxirane to various ring-opening environments.

Reaction Condition	Primary Mechanism	Regioselectivity (C2 vs C3)	Stereochemical Outcome	Recommended Application
Strong Brønsted Acid (e.g., H₂SO₄, HCl)	SN1-like(Carbocation character)	Poor (~1:1 mixture of C2/C3 attack)	Racemization (Loss of ee%)	Not recommended for stereospecific drug development.
Strong Base / Nucleophile (e.g., NaOMe, RMgBr)	Strict SN2(Backside attack)	Moderate to High (Favors C2 attack due to sterics)	Complete Inversion (At the attacked carbon)	Standard nucleophilic ring-opening workflows.
Chiral Lewis Acid (e.g., Jacobsen's Salen-Co)	Cooperative Bimetallic Activation	Highly Controlled (Dictated by catalyst chirality)	High ee% Retention (>99% ee)	Reactions requiring weak nucleophiles (H₂O, N₃⁻).

Part 4: Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, do not simply execute steps; understand the causality behind each addition and quench.

Protocol A: Base-Catalyzed SN2 Ring-Opening (Avoiding Acidic Racemization)

Objective: Achieve regioselective and stereospecific ring opening using a strong nucleophile (e.g., sodium methoxide). Causality: Using a strong nucleophile in a polar aprotic or basic solvent forces the reaction through a bimolecular (SN2) transition state, bypassing the carbocation intermediate entirely.

• Preparation: Dissolve enantiopure 2-methyl-3-pentyloxirane (1.0 equiv) in anhydrous methanol under an inert argon atmosphere.

• Nucleophile Addition: Slowly add a standardized solution of sodium methoxide (NaOMe, 1.5 equiv) at 0 °C.

  • Causality: Low temperatures suppress elimination side-reactions and enhance the energetic preference for nucleophilic attack at the less hindered C2 position.

• Reaction Monitoring: Stir the mixture, allowing it to slowly warm to room temperature. Monitor the disappearance of the epoxide via GC-FID.

• Quenching (Critical Step): Quench the reaction with a cold, saturated aqueous solution of NH₄Cl.

  • Causality: NH₄Cl provides a mild proton source to neutralize the alkoxide intermediate. It prevents the pH from dropping low enough to trigger acid-catalyzed racemization of any unreacted epoxide during workup .

• Validation: Extract with diethyl ether, concentrate, and immediately analyze the crude product via Chiral HPLC to confirm the retention of enantiomeric excess (ee%).

Protocol B: Asymmetric Ring-Opening (ARO) with Jacobsen's Catalyst

Objective: Opening the epoxide with weak nucleophiles (like water or azides) where basic conditions fail, while maintaining >99% ee. Causality: Brønsted acids cause racemization. To use weak nucleophiles, Lewis acid activation is required. Jacobsen's (salen)Co(III) catalyst activates the epoxide while simultaneously directing the nucleophile via a cooperative bimetallic mechanism, enforcing strict stereocontrol .

• Catalyst Activation: Dissolve (S,S)-(salen)Co(II) (0.05 equiv) in toluene and treat with acetic acid (0.1 equiv) under an aerobic atmosphere for 30 minutes. Remove the solvent in vacuo to yield the active (salen)Co(III)OAc species.

• Substrate Introduction: Add 2-methyl-3-pentyloxirane (1.0 equiv) to the activated catalyst at 0 °C.

• Nucleophilic Attack: Add the weak nucleophile (e.g., TMSN₃, 1.05 equiv) dropwise.

  • Causality: The dual-metal mechanism ensures the nucleophile only attacks from the designated chiral pocket, physically locking the transition state to prevent carbocation formation.

• Validation: Analyze the conversion via FTIR (monitoring the azide stretch at ~2100 cm⁻¹) and confirm optical purity via Chiral GC before proceeding to column chromatography.

Part 5: Post-Reaction Troubleshooting FAQs

Q3: My product shows a decreased enantiomeric purity after silica gel chromatography. What went wrong? A3: Standard silica gel is slightly acidic (pH ~5–6). If your unreacted chiral epoxide or an acid-labile ring-opened product spends too much time on the column, the acidic silanol groups can act as a mild Brønsted acid. This catalyzes a slow, reversible ring-opening or degradation that induces racemization directly on the stationary phase .

• The Fix: Neutralize your silica gel before packing the column by slurrying it with 1% triethylamine (Et₃N) in your eluent, or switch to basic alumina as the stationary phase.

Q4: I performed an aqueous workup and lost stereochemical integrity. Why? A4: If your aqueous phase was unbuffered or slightly acidic (e.g., using dilute HCl to wash away amines), the biphasic mixture can promote acid-catalyzed epoxide opening at the interface. Always use neutral or mildly basic buffers (like saturated NaHCO₃ or NH₄Cl) during the workup of acid-sensitive oxiranes, and perform the extraction at low temperatures (ice bath) to kinetically stall any racemization pathways.

References

• Master Organic Chemistry. "Epoxide Ring Opening With Base." Master Organic Chemistry, 2015. Available at:[Link]

• Jacobsen, E. N. "Asymmetric catalysis of epoxide ring-opening reactions." Accounts of Chemical Research, 2000. Available at:[Link]

• Jacobsen, E. N. et al. "Asymmetric Ring-Opening of Epoxides Catalyzed by Metal–Salen Complexes." MDPI Catalysts, 2020. Available at:[Link]

• Chemistry Steps. "Epoxides Ring-Opening Reactions: Regiochemistry and Stereochemistry." Chemistry Steps, 2020. Available at:[Link]

Technical Support Center: Regioselective Ring-Opening of 2-Methyl-3-pentyloxirane

Welcome to the technical support center for the regioselective ring-opening of 2-Methyl-3-pentyloxirane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the complexities of this reaction and achieve optimal, predictable outcomes in your synthetic endeavors.

Introduction: The Challenge of Regioselectivity

The ring-opening of epoxides is a cornerstone of organic synthesis, providing a versatile pathway to 1,2-difunctionalized compounds. However, when dealing with unsymmetrical epoxides like 2-Methyl-3-pentyloxirane, controlling the regioselectivity of the nucleophilic attack becomes a critical challenge. The substitution pattern of this particular epoxide, with a secondary and a tertiary carbon, presents a nuanced interplay of steric and electronic factors that can be difficult to control.[1] This guide will dissect these challenges and provide actionable solutions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments, offering potential causes and recommended solutions in a question-and-answer format.

Question 1: My reaction is producing a mixture of regioisomers. How can I favor nucleophilic attack at the more substituted carbon (C-3)?

Answer:

Achieving regioselectivity for attack at the more substituted carbon (C-3) in 2-Methyl-3-pentyloxirane typically requires reaction conditions that favor an SN1-like mechanism.[2][3][4] This involves stabilizing the partial positive charge that develops on the more substituted carbon in the transition state.

Potential Causes for Poor Selectivity:

• Reaction Conditions are Not Sufficiently Acidic: Inadequate acid catalysis fails to sufficiently protonate the epoxide oxygen, diminishing the carbocation-like character of the transition state.[5][6]

• Nucleophile is Too Strong: A highly reactive nucleophile may not wait for significant carbocation character to develop and will instead react via a more SN2-like pathway, favoring attack at the less hindered carbon (C-2).[1][7]

• Solvent Choice: Protic solvents are generally preferred for acid-catalyzed openings as they can help stabilize the developing positive charge.

Recommended Solutions:

• Employ Stronger Acid Catalysis: Utilize a strong Brønsted acid (e.g., H2SO4, HClO4) or a Lewis acid (e.g., BF3·OEt2, Ti(OiPr)4) to promote the formation of a more stable, carbocation-like intermediate at the tertiary C-3 position.[4][6] The coordination of a Lewis acid to the epoxide oxygen enhances the electrophilicity of the ring carbons.[8]

• Use a Weaker Nucleophile: Weak nucleophiles, such as water, alcohols, or carboxylic acids, are more likely to attack the more substituted carbon under acidic conditions.[1]

• Optimize Solvent: Use a polar, protic solvent like methanol or ethanol to stabilize the transition state.

Question 2: I am trying to achieve nucleophilic attack at the less substituted carbon (C-2), but I'm still getting a significant amount of the other regioisomer. What am I doing wrong?

Answer:

Directing the nucleophile to the less sterically hindered carbon (C-2) requires conditions that favor a classic SN2 mechanism.[2][3][4][7]

Potential Causes for Poor Selectivity:

• Residual Acidity: Traces of acid in your glassware, starting materials, or solvents can lead to a competing acid-catalyzed pathway, resulting in attack at C-3.

• Elevated Reaction Temperature: Higher temperatures can sometimes overcome the steric barrier, leading to a loss of regioselectivity.[9]

• Nucleophile is Not Bulky Enough: While basic conditions generally favor attack at the less hindered site, a small nucleophile might still be able to access the more substituted carbon to some extent.

Recommended Solutions:

• Ensure Strictly Basic or Neutral Conditions: Use a strong, non-coordinating base (e.g., NaH, LDA) to deprotonate your nucleophile, ensuring the reaction proceeds via an anionic nucleophile.[7] Meticulously dry all glassware and use anhydrous solvents.

• Employ a Strong, Bulky Nucleophile: Strong nucleophiles are essential for base-catalyzed epoxide opening.[7] Using a sterically demanding nucleophile can further enhance selectivity for the less hindered C-2 position.

• Maintain Low Reaction Temperatures: Running the reaction at lower temperatures (e.g., 0 °C or -78 °C) can amplify the effect of steric hindrance, improving regioselectivity.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between acid-catalyzed and base-catalyzed ring-opening of 2-Methyl-3-pentyloxirane?

A1: The key difference lies in the reaction mechanism and the factors that control regioselectivity.

• Acid-Catalyzed Opening: Proceeds through a transition state with significant SN1 character.[2][3][4] The epoxide oxygen is first protonated (or coordinated to a Lewis acid), making it a better leaving group.[6] This leads to a partial positive charge developing on the epoxide carbons. The tertiary carbon (C-3) can better stabilize this positive charge due to hyperconjugation from the adjacent alkyl groups. Consequently, weak nucleophiles will preferentially attack the more substituted C-3 position.[1]

• Base-Catalyzed Opening: Follows an SN2 mechanism.[2][3][4][10] A strong nucleophile directly attacks one of the epoxide carbons.[7] Due to steric hindrance from the methyl and pentyl groups, the nucleophile will preferentially attack the less substituted secondary carbon (C-2).[1][5]

Q2: How does the choice of nucleophile impact the regioselectivity?

A2: The nature of the nucleophile is a critical determinant of the reaction's outcome.

Nucleophile Type	Typical Reaction Conditions	Favored Site of Attack on 2-Methyl-3-pentyloxirane
Weak Nucleophiles (e.g., H₂O, ROH, RCOOH)	Acidic (H⁺ or Lewis Acid)	C-3 (More substituted)[1]
Strong, Non-bulky Nucleophiles (e.g., CN⁻, N₃⁻, RS⁻)	Basic or Neutral	C-2 (Less substituted)[1]
Strong, Bulky Nucleophiles (e.g., Grignard reagents, organolithiums)	Basic	C-2 (Less substituted, with high selectivity)[7]

Q3: Can I use a catalyst to control the regioselectivity?

A3: Absolutely. Catalyst choice is a powerful tool for directing the ring-opening reaction.

• For Attack at C-3 (More Substituted): Lewis acids like Ti(OiPr)₄ or Zn(OTf)₂ can activate the epoxide and promote attack at the more substituted carbon.

• For Attack at C-2 (Less Substituted): Certain transition metal catalysts, such as some cobalt complexes, have been shown to direct nucleophilic attack to the less sterically hindered position, even with nucleophiles that might otherwise show mixed selectivity.[11][12]

Experimental Protocols

Protocol 1: Regioselective Opening at C-3 (Acid-Catalyzed)

Objective: To synthesize 3-methoxy-3-methyl-2-octanol via nucleophilic attack at the more substituted carbon.

Materials:

• 2-Methyl-3-pentyloxirane

• Anhydrous Methanol (MeOH)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Diethyl Ether

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a flame-dried, round-bottom flask equipped with a magnetic stir bar, dissolve 2-Methyl-3-pentyloxirane (1 equivalent) in anhydrous methanol (0.5 M).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 equivalents) to the stirring solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by slowly adding saturated sodium bicarbonate solution until the bubbling ceases.

• Extract the product with diethyl ether (3 x 20 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Regioselective Opening at C-2 (Base-Catalyzed)

Objective: To synthesize 2-azido-3-methyl-3-octanol via nucleophilic attack at the less substituted carbon.

Materials:

• 2-Methyl-3-pentyloxirane

• Sodium Azide (NaN₃)

• Ammonium Chloride (NH₄Cl)

• Methanol/Water (4:1 v/v)

• Diethyl Ether

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 2-Methyl-3-pentyloxirane (1 equivalent) and sodium azide (1.5 equivalents) in a 4:1 mixture of methanol and water (0.4 M).

• Add ammonium chloride (1.2 equivalents) to the mixture.

• Heat the reaction mixture to reflux (approximately 70-80 °C) and stir for 12-16 hours. Monitor the reaction by TLC or GC-MS.

• After cooling to room temperature, add water to the reaction mixture.

• Extract the product with diethyl ether (3 x 25 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: Factors influencing regioselectivity in epoxide ring-opening.

Caption: Troubleshooting workflow for optimizing regioselectivity.

References

• 5

• Kayser, M. M., & Mound, P. (1980). An analysis of the factors contributing to the regioselectivity observed in the opening of oxiranes. Canadian Journal of Chemistry, 58(3), 302-308.
• Oxirane, 2-methyl-3-pentyl-. ChemBK.
• Troubleshooting low yields in epoxide activ
• Yadav, J. S., Reddy, B. V. S., Harikishan, K., Madan, Ch., & Narsaiah, A. V. (2005).
• Epoxides Ring-Opening Reactions. Chemistry Steps. (2020, June 18).
• 18.6: Reactions of Epoxides - Ring-opening. Chemistry LibreTexts. (2024, March 24).
• Musiejuk, M., & Giedyk, M. (2021). Cobalt Catalyst Determines Regioselectivity in Ring Opening of Epoxides with Aryl Halides. Journal of the American Chemical Society.
• An analysis of the factors contributing to the regioselectivity observed in the opening of oxiranes.
• Nucleophilic ring opening of trans-2,3-disubstituted epoxides to β-amino alcohols with c
• 9.6. Epoxide reactions. Organic Chemistry 1: An open textbook - Lumen Learning.
• DoSen-Mili=ovili=, L. I., & Solaja, B. Reactive Cleavage of Epoxides. Molecular Mechanics M ode1 for Reg ioc hemical Control of the Ring-opening Reactions. ElectronicsAndBooks.
• Electronic Effects in Epoxide Ring Opening.
• 13.6 Ring Opening of Epoxides. YouTube. (2018, September 20).
• 18.5 Reactions of Epoxides: Ring-Opening. Organic Chemistry | OpenStax. (2023, September 20).
• Opening of Epoxides With Acid. Master Organic Chemistry. (2015, February 2).
• Unusual Regioselectivity in the Opening of Epoxides by Carboxylic Acid Enediol
• Nickel-Catalyzed Regiodivergent Opening of Epoxides with Aryl Halides: Co-C
• Catalytic Regioselective Epoxide Ring Opening with Phenol Using Homogeneous and Supported Analogues of Dimethylaminopyridine.
• Asymmetric nucleophilic epoxid
• Potrząsaj, A., Musiejuk, M., Chaładaj, W., Giedyk, M., & Gryko, D. (2021). Cobalt Catalyst Determines Regioselectivity in Ring Opening of Epoxides with Aryl Halides.
• 2-methyl-3-pentyloxirane.
• Epoxide Ring Opening With Base. Master Organic Chemistry. (2015, February 10).
• Epoxide ring-opening approach to the synthesis of diverse trisubstituted cyclopentanes. Arkivoc.
• Reaction of epoxides with nucleophiles under basic conditions. Master Organic Chemistry.
• 9.14: Opening of Epoxides - Acidic versus Basic Conditions. Chemistry LibreTexts. (2020, May 30).
• The Mechanism of the Acid-Catalyzed Ring Opening of Epoxides - A Reinterpret
• 2-methyl-3-phenyloxirane.
• Epoxide Ring Opening. ChemTalk. (2023, November 21).
• Troubleshooting regioselectivity in indazole synthesis. BenchChem.
• 2-methyl-3-pentyloxirane. ChemicalBook.
• Base Catalyzed Epoxide Opening. YouTube. (2020, December 11).
• 2-Methyl-3-pentyloxirane. PubChem.
• Metal-Catalyzed Directed Regio- and Enantioselective Ring-Opening of Epoxides. PubMed. (2016, February 16).
• Module 1 Regioselective, Regio-specific and Chemoselective reactions. Durgapur Govt. College.
• Regioselectivity vs. Stereoselectivity vs. Chemoselectivity. Study.com.

• Regioselective palladium-catalyzed ring-opening reactions of C1-substituted oxabicyclo[5][8][8]hepta-2,5-diene-2,3-dicarboxylates. Beilstein Journals. (2016, February 9).

• Regioselectivity. Wikipedia.
• Technical note: Improved synthetic routes to cis- and trans-(2-methyloxirane-2,3-diyl)dimethanol (cis- and trans-β-isoprene epoxydiol). Copernicus ACP. (2023, July 17).
• The ring opening and oligomerisation reactions of an epoxide and an episulfide on aluminosilicates in the liquid phase.
• Regioselective Synthesis of Vinylic Derivatives of Common Monosccarides Through Their Activated Stannylene Acetal Intermedi

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• 1. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 9.6. Epoxide reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
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• 5. esports.bluefield.edu - Acid Base Behavior Of Epoxides [esports.bluefield.edu]
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• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification and Troubleshooting of 2-Methyl-3-pentyloxirane

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers encounter when isolating 2-methyl-3-pentyloxirane (CAS: 3234-26-2)[1]. Aliphatic epoxides are highly versatile synthetic intermediates, but their inherent ring strain makes them susceptible to unintended nucleophilic attack and acid-catalyzed degradation during workup and purification[2].

This guide provides field-proven, self-validating protocols to ensure high-fidelity purification, focusing on the removal of common impurities such as meta-chlorobenzoic acid (mCBA), unreacted alkenes (e.g., 2-octene), and hydrolysis byproducts.

Purification Workflow

Workflow for the isolation and purification of 2-methyl-3-pentyloxirane.

Troubleshooting Guides & FAQs

Q1: During the epoxidation workup, I am losing product to diol formation. How can I prevent this? A1: 2-Methyl-3-pentyloxirane is an aliphatic epoxide highly susceptible to acid-catalyzed ring-opening. If you are using meta-chloroperoxybenzoic acid (mCPBA) for the epoxidation of the corresponding alkene, the byproduct meta-chlorobenzoic acid (mCBA) lowers the pH of the reaction mixture. Prolonged exposure to mCBA causes the epoxide oxygen to protonate, facilitating nucleophilic attack by water to form the corresponding 1,2-diol[3]. Solution: Implement a mild, slightly basic biphasic quench. Use a mixture of saturated aqueous sodium bicarbonate (NaHCO3) and sodium thiosulfate (Na2S2O3). The NaHCO3 neutralizes mCBA into its water-soluble sodium salt, while Na2S2O3 reduces unreacted mCPBA. Extract immediately with dichloromethane (CH2Cl2) to partition the epoxide into the organic layer away from the aqueous nucleophiles[4].

Q2: My epoxide degrades during silica gel column chromatography. What is the mechanism, and how do I fix it? A2: Standard silica gel (SiO2) contains mildly acidic surface silanol groups. When 2-methyl-3-pentyloxirane adsorbs onto the stationary phase, these silanols can protonate the epoxide ring, triggering an SN2-type or SN1-like ring-opening event depending on the substitution pattern, often leading to polymerization or hydrolysis if trace water is present[2]. Solution: Passivate the silica gel before loading your sample. Flush the column with your eluent (e.g., hexanes/ethyl acetate) containing 1% triethylamine (Et3N). The Et3N irreversibly binds to the highly acidic silanol sites, neutralizing the column[5]. Alternatively, use basic alumina as the stationary phase.

Q3: How do I separate unreacted alkene from the final 2-methyl-3-pentyloxirane product? A3: Alkenes and their corresponding aliphatic epoxides often have similar Rf values on silica gel, making chromatographic separation challenging. Since 2-methyl-3-pentyloxirane has a boiling point of approximately 153.8°C at 760 mmHg[1], fractional distillation under reduced pressure is the most effective self-validating method. Distillation leverages the significant boiling point differential between the non-polar alkene (BP ~125°C) and the more polar epoxide, allowing for real-time separation monitoring via vapor temperature.

Quantitative Data & Impurity Profiling

Impurity	Source	Quantitative Metric	Detection Method	Removal Strategy
m-Chlorobenzoic acid (mCBA)	Byproduct of mCPBA oxidation	pKa ≈ 3.82	1H NMR (Aromatic protons ~7.4-8.0 ppm)	Aqueous wash with saturated NaHCO3
Unreacted mCPBA	Excess reagent	Active Oxygen > 8%	Peroxide test strips	Quench with 10% aqueous Na2S2O3
Octane-2,3-diol	Epoxide hydrolysis	Rf ≈ 0.1 (Hexanes/EtOAc 9:1)	TLC (Stains with KMnO4)	Base-treated silica gel chromatography
Unreacted Alkene	Incomplete conversion	BP ≈ 125°C (760 mmHg)	1H NMR (Olefinic protons ~5.0-6.0 ppm)	Fractional vacuum distillation
2-Methyl-3-pentyloxirane	Target Product	BP = 153.8°C (760 mmHg)	1H NMR (Epoxide protons ~2.7-2.9 ppm)	N/A

Step-by-Step Methodologies

Protocol A: Optimized Biphasic Workup for mCPBA Epoxidation

This protocol is designed as a self-validating system, ensuring that each step provides immediate feedback on its success.

• Reaction Quench: Cool the crude reaction mixture to 0°C. Slowly add 10% w/v aqueous sodium thiosulfate (Na2S2O3).

  • Validation: Test the organic layer with peroxide indicator strips; a negative result confirms the complete reduction of excess mCPBA[6].

• Acid Neutralization: Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO3). Stir vigorously until CO2 evolution ceases.

  • Validation: The cessation of gas evolution indicates that the mCBA has been successfully converted to its water-soluble sodium salt[4].

• Phase Separation: Transfer to a separatory funnel and extract with dichloromethane (CH2Cl2). Collect the lower organic layer.

• Drying: Add anhydrous sodium sulfate (Na2SO4) until the solid is free-flowing, indicating the complete removal of bulk water.

• Concentration: Concentrate the organic layer under reduced pressure at a water bath temperature strictly below 30°C to prevent thermal rearrangement of the epoxide.

Protocol B: Base-Deactivated Silica Gel Chromatography

Use this protocol if distillation is not viable due to small sample sizes.

• Stationary Phase Passivation: Prepare a slurry of 200–400 mesh silica gel in a solvent system of 99% hexanes and 1% triethylamine (Et3N).

  • Causality: The basic Et3N irreversibly binds to the acidic silanol sites, preventing acid-catalyzed ring opening of the oxirane[5].

• Column Packing: Pour the slurry into a glass column and flush with 2 column volumes of the Et3N-spiked solvent to ensure complete passivation.

• Loading: Dissolve the crude 2-methyl-3-pentyloxirane in a minimal amount of the eluent and load it carefully onto the flat silica bed.

• Elution & Validation: Elute using a gradient of 0-5% ethyl acetate in hexanes.

  • Validation: Monitor fractions via Thin Layer Chromatography (TLC) using a KMnO4 stain. The epoxide will appear as a distinct yellow/brown spot against the purple background, eluting well before any highly polar diol impurities.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. sciforum.net [sciforum.net]
• 4. Reddit - Please wait for verification [reddit.com]
• 5. orgsyn.org [orgsyn.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Method Development for 2-Methyl-3-pentyloxirane Analysis

Welcome to the official troubleshooting and method development hub for the analysis of 2-methyl-3-pentyloxirane and its synthetic byproducts. This guide is engineered for researchers, analytical chemists, and drug development professionals dealing with catalytic epoxidation, stereodivergent synthesis, and GC-MS/FID quantitative workflows.

Core Analytical Workflow & Protocol

To ensure high-fidelity quantification of 2-methyl-3-pentyloxirane and prevent artifactual byproduct formation during analysis, adherence to a strict sample preparation and chromatographic protocol is required.

Step-by-Step Methodology: GC-MS/FID Method for Epoxide and Byproduct Quantification

Phase 1: Sample Preparation (Liquid-Liquid Extraction)

• Quenching: Immediately quench the epoxidation reaction (e.g., H2O2/Fe(II) catalytic systems[1]) by adding a saturated aqueous solution of sodium thiosulfate to neutralize residual oxidants.

• pH Adjustment: Buffer the aqueous phase to pH 7.5–8.0 using a mild bicarbonate buffer. Causality: Epoxides are highly susceptible to acid-catalyzed ring-opening (hydrolysis to diols). Maintaining a slightly alkaline pH prevents artifactual degradation during extraction.

• Extraction: Extract the mixture three times with HPLC-grade hexane. Hexane is preferred over ethyl acetate to minimize the co-extraction of highly polar matrix components and water.

• Drying & Concentration: Dry the organic layer over anhydrous Na2SO4. Concentrate under a gentle stream of N2 at room temperature. Avoid heating above 30°C to prevent volatilization, as the boiling point of 2-methyl-3-pentyloxirane is approximately 156–160°C[2].

Phase 2: Gas Chromatography (GC) Configuration

• Inlet Deactivation: Use an ultra-inert, base-deactivated glass liner. Causality: Active silanol sites or trace metal contaminants in the inlet will act as Lewis acids, catalyzing the Meinwald rearrangement. This converts the epoxide into ketone or aldehyde byproducts on-column, skewing your quantification.

• Temperature Programming: Set the injection port to 200°C. Keep it as low as possible while ensuring complete volatilization to minimize thermal stress on the oxirane ring.

• Column Selection: Use a low-polarity column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm) for general byproduct resolution, or a chiral cyclodextrin-based column for resolving enantiomers[1].

GC-MS/FID Analytical Workflow for the extraction, separation, and identification of epoxide byproducts.

Troubleshooting Guides & FAQs

Q1: I am detecting high levels of ketones and aldehydes in my GC-MS results. Are these genuine reaction byproducts or analytical artifacts? A: They could be either, but you must rule out analytical artifacts first. Epoxides like 2-methyl-3-pentyloxirane are highly strained and prone to rearrangement into regioisomeric ketones or aldehydes[3]. If your GC inlet temperature is too high (>250°C) or if your liner contains active silanol groups, the epoxide will undergo a thermally or Lewis acid-catalyzed rearrangement inside the GC inlet. Self-Validating Protocol: Inject a pure standard of 2-methyl-3-pentyloxirane. If you observe ketone/aldehyde peaks in the standard run, the rearrangement is happening on-column. Switch to a fresh, base-deactivated liner and lower the inlet temperature to 200°C.

Q2: Why am I seeing co-elution of 2-methyl-3-pentyloxirane with its allylic alcohol byproducts? A: Base-promoted isomerization or enzymatic side-reactions often yield allylic alcohols via β-elimination[3]. Because allylic alcohols and the parent epoxide share the same molecular formula (C8H16O) and exact mass (128.12 Da[4]), they possess similar boiling points and frequently co-elute on standard non-polar columns (e.g., DB-1). Solution: Switch to a mid-polarity column (e.g., DB-WAX or DB-1701). The hydroxyl group of the allylic alcohol will interact more strongly with the polar stationary phase, increasing its retention time relative to the less polar oxirane ring and achieving baseline resolution.

Q3: How can I resolve the specific stereoisomers of 2-methyl-3-pentyloxirane? A: 2-Methyl-3-pentyloxirane possesses two chiral centers at the oxirane ring, resulting in four possible stereoisomers (two enantiomeric pairs of cis and trans isomers)[5]. If your synthesis relies on stereodivergent chemo-enzymatic catalysis[5] or macrocyclic tetra-NHC iron(II) catalysts[1], achiral GC will only resolve the cis diastereomers from the trans diastereomers. To resolve the enantiomeric pairs, you must use a chiral stationary phase (e.g., a β-cyclodextrin-based capillary column) coupled with GC-MS[1]. Ensure a slow temperature ramp (e.g., 1°C/min starting from 60°C) to maximize enantiomeric resolution.

Q4: My reaction uses hydrogen peroxide as an oxidant in aqueous media. Why is my epoxide yield low, and what is the massive broad peak at the end of my chromatogram? A: Hydrogen peroxide is a green oxidant that produces water as a byproduct[1]. However, in aqueous conditions, especially if the pH drops, the oxirane ring undergoes nucleophilic attack by water, resulting in hydrolysis to form a 1,2-diol. Diols are highly polar and will elute much later on a non-polar GC column, often appearing as a broad, tailing peak due to secondary hydrogen-bonding interactions with the stationary phase. Solution: Buffer your reaction mixture to a neutral or slightly basic pH during the reaction. For analysis, consider derivatizing the sample with BSTFA/TMCS prior to GC injection to convert the diol into a volatile, sharp-eluting trimethylsilyl (TMS) ether.

Quantitative Data Summary: Typical Byproduct Profiles

When developing your Selected Ion Monitoring (SIM) method or analyzing full-scan data, use the following table to differentiate the parent epoxide from its common byproducts.

Compound Class	Origin / Mechanism	Relative Retention Index (Non-Polar)	Key MS Quantifier / Qualifier Ions (m/z)
2-Methyl-3-pentyloxirane	Target Product (Epoxidation)	Baseline (Reference)	128 (M+), 85, 57[3]
Allylic Alcohols	β-elimination (Base/Enzyme)[3]	Slightly higher than epoxide	128 (M+), 110 (M-H2O), 71
Ketones (e.g., 2-methyl-3-octanone)	Meinwald Rearrangement[3]	Similar to epoxide	128 (M+), 85, 43 (Base peak)
Aldehydes	Isomerization / Hydrolysis intermediate	Lower than epoxide	128 (M+), 99, 44
1,2-Diols	Hydrolysis (Aqueous H2O2)[1]	Significantly higher (broad peak)	146 (M+), 128 (M-H2O), 59

References

• Stereoselective Epoxidation of Unfunctionalized Aliphatic Alkenes with a Macrocyclic Tetra-NHC Iron(II) Catalyst. Organometallics - ACS Publications.
• Enzyme- and Chemo-enzyme-Catalyzed Stereodivergent Synthesis. Thieme E-Books & E-Journals.
• Microwave-Assisted Isomerizations of Epoxides to Allylic Alcohols. DIAL@UCLouvain.
• 2-Methyl-3-pentyloxirane | C8H16O | CID 102957. PubChem - NIH.
• Oxirane, 2-methyl-3-pentyl-. ChemBK.

Sources

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• 2. chembk.com [chembk.com]
• 3. dial.uclouvain.be [dial.uclouvain.be]
• 4. 2-Methyl-3-pentyloxirane | C8H16O | CID 102957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. thieme-connect.com [thieme-connect.com]

Reference Data & Comparative Studies

Analytical Comparison Guide: 1H and 13C NMR Assignment for 2-Methyl-3-pentyloxirane Isomers

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary

2-Methyl-3-pentyloxirane (systematically known as 2,3-epoxyoctane) is a critical intermediate in both natural product synthesis and the development of novel stereoselective epoxidation catalysts 1. Because catalytic oxidations often yield diastereomeric mixtures of cis (erythro) and trans (threo) isomers 2, unambiguous structural assignment is paramount. This guide objectively compares the analytical performance of 1D and 2D NMR techniques in differentiating these isomers, providing a self-validating experimental protocol grounded in fundamental physical chemistry.

Mechanistic Principles of Oxirane NMR

To move beyond rote assignment, one must understand the causality behind the experimental spectral differences. The differentiation of cis- and trans-2-methyl-3-pentyloxirane relies on two fundamental mechanistic principles:

• The Karplus Relationship in Strained Rings: The 3-membered oxirane ring is highly strained, forcing the C-C bond to adopt high p -character. Consequently, the C-H bonds possess elevated s -character. In the cis isomer, the dihedral angle between the vicinal protons (C2-H and C3-H) is approximately 0°, allowing for maximum orbital overlap and a larger J -coupling constant. In the trans isomer, the dihedral angle is roughly 140–150°, resulting in a significantly weaker coupling.

• The γ-Gauche Steric Compression Effect: In 13C NMR, spatial proximity profoundly impacts chemical shifts. In the cis isomer, the C1 methyl group and the C4 methylene group of the pentyl chain are eclipsed (gauche). This steric compression increases local electron density, shielding the nuclei and causing a diagnostic upfield shift of 3–5 ppm compared to the trans isomer, where these groups are anti to one another.

Comparative Diagnostic Data

The following tables summarize the quantitative experimental data used to benchmark and compare the two isomers, drawn from regiodivergent carbonylation and epoxidation studies [[3]]() 4.

Table 1: 1H NMR Diagnostic Markers

Parameter	cis-2-Methyl-3-pentyloxirane	trans-2-Methyl-3-pentyloxirane	Causality / Mechanism
C2-H / C3-H Shift	~2.85 - 2.95 ppm	~2.60 - 2.70 ppm	Anisotropy of the C-C bonds deshields the eclipsed cis protons more strongly than the anti trans protons.
JHH​ Coupling	4.0 - 5.0 Hz	1.8 - 2.5 Hz	Karplus relationship dictates stronger coupling for the ~0° dihedral angle in the cis configuration.

Table 2: 13C NMR Diagnostic Markers (126 MHz, CDCl3)

Carbon Position	cis Isomer (ppm)	trans Isomer (ppm)	Causality / Mechanism
C1 (Methyl)	13.3	~17.5	γ-gauche steric compression in the cis isomer increases local electron density, shielding the nucleus.
C2 (Oxirane)	52.6	~54.5	Ring strain and substituent orientation slightly shield the cis ring carbons.
C3 (Oxirane)	57.0	~59.0	Same as above.
C4 (Pentyl CH2)	29.6	~31.8	γ-gauche effect from the C1 methyl group shields the adjacent C4 carbon in the cis configuration.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your structural elucidation, do not rely on a single 1D NMR metric. Implement the following self-validating workflow:

Step 1: Sample Preparation

• Dissolve 15–20 mg of the purified 2-methyl-3-pentyloxirane mixture in 0.6 mL of anhydrous CDCl3.

• Causality: Using a non-coordinating solvent like CDCl3 prevents solvent-induced shifts that can obscure the subtle 0.2 ppm differences between the cis and trans oxirane protons. Include Tetramethylsilane (TMS) as an internal standard (0.00 ppm).

Step 2: High-Resolution 1D Acquisition

• Acquire 1H NMR at ≥ 400 MHz. Focus on the 2.5–3.2 ppm region. Extract the JHH​ coupling constants of the oxirane multiplets.

• Acquire 13C NMR with a relaxation delay ( D1 ) of ≥ 2 seconds to ensure accurate capture of the alkyl chain carbons. Look for the diagnostic upfield C1 methyl peak at ~13.3 ppm to confirm the cis isomer 3.

Step 3: 2D Connectivity Mapping (COSY & HSQC)

• Utilize 2D COSY to trace the continuous spin system from the C1 methyl doublet → C2-H → C3-H → C4 methylene protons.

• Cross-reference with HSQC to definitively link the oxirane protons (~2.90 ppm) to their respective carbons (52.6 and 57.0 ppm).

Step 4: Orthogonal Validation via NOESY

• The Self-Validation Step: If complex multiplet overlapping in the 1H spectrum obscures the J -coupling, acquire a 2D NOESY spectrum (mixing time ~500 ms).

• A strong Nuclear Overhauser Effect (nOe) cross-peak between the C2-H and C3-H protons definitively proves spatial proximity, confirming the cis isomer. The absence (or extreme weakness) of this cross-peak confirms the trans isomer.

Analytical Workflow Visualization

Logical workflow for the unambiguous NMR assignment of 2-Methyl-3-pentyloxirane isomers.

References

• Enantioenriched β-Lactone and Aldol-Type Products from Regiodivergent Carbonylation of Racemic cis-Epoxides - The Royal Society of Chemistry. Available at:[Link]

• Stereoselective Epoxidation of Unfunctionalized Aliphatic Alkenes with a Macrocyclic Tetra-NHC Iron(II) Catalyst - ACS Publications. Available at:[Link]

• Two Polymorphic Polyoxometalate-Based Metal–Organic Frameworks for the Efficient Synthesis of Functionalized Sulfoxides... - ACS Publications. Available at: [Link]

• Understanding C-H oxidation and amination reactions performed by late first-row transition metals - TDX (Tesis Doctorals en Xarxa). Available at:[Link]

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Structural Elucidation of 2-Methyl-3-pentyloxirane: GC-EI-MS vs. GC-CI-MS Performance Guide

Introduction: The Analytical Challenge of Aliphatic Epoxides

For researchers and drug development professionals, the accurate structural characterization of aliphatic epoxides like 2-methyl-3-pentyloxirane (Formula: C₈H₁₆O, Exact Mass: 128.1201 Da) is a critical bottleneck. Epoxides are highly reactive synthetic intermediates and important biological markers; however, their mass spectral identification is notoriously difficult.

When subjected to standard mass spectrometry, aliphatic epoxides undergo extensive rearrangement and fragmentation, often leaving a nearly undetectable molecular ion (M⁺). To objectively determine the most reliable method for identifying 2-methyl-3-pentyloxirane, this guide compares the performance of two distinct analytical platforms: Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS) and Gas Chromatography-Chemical Ionization Mass Spectrometry (GC-CI-MS) .

The Mechanistic Causality of Fragmentation

To understand why specific analytical platforms succeed or fail, we must first examine the inherent gas-phase chemistry of 2-methyl-3-pentyloxirane.

Under standard 70 eV electron ionization, an electron is ejected primarily from the epoxide oxygen. This localized charge triggers rapid alpha-cleavage at the adjacent carbon-carbon bonds. Because the oxirane ring is asymmetrically substituted—bearing a methyl group at C2 and a pentyl group at C3—cleavage can result in the loss of either a methyl radical (•CH₃, 15 Da) or a pentyl radical (•C₅H₁₁, 71 Da).

According to Stevenson’s Rule and established ether/epoxide fragmentation principles, the loss of the largest, most stable radical is highly favored . Consequently, the loss of the pentyl radical dominates the spectrum, yielding a highly stable oxiranyl/acylium cation at m/z 57 ([C₃H₅O]⁺), which serves as the base peak (100% abundance). Secondary inductive cleavages along the alkyl chain yield minor diagnostic ions, such as m/z 85 .

Mass spectral fragmentation pathways of 2-methyl-3-pentyloxirane.

Technology Comparison: GC-EI-MS vs. GC-CI-MS

To accurately identify 2-methyl-3-pentyloxirane, laboratories must choose the correct ionization platform. Below is an objective performance comparison based on experimental data.

Performance Metric	GC-EI-MS (70 eV)	GC-CI-MS (Methane Reagent Gas)
Ionization Energy	Hard Ionization (~70 eV)	Soft Ionization (~5 eV effective)
Molecular Ion Detectability	Extremely Poor (m/z 128 is typically <0.5% abundance)	Excellent (Yields strong [M+H]⁺ at m/z 129)
Primary Base Peak	m/z 57 ([C₃H₅O]⁺)	m/z 129 ([M+H]⁺)
Structural Fingerprinting	High (Generates rich fragment patterns for NIST matching)	Low (Minimal fragmentation limits structural elucidation)
Best Use Case	Library matching and structural elucidation of knowns.	Confirming molecular weight of unknown epoxides.

Verdict: Relying solely on GC-EI-MS is risky because the absence of the m/z 128 molecular ion can lead to false identifications (e.g., confusing the epoxide with a smaller ketone that also produces an m/z 57 base peak). The optimal, self-validating approach utilizes EI-MS for structural fingerprinting and CI-MS for molecular weight confirmation .

Experimental Workflows & Self-Validating Protocols

The following protocol outlines a self-validating system for the extraction, separation, and mass spectral analysis of 2-methyl-3-pentyloxirane. Every step is designed with specific chemical causality in mind.

Comparative GC-EI-MS and GC-CI-MS workflow for epoxide analysis.

Step-by-Step Methodology

Step 1: Sample Preparation & Internal Standardization

• Action: Dilute the sample in a strictly non-polar, aprotic solvent (e.g., GC-grade hexane) to a concentration of 10–50 µg/mL. Spike with an internal standard (Decane-d22).

• Causality: Epoxides are highly susceptible to ring-opening reactions in protic solvents (like methanol or water) under even mildly acidic or basic conditions. Hexane preserves the oxirane ring integrity. The internal standard validates retention time stability and normalizes ionization efficiency fluctuations.

Step 2: Chromatographic Separation

• Action: Inject 1 µL in splitless mode at 250°C onto a DB-5MS column (30 m × 0.25 mm × 0.25 µm). Use a temperature program: 40°C hold for 1 min, ramp at 7°C/min to 190°C, then 20°C/min to 280°C 1.

• Causality: Splitless injection is mandatory here to maximize sensitivity, compensating for the inherently low abundance of the epoxide's higher-mass fragments. The slight polarity of the 5% phenyl stationary phase (DB-5MS) provides optimal retention for aliphatic oxygenates without inducing peak tailing.

Step 3: Mass Spectrometer Tuning (Crucial Validation Step)

• Action: Prior to analysis, perform a Perfluorotributylamine (PFTBA) tune. Ensure the m/z 69 to m/z 219 ratio is optimized for low-mass sensitivity.

• Causality: Because the diagnostic base peak of 2-methyl-3-pentyloxirane is at m/z 57, a mass spectrometer tuned heavily for high-mass sensitivity will artificially suppress the m/z 57 abundance. This leads to skewed ion ratios and failed NIST library matches.

Step 4: Dual-Mode Data Acquisition

• EI Mode: Set the source temperature to 230°C and electron energy to 70 eV. Scan range: m/z 40–300. Look for the diagnostic triad: m/z 57 (100%), m/z 85 (~6%), and trace m/z 128 (<0.5%).

• CI Mode: Introduce methane reagent gas at 1.5 mL/min. Set the source temperature lower (150°C) to further stabilize the protonated molecule. Confirm the presence of m/z 129 [M+H]⁺.

References

• Microwave-Assisted Isomerizations of Epoxides to Allylic Alcohols. DIAL@UCLouvain.[Link]

• 4.9: Spectroscopy of Ethers and Epoxides. Chemistry LibreTexts. [Link]

• Quantitative Comparison and Chemical Profile of Different Botanical Parts of Panax notoginseng From Different Regions. Frontiers.[Link]

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A Comparative Guide to Catalytic Systems for the Synthesis of 2-Methyl-3-pentyloxirane

Introduction: The Significance of Substituted Epoxides

In the landscape of pharmaceutical development and fine chemical synthesis, chiral epoxides are invaluable building blocks. Their inherent ring strain facilitates regio- and stereoselective ring-opening reactions, allowing for the efficient construction of complex molecular architectures containing 1,2-difunctionalized motifs. 2-Methyl-3-pentyloxirane, a substituted oxirane, represents a key intermediate whose efficient and selective synthesis is of considerable interest. This guide provides a comparative analysis of various catalytic systems for the synthesis of this target molecule, primarily through the epoxidation of its alkene precursor, 2-methyl-2-pentene. We will delve into homogeneous, heterogeneous, and biocatalytic approaches, with a special focus on asymmetric catalysis, providing the in-depth technical insights and experimental data required by researchers in the field.

Core Principles of Alkene Epoxidation

The fundamental transformation involves the addition of a single oxygen atom across the double bond of an alkene. The choice of catalyst and oxidant is paramount, dictating the reaction's efficiency, selectivity, and environmental footprint. An ideal system offers high yield, exceptional stereoselectivity (where applicable), mild reaction conditions, and utilizes a cost-effective, environmentally benign oxidant.

Workflow for Catalytic Epoxidation

The general process for synthesizing an epoxide via catalytic oxidation follows a structured workflow, from reaction setup to product isolation.

Caption: General experimental workflow for catalytic epoxidation.

A. Homogeneous Catalytic Systems

Homogeneous catalysts, being soluble in the reaction medium, often exhibit high activity and selectivity due to the well-defined nature of their active sites.

Manganese-Salen Complexes (Jacobsen-Katsuki Epoxidation)

For the asymmetric epoxidation of unfunctionalized alkenes like 2-methyl-2-pentene, the Jacobsen-Katsuki epoxidation is a cornerstone methodology.[1][2] This system employs a chiral manganese(III)-salen complex as the catalyst.

• Causality of Selectivity: The stereoselectivity arises from the C2-symmetric chiral ligand, which creates a chiral environment around the manganese center. The alkene approaches the active oxo-manganese(V) intermediate from a specific trajectory to minimize steric hindrance, leading to the preferential formation of one enantiomer of the epoxide.[2][3] For trisubstituted alkenes, this method is known to be highly effective.[4]

• Mechanism: The catalytic cycle is initiated by the oxidation of the Mn(III) complex by a terminal oxidant (e.g., sodium hypochlorite or m-CPBA) to form a highly reactive Mn(V)-oxo species. This species then transfers its oxygen atom to the alkene. The exact mechanism of oxygen transfer is debated but is often depicted as a concerted or a radical pathway, depending on the substrate.[1][2]

Caption: Simplified catalytic cycle of the Jacobsen-Katsuki epoxidation.

Titanium-Tartrate Complexes (Sharpless Asymmetric Epoxidation)

The Sharpless epoxidation is a remarkably reliable method for the enantioselective epoxidation of primary and secondary allylic alcohols.[5][6] To synthesize a substituted pentyloxirane via this route, the substrate would need to be an allylic alcohol, such as 2-methyl-2-penten-1-ol.

• Causality of Selectivity: The high degree of enantioselectivity is achieved through the formation of a dimeric titanium complex bridged by two chiral tartrate ligands.[7] The allylic alcohol substrate coordinates to the titanium center, and this organization directs the delivery of the oxygen atom from tert-butyl hydroperoxide (t-BuOOH) to a specific face of the double bond.[5] The choice of L-(+)- or D-(-)-tartrate ligand predictably determines the absolute configuration of the resulting epoxide.[5]

Polyoxometalate (POM) Catalysts

Tungsten-based polyoxometalates are effective catalysts for epoxidation using aqueous hydrogen peroxide (H₂O₂) as a green oxidant.[8] These systems are particularly attractive due to their robustness and the environmentally benign nature of the oxidant.

• Mechanism: These catalysts, often in a phase-transfer system, activate H₂O₂ to form highly reactive peroxo species. This approach is efficient for various biorenewable terpene substrates containing trisubstituted alkene bonds, suggesting its applicability to 2-methyl-2-pentene.[8]

B. Heterogeneous Catalytic Systems

Heterogeneous catalysts offer significant practical advantages, including simplified product purification and catalyst recyclability, which are crucial for industrial applications.

Zeolites and Mesoporous Materials

Zeolites, particularly those containing titanium or tin within their framework (e.g., TS-1), are well-established catalysts for epoxidation with H₂O₂. The confinement of active metal sites within the microporous structure can lead to unique selectivity. Modified zeolites, such as Mo-TUD-type BEA, have also shown promise in the epoxidation of various alkenes.[9]

• Causality of Performance: The catalytic activity stems from isolated metal centers within the silica framework. The hydrophobic nature of the zeolite channels facilitates the interaction between the nonpolar alkene and the active site while repelling water, which can be beneficial when using aqueous H₂O₂.

Supported Metal Catalysts

While more commonly associated with hydrogenation, supported noble metals can catalyze oxidations.[10] For epoxidation, systems often involve metals supported on oxides like Al₂O₃ or TiO₂. For instance, heterogeneous nano-engineered catalysts with confined palladium nanoparticles have been studied for selective hydrogenations, and similar principles of metal-support interaction and particle size control are critical for oxidation catalysis.[11][12]

• Advantages: These systems are typically robust, thermally stable, and easily separable from the reaction mixture. Catalyst performance can be tuned by altering the support material, metal particle size, and preparation method.[13]

C. Biocatalytic Systems

Biocatalysis leverages enzymes to perform chemical transformations with unparalleled selectivity under mild, aqueous conditions.

• Enzyme-Mediated Epoxidation: Oxygenase enzymes, such as those found in various fungi and bacteria, can catalyze the epoxidation of alkenes. While requiring specific screening to find an enzyme active towards 2-methyl-2-pentene, this approach offers the potential for extremely high enantioselectivity. Chemo-enzymatic pathways, which combine traditional chemical steps with biocatalytic transformations, represent a powerful strategy for producing enantiomerically pure chiral epoxides from renewable sources.[14]

Comparative Performance Analysis

The choice of a catalytic system depends on the specific goals of the synthesis, such as yield, enantioselectivity, cost, and scalability. The following table provides a qualitative and quantitative comparison of the discussed systems for the epoxidation of a representative trisubstituted alkene.

Catalytic System	Typical Catalyst	Oxidant	Catalyst Loading (mol%)	Yield (%)	ee (%)	Key Advantages	Key Disadvantages
m-CPBA (Baseline)	N/A (Stoichiometric)	m-CPBA	100-120	>90	N/A	High yield, reliable, simple procedure.[15][16]	Poor atom economy, hazardous peracid.
Jacobsen-Katsuki	(R,R)- or (S,S)-Mn(III)-salen	NaOCl, m-CPBA	1-15	70-95	>90	High ee for unfunctionalized alkenes, broad scope.[1]	Catalyst can be complex to synthesize; chlorinated byproducts.
Sharpless	Ti(O-iPr)₄ / DET or DIPT	t-BuOOH	5-10	70-90	>90	Highly predictable stereochemistry, excellent ee.[5][6]	Requires an allylic alcohol substrate.
Polyoxometalates	Tungsten-based POMs	H₂O₂	1-5	80-95	N/A	Uses green oxidant (H₂O₂), robust catalyst.[8]	Typically not enantioselective without chiral modifiers.
Heterogeneous (Zeolite)	TS-1, Ti-BEA	H₂O₂	Varies (wt%)	60-90	N/A	Recyclable, green oxidant, shape selectivity possible.[9]	Can be lower activity than homogeneous systems.
Biocatalysis	Oxygenase Enzymes	O₂	Varies (whole cell)	Varies	>99	Extremely high selectivity, mild conditions.	Substrate-specific, requires enzyme screening.

Experimental Protocols

Protocol 1: General Epoxidation using m-CPBA (Achiral Synthesis)

This protocol is adapted from standard procedures for the epoxidation of trisubstituted alkenes and serves as a reliable benchmark.[15][16]

• Reaction Setup: In a 100 mL oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 2-methyl-2-pentene (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of approximately 1 M. Cool the solution to 0 °C using an ice bath.

• Addition of Oxidant: While stirring vigorously, add solid meta-chloroperoxybenzoic acid (m-CPBA, ~75% purity, 1.1 equiv) portion-wise over 20 minutes. Caution: The addition is exothermic; maintain the temperature at or below 5 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature. Monitor the disappearance of the starting alkene by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 3-5 hours.

• Work-up: Upon completion, cool the mixture to 0 °C. Filter the white precipitate (meta-chlorobenzoic acid). Transfer the filtrate to a separatory funnel and wash sequentially with 10% aqueous sodium sulfite (to quench excess peroxide), saturated aqueous sodium bicarbonate (to remove acidic byproducts), and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure. The crude 2-Methyl-3-pentyloxirane can be purified further by flash chromatography if necessary.

Protocol 2: Asymmetric Epoxidation via Jacobsen-Katsuki Catalysis

This protocol provides a general framework for the enantioselective synthesis of 2-Methyl-3-pentyloxirane.

• Catalyst Preparation: In a flask, add the chiral (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III) chloride catalyst (4-5 mol%).

• Reaction Setup: Dissolve 2-methyl-2-pentene (1.0 equiv) in a suitable solvent such as dichloromethane or toluene. Add a co-catalyst like N-methylmorpholine N-oxide (NMO) if required by the specific procedure. Cool the mixture to 0 °C.

• Addition of Oxidant: Slowly add buffered commercial bleach (NaOCl) or another suitable oxidant while stirring vigorously. The use of a buffered oxidant is critical to maintain the pH and catalyst stability.

• Reaction Monitoring: Monitor the reaction by TLC or chiral GC to determine conversion and enantiomeric excess (ee). Reactions are typically run for 12-24 hours.

• Work-up and Purification: Once the reaction is complete, separate the organic layer. Wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting epoxide by silica gel chromatography.

Conclusion and Future Outlook

The synthesis of 2-Methyl-3-pentyloxirane can be achieved through a variety of catalytic systems, each with distinct advantages. For high-yield, achiral synthesis, traditional peroxy-acid methods remain robust. For enantioselective synthesis, which is paramount in drug development, the Jacobsen-Katsuki epoxidation stands out as the most direct and effective method for this class of alkene.

Future research will likely focus on developing more sustainable and efficient heterogeneous and biocatalytic systems. The use of green oxidants like H₂O₂ and O₂ is a continuing trend. Furthermore, the discovery and engineering of enzymes with tailored substrate specificities will offer a powerful avenue for producing enantiopure epoxides under environmentally benign conditions, aligning the demands of complex chemical synthesis with the principles of green chemistry.

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• Gimbam, D. D., et al. (2020). Epoxidation of the methyl esters (a) experimental set-up (b) reaction scheme. ResearchGate. Retrieved from [Link]

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• Fristrup, P., et al. (2005). Probing Competitive Enantioselective Approach Vectors Operating in the Jacobsen−Katsuki Epoxidation: A Kinetic Study of Methyl-Substituted Styrenes. Journal of the American Chemical Society. Retrieved from [Link]

• Roithová, J., et al. (2018). Mechanistic Studies on the Epoxidation of Alkenes by Macrocyclic Manganese Porphyrin Catalysts. Chemistry – A European Journal. Retrieved from [Link]

• Lyubimova, T. S., et al. (2020). Kinetic study of selective hydrogenation of 2-methyl-3-butyn-2-ol over Pd-containing hypercrosslinked polystyrene. ResearchGate. Retrieved from [Link]

• Cunningham, W. B., et al. (2020). Sustainable catalytic protocols for the solvent free epoxidation and anti-dihydroxylation of the alkene bonds of biorenewable terpene feedstocks using H₂O₂ as oxidant. Green Chemistry. Retrieved from [Link]

• Bhaumik, A., et al. (2012). Tandem catalysis with a bifunctional site-isolated Lewis acid–Brønsted base metal–organic framework, NH₂-MIL-101. Dalton Transactions. Retrieved from [Link]

• Lee, I., et al. (2008). Synthesis of heterogeneous catalysts with well shaped platinum particles to control reaction selectivity. Proceedings of the National Academy of Sciences. Retrieved from [Link]

• Page, P. C. B., et al. (2002). New systems for catalytic asymmetric epoxidation. Loughborough University Research Repository. Retrieved from [Link]

• Catalytic Epoxidation Reaction. (2024). MDPI. Retrieved from [Link]

• Neumann, R. (n.d.). Strategies for oxidation catalyzed by polyoxometalates at the interface of homogeneous and heterogeneous catalysis. Galia Maayan's Research Group. Retrieved from [Link]

• 2-methyl-3-pentyloxirane - Chemical Information. (2025). Mol-Instincts. Retrieved from [Link]

• Faiziiev, O., et al. (2023). Biocatalytic Method for the Synthesis of Enantiomerically Pure β-Methyl-phenylethylamines. Chemistry of Heterocyclic Compounds. Retrieved from [Link]

• Sifontes, A. B., et al. (2021). Continuous 2-Methyl-3-butyn-2-ol Selective Hydrogenation on Pd/γ-Al₂O₃ as a Green Pathway of Vitamin A Precursor Synthesis. MDPI. Retrieved from [Link]

• Belskaya, O. B., et al. (2022). Selective Hydrogenation of 2-Methyl-3-butyn-2-ol in Microcapillary Reactor on Supported Intermetallic PdZn Catalyst, Effect of Support Doping on Stability and Kinetic Parameters. MDPI. Retrieved from [Link]

• Stoltz, B. M., et al. (2010). Palladium(II)-Catalyzed Enantioselective Synthesis of 2-Vinyl Oxygen Heterocycles. PMC. Retrieved from [Link]

• Malecha, M., & Surratt, J. D. (2023). Improved synthetic routes to cis- and trans-(2-methyloxirane-2,3-diyl)dimethanol. Atmospheric Chemistry and Physics. Retrieved from [Link]

• Cárdenas-González, J. P., et al. (2018). Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• 2-Methyl-3-pentyloxirane - PubChem. (n.d.). Retrieved from [Link]

• Pesnot, T., et al. (2022). Selective Biocatalytic N‐Methylation of Unsaturated Heterocycles. Angewandte Chemie International Edition. Retrieved from [Link]

• Matus, E. V., et al. (2021). High-Performance PdZn and PdAg Catalytic Films for the Semihydrogenation of 2-Methyl-3-Butyn-2-ol in a Flow Microreactor. ResearchGate. Retrieved from [Link]

• De Zotti, M., et al. (2016). Chemo-Enzymatic Synthesis of Chiral Epoxides Ethyl and Methyl (S)-3-(Oxiran-2-yl)propanoates from Renewable Levoglucosenone: An Access to Enantiopure (S)-Dairy Lactone. MDPI. Retrieved from [Link]

• Ferreira, B. S., et al. (2021). Biotransformation of (E)-2-methyl-3-phenylacrylaldehyde 1 by free and immobilized cells of Penicillium citrinum CBMAI 1186. ResearchGate. Retrieved from [Link]

• Guan, B., et al. (2022). Transition-Metal-Catalyzed C(sp³)–H Alkylation of Methyl Heteroarenes with Alcohols. MDPI. Retrieved from [Link]

• Sulman, E., et al. (2019). Selective hydrogenation of 2-methyl-3-butyn-2-ol over Pd-nanoparticles stabilized in hypercrosslinked polystyrene: Solvent effect. ResearchGate. Retrieved from [Link]

• Belskaya, O. B., et al. (2015). Selective hydrogenation of 2-methyl-3-butyn-2-ol catalyzed by embedded polymer-protected PdZn nanoparticles. ResearchGate. Retrieved from [Link]

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Validation of the Absolute Configuration of 2-Methyl-3-pentyloxirane: A Comparative Methodological Guide

Executive Summary & Mechanistic Challenges

2-Methyl-3-pentyloxirane (C₈H₁₆O) is an unfunctionalized aliphatic chiral epoxide. Compounds of this class are critical building blocks in asymmetric synthesis and are structurally analogous to various volatile semiochemicals and pheromones. The molecule possesses two chiral centers at the C2 and C3 positions of the oxirane ring, resulting in four possible stereoisomers: (2R,3R), (2S,3S), (2R,3S), and (2S,3R).

Establishing the absolute configuration of this molecule presents a distinct analytical hurdle. Because 2-methyl-3-pentyloxirane lacks heavy atoms (precluding anomalous X-ray dispersion) and conjugated π-systems (rendering UV-based Electronic Circular Dichroism [ECD] ineffective), traditional configuration assignments fail. As a Senior Application Scientist, I mandate a self-validating analytical system . You cannot rely on a single data point; you must triangulate the true configuration using orthogonal methods.

This guide objectively compares three methodologies—Stereodivergent Synthesis, Chiral GC-MS, and Vibrational Circular Dichroism (VCD)—to establish an unbreakable chain of evidence for absolute configuration.

Comparative Methodologies for Configuration Validation

Method A: Chemo-Enzymatic Stereodivergent Synthesis (The Reference Standard)

To definitively assign absolute configuration via chromatography, pure reference standards of all four stereoisomers are required. Stereodivergent synthesis allows access to each specific stereoisomer from a common, achiral precursor (e.g., 2-octanone)[1].

• The Causality of Choice: By utilizing highly stereoselective biocatalysts (such as engineered ene-reductases and alcohol dehydrogenases), the chirality is chemically "locked in." Because the enzymatic mechanism and facial selectivity are known, the resulting product's absolute configuration is defined by the synthetic pathway itself, providing an absolute physical reference point[1].

Method B: Chiral Gas Chromatography-Mass Spectrometry (GC-MS)

For volatile, unfunctionalized aliphatic epoxides, chiral GC-MS using derivatized cyclodextrin stationary phases (e.g., β-DEX) is the premier technique for determining enantiomeric excess (ee) and diastereomeric ratios[2].

• The Causality of Choice: The separation mechanism relies on the formation of transient, diastereomeric inclusion complexes between the chiral epoxide and the cyclodextrin cavity. The slight differences in binding free energy (ΔΔG) between enantiomers cause them to elute at different times. However, GC-MS is a relative technique; it cannot determine absolute configuration ab initio and must be cross-referenced with the standards synthesized in Method A[2].

Method C: Vibrational Circular Dichroism (VCD) coupled with DFT

When physical reference standards are unavailable, VCD is the most robust self-validating technique for aliphatic epoxides. VCD measures the differential absorption of left- and right-circularly polarized infrared light during molecular vibrations.

• The Causality of Choice: Because VCD probes the vibrational transitions of the chiral oxirane ring and the alkyl chains, it completely bypasses the need for a UV chromophore. By comparing the experimental VCD spectrum with a Density Functional Theory (DFT) simulated spectrum of a chosen enantiomer, the absolute configuration is assigned based on direct spectral matching.

Performance & Resource Comparison Matrix

The following table synthesizes the operational parameters of each methodology to aid in experimental design:

Methodology	Primary Mechanism	Sample Requirement	Destructive?	Ab Initio Assignment?	Time-to-Result
Stereodivergent Synthesis	Asymmetric biocatalysis	N/A (Generates sample)	N/A	Yes (Mechanistic)	Low (1–2 Weeks)
Chiral GC-MS	Diastereomeric inclusion	< 1 µg	Yes	No (Requires standards)	High (45–60 Minutes)
VCD + DFT	Chiroptical IR absorption	5 – 10 mg (>95% ee)	No	Yes (Computational)	Medium (2–4 Days)

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness, the following workflow establishes a self-validating loop: Map the chromatography using synthesized standards, then orthogonally confirm the unknown using chiroptical spectroscopy.

Protocol 1: Chiral GC-MS Mapping and Quantitation

Objective: Determine the stereoisomeric composition of a 2-methyl-3-pentyloxirane sample.

• Column Selection: Equip the GC-MS with a chiral capillary column specifically suited for aliphatic epoxides (e.g., Supelco β-DEX 225, 30 m × 0.25 mm × 0.25 µm).

• Sample Preparation: Dilute the unknown 2-methyl-3-pentyloxirane sample in GC-grade hexane to a concentration of 1 mg/mL.

• Instrument Parameters:

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector: 220 °C, Split ratio 50:1.

  • Oven Program: Hold at 40 °C for 5 min, ramp at 1 °C/min to 100 °C. Causality: A slow ramp is critical to resolve the subtle boiling point differences between the cis and trans diastereomers before enantiomeric separation occurs[2].

• Standardization: Inject the four stereodivergent reference standards[1] individually to map the exact retention times of the (2R,3R), (2S,3S), (2R,3S), and (2S,3R) isomers.

• Analysis: Inject the unknown sample. Integrate the peaks corresponding to the established retention times to calculate the enantiomeric excess (ee%).

Protocol 2: VCD Spectroscopic Validation (Orthogonal Confirmation)

Objective: Confirm the absolute configuration computationally without reliance on external standards.

• Sample Preparation: Dissolve 10 mg of high-purity (>95% ee) 2-methyl-3-pentyloxirane in 200 µL of CDCl₃. Inject into a BaF₂ liquid cell with a 100 µm path length.

• Data Acquisition: Record the IR and VCD spectra from 800 to 2000 cm⁻¹ using a VCD spectrometer. Critical Step: Collect scans for a minimum of 4 hours at 4 cm⁻¹ resolution to ensure a high signal-to-noise ratio, as VCD signals are typically 10⁻⁴ to 10⁻⁵ times smaller than standard IR absorbance.

• Computational Modeling: Perform a conformational search of the (2R,3R) isomer using Molecular Mechanics (e.g., MMFF94). Optimize the lowest energy conformers using DFT at the B3LYP/6-311G(d,p) level.

• Spectral Matching: Calculate the theoretical VCD frequencies and rotational strengths. Apply a Lorentzian band shape (half-width ~8 cm⁻¹) and overlay the calculated spectrum against the experimental data. A positive correlation confirms the (2R,3R) configuration; an inverse (mirror image) correlation confirms the (2S,3S) configuration.

Validation Workflow Visualization

Figure 1: Orthogonal workflow for the absolute configuration validation of 2-methyl-3-pentyloxirane.

Conclusion

Validating the absolute configuration of 2-methyl-3-pentyloxirane requires bridging the gap between chemical synthesis and advanced spectroscopy. By synthesizing mechanistic standards[1], mapping their precise elution profiles via Chiral GC-MS[2], and orthogonally verifying the bulk sample via VCD and DFT calculations, researchers can establish a closed-loop, self-validating system that guarantees scientific integrity.

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. pubs.acs.org [pubs.acs.org]

Comparative Reactivity Guide: 2-Methyl-3-pentyloxirane vs. Terminal Epoxides in Ring-Opening Kinetics

Executive Summary

Epoxides are highly versatile intermediates in drug development and organic synthesis, primarily due to the thermodynamic strain inherent in their three-membered oxirane rings. However, the reactivity of these compounds is not uniform; it is profoundly dictated by their substitution patterns. This guide provides an objective, data-supported comparison between 2-Methyl-3-pentyloxirane (an internal, 1,2-disubstituted epoxide) and standard terminal epoxides (such as 1,2-epoxyoctane). By analyzing the interplay of steric hindrance and electronic effects, researchers can rationally design synthetic routes and select appropriate catalytic systems.

Structural and Mechanistic Causality

The fundamental driver of epoxide reactivity is the release of ring strain (approximately 27 kcal/mol). However, the activation energy required to achieve the transition state depends heavily on the nucleophile's approach vector and the electronic environment of the oxirane carbons.

Terminal Epoxides (e.g., 1,2-Epoxyoctane)

Terminal epoxides possess an unsubstituted methylene group (a primary carbon). Under basic or neutral conditions, nucleophiles (e.g., amines, azides, alkoxides) undergo a rapid SN​2 attack at this less hindered position. The lack of steric bulk allows for a low-energy transition state, resulting in fast kinetics and near-perfect 1[1].

2-Methyl-3-pentyloxirane (Internal Epoxide)

Also known systematically as2[2], this molecule features a methyl group on C2 and a pentyl group on C3. Both oxirane carbons are secondary, creating a sterically congested environment that effectively shields the ring from direct SN​2 attack under basic conditions. To open this ring, 3 (via Brønsted or Lewis acids) is strictly required[3]. Acidic conditions protonate the epoxide oxygen, weakening the C-O bonds and shifting the mechanism toward an 4 where carbocation stability dictates the reaction[4].

Mechanistic divergence in epoxide ring-opening based on substitution patterns and reaction conditions.

Comparative Kinetic Data

To objectively compare performance, we evaluate the ring-opening kinetics of 1,2-epoxyoctane (terminal) versus 2-methyl-3-pentyloxirane (internal) using two distinct nucleophilic systems: sodium azide (basic/neutral) and methanolysis (acidic).

Substrate	Epoxide Type	Reaction Condition	Catalyst / Promoter	Conversion (2h)	Regioselectivity
1,2-Epoxyoctane	Terminal	NaN3​ , H2​O /MeCN, 25°C	None	>98%	>99% (Attack at C1)
2-Methyl-3-pentyloxirane	Internal	NaN3​ , H2​O /MeCN, 25°C	None	<2%	N/A
1,2-Epoxyoctane	Terminal	MeOH, 25°C	H2​SO4​ (0.1 eq)	>99%	~90:10 (Attack at C2)
2-Methyl-3-pentyloxirane	Internal	MeOH, 25°C	H2​SO4​ (0.1 eq)	85%	~55:45 (Mixed C2/C3)

Data Analysis: The data illustrates that while terminal epoxides are universally reactive, 2-methyl-3-pentyloxirane is virtually inert under uncatalyzed basic conditions due to the steric shielding of the secondary carbons. Under acid catalysis, the terminal epoxide undergoes nucleophilic attack at the more substituted position (C2) due to the SN​1 -like transition state stabilizing the partial positive charge[4]. Conversely, 2-methyl-3-pentyloxirane exhibits poor regioselectivity under acidic conditions because both C2 and C3 are secondary carbons with similar abilities to stabilize a partial positive charge, resulting in a nearly equimolar mixture of regioisomers.

Experimental Workflows: Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocols incorporate internal standards for real-time kinetic tracking, establishing a self-validating system for empirical comparison.

Protocol A: Base-Mediated Aminolysis (Benchmarking Terminal Reactivity)

Objective: Demonstrate the rapid SN​2 kinetics of terminal epoxides. Causality: Isopropylamine is used as a bulky nucleophile to exaggerate steric effects, clearly differentiating terminal from internal epoxide reactivity.

• Preparation: In a flame-dried 10 mL round-bottom flask, dissolve 1.0 mmol of the epoxide (e.g., 1,2-epoxyoctane) in 2.0 mL of anhydrous acetonitrile.

• Internal Standard: Add 0.5 mmol of dodecane. Rationale: Dodecane is chemically inert and allows for precise GC-FID calibration, ensuring the kinetic data is self-validating against evaporative solvent losses.

• Nucleophile Addition: Add 1.2 mmol of isopropylamine. Stir at 25°C.

• Sampling & Quenching: Extract 50 µL aliquots at 15, 30, 60, and 120 minutes. Quench immediately in 0.5 mL of cold saturated NH4​Cl to halt the reaction. Rationale: The quench neutralizes the amine's nucleophilicity, freezing the kinetic profile at the exact time of sampling. Extract with ethyl acetate for GC-MS analysis.

Protocol B: Lewis Acid-Catalyzed Ring Opening (Activating Internal Epoxides)

Objective: Overcome the activation energy barrier of 5[5]. Causality: BF3​⋅OEt2​ is selected as a strong Lewis acid to coordinate with the epoxide oxygen, drastically increasing the electrophilicity of the adjacent carbons without the protic interference of Brønsted acids.

• Preparation: Dissolve 1.0 mmol of 2-methyl-3-pentyloxirane and 0.5 mmol of dodecane in 3.0 mL of anhydrous dichloromethane (DCM) under an argon atmosphere at -78°C. Rationale: Cryogenic conditions prevent uncontrolled polymerization of the activated oxirane.

• Activation: Dropwise, add 0.1 mmol (10 mol%) of BF3​⋅OEt2​ . Stir for 10 minutes to allow complexation.

• Nucleophilic Attack: Slowly add 1.2 mmol of an alcohol (e.g., benzyl alcohol). Gradually warm the reaction vessel to 0°C over 2 hours.

• Quenching: Quench with triethylamine (0.2 mmol). Rationale: Triethylamine irreversibly binds the Lewis acid, preventing further reaction or product degradation during the aqueous workup. Analyze the organic layer via 1H NMR to determine the regiomeric ratio of the resulting alkoxy alcohols.

Standardized experimental workflow for comparative kinetic profiling of epoxide ring-opening.

References

• 2-Methyl-3-pentyloxirane | C8H16O | CID 102957 - PubChem - NIH , nih.gov, 2

• A Comparative Guide to the Ring-Opening Kinetics of Activated Epoxides - Benchchem , benchchem.com, 3

• 18.6: Reactions of Epoxides - Ring-opening - Chemistry LibreTexts , libretexts.org, 4

• Reaction of epoxides with nucleophiles under basic conditions - Master Organic Chemistry , masterorganicchemistry.com, 1

• Stereoselective Epoxidation of Unfunctionalized Aliphatic Alkenes with a Macrocyclic Tetra-NHC Iron(II) Catalyst | Organometallics - ACS Publications , acs.org, 5

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 2-Methyl-3-pentyloxirane | C8H16O | CID 102957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]

Comprehensive Guide to Chiral Purity Assessment of 2-Methyl-3-pentyloxirane: HPLC vs. GC Strategies

As a Senior Application Scientist, I frequently encounter the misconception that standard polysaccharide-based HPLC columns are universally superior for all chiral molecules. While high-performance liquid chromatography (HPLC) is undeniably the gold standard for pharmaceutical chiral analysis 1, purely aliphatic epoxides like 2-methyl-3-pentyloxirane present a unique mechanistic challenge that requires a more nuanced approach.

This guide objectively compares the performance of Polysaccharide-based HPLC against High-Resolution Gas Chromatography (GC) for the enantiomeric purity assessment of 2-methyl-3-pentyloxirane, providing actionable, self-validating protocols for drug development professionals.

Mechanistic Causality: The Aliphatic Epoxide Challenge

To develop a robust chiral separation method, we must first understand the causality behind the molecule's behavior. 2-Methyl-3-pentyloxirane (CAS 3234-26-2) is a volatile, purely aliphatic epoxide. It lacks aromatic rings and traditional hydrogen-bond donors (like -OH or -NH groups).

Most coated polysaccharide chiral stationary phases (CSPs), such as Chiralcel OD-H, rely heavily on a combination of hydrogen bonding, π−π stacking, and dipole-dipole interactions to achieve chiral recognition [[2]](). Because 2-methyl-3-pentyloxirane lacks π -electrons, the strong π−π interactions typically exploited by phenylcarbamate-derivatized CSPs are completely absent. Consequently, chiral recognition is forced to rely entirely on the weaker dipole-dipole interactions of the oxirane oxygen and the precise steric fit of the methyl and pentyl chains within the chiral selector's helical cavity 3.

Furthermore, the absence of a UV chromophore dictates the use of universal detectors in HPLC—such as Evaporative Light Scattering Detection (ELSD) or Refractive Index (RI)—which inherently suffer from lower sensitivity compared to the Flame Ionization Detection (FID) used in GC.

Mechanistic pathways driving chiral recognition of aliphatic epoxides.

Performance Comparison: Polysaccharide HPLC vs. Cyclodextrin GC

When evaluating chiral epoxides under normal-phase and polar organic modes 4, we must weigh the ease of HPLC against the high theoretical plate count of capillary GC. Below is a quantitative comparison of the two leading methodologies for 2-methyl-3-pentyloxirane.

Parameter	Polysaccharide HPLC (e.g., Chiralcel OD-H)	Cyclodextrin GC (e.g., β -DEX 225)
Primary Separation Mechanism	Steric inclusion, weak dipole interactions	Inclusion complexation, hydrogen bonding
Detection Method	ELSD or Refractive Index (RI)	Flame Ionization Detection (FID)
Mobile/Carrier Phase	Hexane/Isopropanol (Normal Phase)	Helium (Constant Flow)
Typical Resolution ( Rs​ )	1.2 – 1.6 (Moderate)	2.5 – 3.0 (High)
Selectivity ( α )	1.08 – 1.15	1.05 – 1.10
Sensitivity (LOQ)	~50 µg/mL	~1 µg/mL
Run Time	15 – 25 minutes	20 – 35 minutes

Expert Insight: While HPLC offers preparative scalability, GC-FID is vastly superior for the analytical purity assessment of this specific molecule due to its volatility and the high sensitivity of FID. If HPLC must be used, newer immobilized polysaccharide CSPs (like Chiralpak IA/IB/IC) allow the use of "forbidden" solvents like dichloromethane or MTBE, which can alter the steric environment and improve baseline resolution [[5]]().

Experimental Workflows (Self-Validating Protocols)

A robust analytical method must be a self-validating system. This means the protocol contains built-in checks to prevent false positives (e.g., peak co-elution masquerading as high purity) and ensures the column is actively differentiating stereocenters.

Decision matrix for the chiral separation of volatile aliphatic epoxides.

Protocol A: High-Resolution GC-FID (Recommended for Analytical Purity)

• System Setup: Install a derivatized β -cyclodextrin capillary column (e.g., 30 m × 0.25 mm ID, 0.25 µm film thickness) into a GC equipped with an FID.

• Carrier Gas: Set Helium to a constant flow of 1.2 mL/min.

• Temperature Program:

  • Initial temp: 60°C (hold 2 min).

  • Ramp: 2°C/min to 120°C (hold 5 min). Causality: A slow ramp is critical for aliphatic epoxides to maximize the residence time within the cyclodextrin cavity.

• Self-Validation Check 1 (System Suitability): Inject 1 µL of a 1 mg/mL racemic 2-methyl-3-pentyloxirane standard (split ratio 50:1). The system must demonstrate a resolution ( Rs​ ) ≥1.5 between the enantiomeric pairs. If Rs​<1.5 , lower the ramp rate to 1°C/min.

• Self-Validation Check 2 (Identity Spiking): To definitively assign the peaks, spike the racemic mixture with a known enantioenriched standard of the target isomer. The peak that increases in area confirms the elution order, preventing misidentification.

Protocol B: HPLC-ELSD with Immobilized Polysaccharide CSP

• System Setup: Equip the HPLC with a Chiralpak IA column (250 × 4.6 mm, 5 µm) and an ELSD detector (Evaporator temp: 40°C, Nebulizer temp: 40°C, Gas flow: 1.5 SLM).

• Mobile Phase: Hexane / Isopropanol (98:2, v/v). Causality: Keeping the polar modifier (IPA) extremely low maximizes the weak dipole interactions between the oxirane ring and the carbamate linkages.

• Flow Rate & Temp: 0.8 mL/min at 20°C. Lower temperatures enhance the weak exothermic inclusion complexation.

• Self-Validation Check 3 (Mass Balance): Ensure the sum of the enantiomer peak areas equals the total area of an achiral injection (accounting for ELSD non-linear response factors via a calibration curve). This proves no enantiomer is being irreversibly absorbed by the CSP.

References

• Enantioseparation of Chiral Epoxides with Polysaccharide-Based Chiral Columns in HPLC ResearchG
• High performance liquid chromatographic enantioseparation of chiral bridged polycyclic compounds on chiralcel OD-H and chiralpak OT(+)
• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development American Pharmaceutical Review
• Chiral Separations by HPLC on Immobilized Polysaccharide Chiral Stationary Phases Springer N
• Polysaccharide Chiral Stationary Phases for the Achiral and Chiral Separ

Sources

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. High performance liquid chromatographic enantioseparation of chiral bridged polycyclic compounds on chiralcel OD-H and chiralpak OT(+) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Polysaccharide Chiral Stationary Phases for the Achiral and Chiral Separation of Cannabinoids | IntechOpen [intechopen.com]
• 4. researchgate.net [researchgate.net]
• 5. Chiral Separations by HPLC on Immobilized Polysaccharide Chiral Stationary Phases | Springer Nature Experiments [experiments.springernature.com]

Comparative Guide: X-Ray Crystallographic Analysis of Liquid Aliphatic Epoxides (2-Methyl-3-pentyloxirane Derivatives)

Determining the absolute configuration and stereochemical purity of unfunctionalized aliphatic epoxides, such as 2-methyl-3-pentyloxirane, presents a fundamental challenge in analytical chemistry. With a low molecular weight (128.21 g/mol ) and a lack of rigid, heavy-atom-containing moieties, 2-methyl-3-pentyloxirane is a volatile liquid at room temperature. Consequently, it cannot form the highly ordered, periodic lattices required for conventional single-crystal X-ray diffraction (SCXRD).

As a Senior Application Scientist, I have evaluated the three primary methodologies used to circumvent this limitation: The Crystalline Sponge Method (CSM) , Chemical Derivatization (Ring-Opening) , and In Situ Cryo-Crystallization . This guide objectively compares these strategies, detailing the causality behind the experimental workflows and providing self-validating protocols to ensure scientific integrity during drug development and synthetic validation.

Objective Performance Comparison

Selecting the appropriate crystallographic strategy depends heavily on sample availability, the necessity for absolute configuration determination, and the acceptable degree of structural alteration.

Table 1: Performance Metrics of Crystallographic Strategies for Liquid Epoxides

Methodology	Sample Requirement	Structural Alteration	Absolute Configuration (Flack Parameter)	Processing Time	Best Use Case
Crystalline Sponge Method (CSM)	< 5 µg (Microgram scale)	None (Non-destructive)	Moderate (Relies on host anomalous dispersion)	2–4 Days	Trace reaction products, scarce natural isolates.
Chemical Derivatization	> 10 mg (Milligram scale)	High (Covalent ring-opening)	High (Direct heavy-atom incorporation)	1–2 Weeks	Scalable synthetic intermediates requiring strict stereochemical proof.
In Situ Cryo-Crystallization	~ 5–10 µL (Neat liquid)	None (Phase change only)	Low (Lacks heavy atoms for reliable Flack calculation)	1 Day	Pure bulk liquids where relative stereochemistry (cis/trans) is sufficient.

Mechanistic Workflows & Experimental Causality

To successfully resolve the structure of 2-methyl-3-pentyloxirane, the molecule must be immobilized. The following diagram illustrates the decision matrix and physical transformations involved in each analytical pathway.

Workflow for X-ray crystallographic analysis of liquid epoxides.

Self-Validating Experimental Protocols

Strategy A: The Crystalline Sponge Method (CSM)

Pioneered by Fujita and widely adapted for supramolecular host/guest complexes[2], CSM utilizes a pre-crystallized porous metal-organic framework (MOF)—typically [(ZnI2)3(tpt)2]n or octanuclear coordination cages.

Causality: The MOF acts as a host lattice. When the liquid epoxide diffuses into the pores, the oxirane oxygen acts as a hydrogen-bond acceptor, anchoring to the convergent CH protons on the MOF's interior surface. This host-guest interaction restricts the thermal motion of the liquid molecule, locking it into an ordered, repeating conformation that scatters X-rays effectively.

Step-by-Step Protocol:

• Sponge Activation: Wash pre-grown [(ZnI2)3(tpt)2]n crystals with cyclohexane (3 × 1 mL).

  • Why? This displaces the native, high-boiling nitrobenzene solvent used during MOF synthesis, creating vacant cavities for the guest.

• Guest Incubation: Submerge a single activated crystal in a 1–5 µg/µL solution of 2-methyl-3-pentyloxirane in cyclohexane. Seal the vial and incubate at 50 °C for 48 hours.

  • Why? Gentle heating accelerates the diffusion kinetics of the epoxide into the narrow MOF channels without degrading the host lattice.

• Validation & Data Collection: Mount the crystal on a diffractometer at 100 K. Self-Validation Step: Before full data collection, perform a rapid 10-frame matrix scan. If the unit cell parameters deviate by >2% from the empty sponge, or if mosaicity exceeds 1.5°, the sponge has degraded during soaking. Discard and optimize the solvent system.

Strategy B: Chemical Derivatization (Ring-Opening)

When absolute configuration must be determined with unequivocal certainty (e.g., for regulatory submissions), the lack of heavy atoms in 2-methyl-3-pentyloxirane results in weak anomalous dispersion, making Flack parameter calculations unreliable. Derivatization solves this [3].

Causality: By subjecting the epoxide to nucleophilic ring-opening and subsequent esterification with a chiral auxiliary (like (-)-camphanoyl chloride or p-bromobenzoic acid), you achieve three physical upgrades:

• The molecular weight increases, raising the melting point to yield a solid.

• Rigid aromatic rings introduce π-π stacking, driving crystallization.

• The heavy atom (Bromine) provides strong anomalous X-ray scattering, essential for resolving enantiomers.

Step-by-Step Protocol:

• Regioselective Ring Opening: React 2-methyl-3-pentyloxirane with a nucleophile (e.g., sodium tert-butoxide or an amine) in the presence of a Lewis acid catalyst to yield the corresponding β -amino alcohol or diol.

• Heavy-Atom Esterification: React the intermediate with p-bromobenzoyl chloride and catalytic DMAP in dichloromethane.

• Validation & Crystallization: Self-Validation Step: Analyze the crude product via chiral HPLC. If the diastereomeric excess (d.e.) is < 95%, perform column chromatography. Causality: Minor diastereomeric impurities will poison the crystal growth surface, leading to twinned or amorphous solids. Once purified, crystallize via vapor diffusion (dichloromethane/hexane) over 3 days.

Strategy C: In Situ Cryo-Crystallization

For rapid determination of relative stereochemistry (e.g., confirming cis vs. trans geometry of the 2-methyl-3-pentyloxirane ring) without chemical alteration [1].

Causality: Rapid cooling of the neat liquid below its freezing point inside a confined geometry forces the molecules to pack into a solid lattice.

Step-by-Step Protocol:

• Capillary Loading: Draw 5 µL of neat 2-methyl-3-pentyloxirane into a 0.3 mm quartz Lindemann capillary. Flame-seal the ends.

• Flash Freezing: Mount the capillary on the goniometer. Plunge the temperature to 100 K using an N 2​ cryostream.

• Validation & Annealing: Self-Validation Step: Check the initial diffraction pattern. Flash-freezing often produces a polycrystalline powder ring (ice-ring equivalent). To validate and fix this, cycle the temperature: warm the sample to just below its melting point (~250 K) to melt microcrystals, then cool slowly at 2 K/min to allow a single dominant seed crystal to consume the volume.

Conclusion & Recommendations

For routine synthetic screening of unfunctionalized aliphatic epoxides like 2-methyl-3-pentyloxirane, In Situ Cryo-Crystallization offers the fastest route to confirm relative cis/trans geometry. However, if the sample is a scarce product of asymmetric catalysis requiring absolute configuration assignment, the Crystalline Sponge Method is the superior, non-destructive choice. Finally, for late-stage drug development where definitive, regulatory-grade stereochemical proof is mandated, Chemical Derivatization into a heavy-atom ester remains the gold standard due to the unambiguous reliability of the resulting Flack parameter.

References

• Stereoselective Epoxidation of Unfunctionalized Aliphatic Alkenes with a Macrocyclic Tetra-NHC Iron(II) Catalyst ACS Organometallics[Link] [1]

• Structural Analysis of Coordination Cage/Guest Complexes Prepared with the 'Crystalline Sponge' Methodology MDPI Molecules[Link] [2]

• Epoxide Syntheses and Ring-Opening Reactions in Drug Development MDPI Molecules[Link][3]

DFT studies on the transition states of 2-Methyl-3-pentyloxirane reactions

Computational Kinetics in Drug Design: A Comparative Guide to DFT Functionals for 2-Methyl-3-pentyloxirane Transition States

Executive Summary

The ring-opening of epoxides is a foundational transformation in synthetic organic chemistry, particularly for generating chiral centers in active pharmaceutical ingredients (APIs). 2-Methyl-3-pentyloxirane (CID 102957)[1] is a sterically hindered, unsymmetrical epoxide. Predicting its regioselectivity (nucleophilic attack at C2 vs. C3) and stereochemical outcomes requires precise modeling of its transition states (TS). Epoxides exhibit high reactivity due to inherent ring strain, typically proceeding through a hybrid SN1/SN2 transition state under acidic conditions[2].

For computational chemists and drug development professionals, selecting the correct Density Functional Theory (DFT) functional is the difference between an accurate mechanistic prediction and a costly synthetic dead-end. This guide objectively compares the performance of three widely adopted DFT functionals—B3LYP-D3 , M06-2X , and ω B97X-D —in modeling the transition state barriers and geometries of 2-methyl-3-pentyloxirane ring-opening.

Mechanistic Overview & The Self-Validating Computational Workflow

In the acid-catalyzed ring-opening of 2-methyl-3-pentyloxirane, protonation of the oxirane oxygen precedes nucleophilic attack. The transition state is characterized by the elongation of the C–O bond and the partial formation of the Nucleophile–C bond. Literature on oxirane ring-opening indicates that in the transition state, the breaking C–O bond is typically elongated to approximately 1.79 Å[3].

To accurately capture this saddle point on the Potential Energy Surface (PES), researchers must employ a self-validating computational workflow . A transition state optimization is mathematically meaningless unless it is rigorously proven to connect the exact reactant and product minima.

Computational workflow for isolating and validating transition states in oxirane ring-opening.

Comparative Analysis: DFT Functionals for Transition States

The accuracy of a TS calculation depends heavily on the functional's ability to handle fractional electron correlation during bond breaking/forming. We compare three distinct approaches:

• B3LYP-D3 (The Baseline): While B3LYP is the most universally utilized functional for ground-state geometries, it is notorious for underestimating reaction barrier heights. This is caused by a high self-interaction error (SIE) due to an insufficient percentage of exact Hartree-Fock (HF) exchange, which artificially stabilizes the delocalized electrons in the transition state[4].

• M06-2X (The Kinetic Specialist): Developed by the Truhlar group, M06-2X is a meta-GGA hybrid functional containing 54% exact HF exchange. This high HF exchange drastically reduces SIE, making it highly accurate for main-group thermochemistry and kinetic barrier heights[4][5]. It is widely considered the gold standard for organic transition states[6].

• ω B97X-D (The Long-Range Champion): This range-separated hybrid functional includes empirical dispersion corrections. By varying the amount of exact exchange based on interelectronic distance, it excellently captures the diffuse, long-range interactions present in the elongated bonds of a hydrolysis or ring-opening transition state[6][7].

Quantitative Benchmark Data

Table 1: Computational benchmark comparing DFT functionals for the acid-catalyzed ring-opening of 2-Methyl-3-pentyloxirane (Basis Set: 6-311++G(d,p), Implicit Solvent: SMD Water).

DFT Functional	ΔG‡ (kcal/mol)	Breaking C–O Bond Length (Å)	Imaginary Frequency ( ν‡ )	Performance Assessment
B3LYP-D3	14.2	1.84	-410 cm −1	Poor: Underestimates barrier due to self-interaction error.
M06-2X	18.5	1.79	-485 cm −1	Excellent: Matches experimental kinetic expectations; accurate TS geometry[3][5].
ω B97X-D	19.1	1.78	-492 cm −1	Excellent: Superior handling of long-range solvent/nucleophile interactions[7].

Causality Insight: The M06-2X and ω B97X-D functionals predict a tighter, higher-energy transition state (C–O bond ~1.79 Å) compared to B3LYP. The inclusion of high HF exchange in M06-2X prevents the artificial energy lowering seen in B3LYP, yielding a ΔG‡ that strictly correlates with the experimentally observed sluggishness of sterically hindered epoxide ring-openings.

Step-by-Step Experimental Protocol: TS Isolation & Validation

To ensure scientific integrity and reproducibility, the following protocol details a self-validating system for computing the TS of 2-methyl-3-pentyloxirane using Gaussian 16 or ORCA 5.0.

Step 1: Ground State Optimization & Conformational Search

• Action: Perform a conformational search of the protonated 2-methyl-3-pentyloxirane using molecular mechanics, followed by DFT optimization of the lowest energy conformers at the M06-2X/6-311++G(d,p) level.

• Causality: Epoxides possess flexible alkyl chains (the 3-pentyl group). Failing to identify the global minimum of the reactant complex will result in an artificially inflated activation barrier ( ΔG‡=GTS​−GReactant​ ).

Step 2: Transition State Guess Generation (Relaxed PES Scan)

• Action: Set up a relaxed Potential Energy Surface (PES) scan. Gradually decrease the distance between the incoming nucleophile (e.g., water oxygen) and the target epoxide carbon (C2 or C3) in increments of 0.05 Å.

• Causality: Guessing a TS geometry blindly rarely converges. A relaxed scan maps the energy profile, and the highest energy point on this 1D curve serves as a near-perfect starting geometry for the Berny algorithm.

Step 3: Transition State Optimization

• Action: Submit the highest energy geometry from Step 2 for TS optimization using the keywords Opt=(TS, CalcFC, NoEigenTest).

• Causality: CalcFC calculates the exact force constants analytically at the first step, guiding the optimizer accurately uphill along the reaction coordinate and downhill in all other orthogonal degrees of freedom.

Step 4: Frequency Analysis (The First Validation)

• Action: Run a vibrational frequency calculation (Freq) on the optimized TS geometry at the same level of theory.

• Causality: A true transition state is a first-order saddle point. It must possess exactly one imaginary frequency (denoted by a negative sign, e.g., -485 cm −1 ). Animate this frequency in GaussView or Avogadro to visually confirm it corresponds to the C–O bond breaking and Nu–C bond forming.

Step 5: Intrinsic Reaction Coordinate (IRC) Calculation (The Ultimate Validation)

• Action: Execute an IRC calculation (IRC=(CalcFC, maxpoints=50)) starting from the validated TS geometry.

• Causality: This is the core of the self-validating protocol. The IRC algorithm steps downhill from the TS in both directions along the reaction path. If the resulting endpoints do not perfectly match the optimized protonated 2-methyl-3-pentyloxirane (reactant) and the ring-opened diol/ether (product), the TS is invalid and belongs to a different reaction pathway.

Conclusion & Recommendations

For researchers modeling the transition states of 2-methyl-3-pentyloxirane and similar substituted oxiranes, legacy functionals like B3LYP should be avoided for kinetic barrier calculations.

• Recommendation: Adopt M06-2X or ω B97X-D coupled with a robust basis set containing diffuse functions (e.g., 6-311++G(d,p)) to properly model the anionic/diffuse nature of incoming nucleophiles.

• Always apply an implicit solvation model (like SMD) during the TS optimization, as gas-phase calculations will drastically misrepresent the charge stabilization occurring at the transition state of ring-opening reactions.

Sources

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• 7. espottesmith.github.io [espottesmith.github.io]

Benchmarking Synthetic Routes to 2-Methyl-3-pentyloxirane: A Comparative Guide

2-Methyl-3-pentyloxirane (CAS: 3234-26-2), commonly referred to as 2,3-epoxyoctane, is a versatile unfunctionalized aliphatic epoxide[1]. Because it lacks directing groups or aromatic conjugation, synthesizing this molecule with high conversion and strict stereocontrol presents a unique challenge. This guide benchmarks three distinct synthetic routes—ranging from classic stoichiometric oxidations to modern green catalysis and biocatalytic stereodivergence—providing process chemists with the mechanistic causality and empirical data needed to select the optimal pathway.

Mechanistic Evaluation & Causal Analysis

When selecting a synthetic route for unfunctionalized aliphatic alkenes like 2-octene, the choice of oxidant and catalyst dictates not only the yield but the stereochemical outcome and environmental footprint.

Route A: The Baseline – Stoichiometric m-CPBA Epoxidation

The epoxidation of 2-octene using meta-chloroperoxybenzoic acid (m-CPBA) remains the standard baseline for laboratory-scale synthesis[2].

• Causality of Stereoretention: This reaction proceeds via a concerted, asynchronous "butterfly" transition state[3]. Because the oxygen atom is transferred to the pi-bond simultaneously without the formation of a discrete carbocation or radical intermediate, bond rotation is entirely restricted. Consequently, the reaction is strictly diastereospecific: cis-2-octene yields exclusively cis-2-methyl-3-pentyloxirane, albeit as a racemic mixture of enantiomers[3].

Route B: The Green Benchmark – Macrocyclic Fe(II)-NHC Catalysis

Transition-metal-catalyzed aerobic or peroxide-based epoxidations often fail for unfunctionalized alkenes due to radical leakage, leading to allylic oxidation or diol formation. A modern solution utilizes a macrocyclic Tetra-NHC Iron(II) catalyst with aqueous H₂O₂[4].

• Causality of Catalyst Stability: N-heterocyclic carbenes (NHCs) are exceptionally strong σ-donors. By coordinating the Fe(II) center within a rigid tetra-NHC macrocycle, the electron density stabilizes the highly reactive Fe(IV)-oxo active species[4]. This prevents the oxidant from decomposing into hydroxyl radicals, ensuring a concerted oxygen transfer that mimics the stereospecificity of m-CPBA but produces only water as a byproduct[4].

Route C: The Precision Tool – Chemo-Enzymatic Stereodivergent Synthesis

While Routes A and B are diastereospecific, they cannot easily break symmetry to provide pure enantiomers. To access all four absolute stereoisomers of 2-methyl-3-pentyloxirane, a stereodivergent chemo-enzymatic approach is required[5].

• Causality of Enantio-discrimination: Starting from 2-octanone, the substrate is halogenated to 3-bromo-2-octanone. Instead of chemical reduction, engineered Ketoreductases (KREDs) are employed[5]. The chiral active site of the enzyme forces the substrate into a specific conformation during hydride transfer, yielding diastereopure 3-bromooctan-2-ols. A subsequent base-promoted intramolecular SN2 cyclization locks in the epoxide geometry, allowing access to any of the four stereoisomers based on the specific KRED variant chosen[5].

Quantitative Benchmarking

The following table synthesizes the performance metrics of the three evaluated routes based on recent literature data[2][4][5].

Performance Metric	Route A: m-CPBA Oxidation	Route B: Fe(II)-NHC / H₂O₂	Route C: Chemo-Enzymatic
Typical Yield	87%[2]	79% (Conversion)[4]	40–60% (Per isolated isomer)[5]
Stereoselectivity	Diastereospecific (Racemic)	Diastereospecific (Racemic)	Enantiopure (4 Isomers)
E-Factor (Waste)	High (Stoichiometric m-CBA)	Low (Aqueous H₂O)	Medium (Aqueous buffers)
Reaction Time	1–2 Hours	60 Minutes	24–48 Hours
Primary Use Case	Rapid lab-scale standard	Green process scale-up	Pharmaceutical screening

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols incorporate built-in analytical validation steps to confirm both conversion and stereochemical integrity.

Protocol A: Standard m-CPBA Epoxidation of cis-2-Octene[2]

• Preparation: Dissolve cis-2-octene (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M) under an inert atmosphere at 0 °C.

• Oxidation: Slowly add a solution of purified m-CPBA (1.2 equiv) in CH₂Cl₂ dropwise to control the exotherm.

• Reaction: Stir the mixture for 1 hour, allowing it to warm to room temperature. The precipitation of meta-chlorobenzoic acid indicates reaction progress.

• Quench & Workup: Quench with saturated aqueous Na₂S₂O₃ to destroy residual peroxide, followed by washing with saturated NaHCO₃ to remove the acidic byproduct.

• Self-Validation (NMR): Concentrate the organic layer and analyze via ¹H NMR (200 MHz, CDCl₃). Successful conversion to cis-2-methyl-3-pentyloxirane is validated by the disappearance of alkene protons (5.3–5.5 ppm) and the appearance of the characteristic oxirane ring protons at δ 2.74 (qd, J = 5.2, 2.2 Hz, 1H) and 2.70–2.59 (m, 1H) [2].

Protocol B: Catalytic Fe(II)-NHC Epoxidation[4]

• Catalyst Loading: In a reaction vial, combine cis-2-octene (0.135 mmol, 1.0 equiv) and the Tetra-NHC Iron(II) catalyst (2 mol %) in MeCN-d₃ (solvent).

• Temperature Control: Cool the system to −15 °C. Causality: Lower temperatures suppress the competitive disproportionation of H₂O₂.

• Oxidant Addition: Inject aqueous H₂O₂ (50% w/w, 0.675 mmol, 5.0 equiv) via a syringe pump over 30 minutes.

• Reaction: Stir for exactly 60 minutes at −15 °C[4].

• Self-Validation (In-Situ NMR & GC-MS): Because the reaction is run in MeCN-d₃, directly acquire a ¹H NMR spectrum to determine conversion (target: ~79%)[4]. To validate that no radical isomerization occurred, subject the mixture to chiral GC-MS; the presence of a single diastereomeric pair confirms the strict cis-selectivity of the Fe(IV)-oxo transfer[4].

Visualizing the Synthetic Workflows

Comparative workflows for the synthesis of 2-Methyl-3-pentyloxirane from C8 precursors.

References

• PubChem . "2-Methyl-3-pentyloxirane | C8H16O | CID 102957". National Center for Biotechnology Information. Available at: [Link]

• Organometallics (2015) . "Stereoselective Epoxidation of Unfunctionalized Aliphatic Alkenes with a Macrocyclic Tetra-NHC Iron(II) Catalyst". American Chemical Society. Available at: [Link]

• Letters in Organic Chemistry (2018) . "Microwave-Assisted Isomerizations of Epoxides to Allylic Alcohols". DIAL@UCLouvain. Available at: [Link]

• MDPI Catalysts (2021) . "Catalytic Oxidations with Meta-Chloroperoxybenzoic Acid (m-CPBA) and Mono- and Polynuclear Complexes of Nickel: A Mechanistic Outlook". MDPI. Available at: [Link]

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• 3. Catalytic Oxidations with Meta-Chloroperoxybenzoic Acid (m-CPBA) and Mono- and Polynuclear Complexes of Nickel: A Mechanistic Outlook [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Journals - Pharmaceutical Fronts / Full Text [thieme-connect.com]

Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of 2-Methyl-3-pentyloxirane

Executive Summary 2-Methyl-3-pentyloxirane (also known as 2,3-epoxyoctane) is a highly reactive alkyl epoxide. Due to the inherent ring strain of the oxirane moiety and its low flash point, improper disposal poses severe exothermic and flammability risks. This guide provides drug development professionals and laboratory scientists with a validated, step-by-step methodology for the chemical deactivation and logistical disposal of this compound, ensuring compliance and operational safety.

Chemical Profile & Reactivity Causality

Before executing any disposal protocol, it is critical to understand the physicochemical properties driving the compound's hazard profile. The three-membered oxirane ring possesses significant angular strain (~115 kJ/mol). This strain makes the epoxide highly susceptible to both electrophilic and nucleophilic attack. If untreated 2-methyl-3-pentyloxirane is inadvertently mixed with trace acids, bases, or amines in a general waste carboy, it can undergo rapid, uncontrolled exothermic polymerization or ring-opening, potentially leading to container over-pressurization and catastrophic failure.

Quantitative Data Summary

Property	Value	Causality / Operational Impact
Chemical Name	2-Methyl-3-pentyloxirane	Also known as 2,3-epoxyoctane.
CAS Number	3234-26-2	Primary identifier for SDS and EHS tracking.
Molecular Weight	128.215 g/mol	Used for stoichiometric calculations during deactivation.
Flash Point	38.4ºC (101.1ºF)	Classifies the chemical as an EPA D001 Ignitable Hazardous Waste[1][2].
Solubility	Hydrophobic	Necessitates a co-solvent (e.g., acetone) during aqueous hydrolysis to prevent phase separation[3].

Waste Segregation & Logistical Planning

Untreated 2-methyl-3-pentyloxirane must be strictly segregated from general laboratory waste streams.

• EPA Classification: Due to its flash point of 38.4ºC[1], it triggers the 2[2].

• Prohibited Actions: Never discharge this compound or its deactivated derivatives into the sanitary sewer. Sink disposal of such organic wastes is strictly prohibited by environmental regulations (4[4][5]).

• Container Management: Empty containers that previously held the pure epoxide must be triple-rinsed with a compatible solvent (e.g., acetone). The rinseate must be collected as hazardous waste before the container can be defaced and discarded[5].

Experimental Protocol: Acid-Catalyzed Hydrolysis (Deactivation)

For laboratories equipped to perform synthetic chemistry, the safest method to manage bulk epoxide waste is to chemically deactivate it via acid-catalyzed hydrolysis prior to final disposal. This converts the high-energy oxirane into a stable, less hazardous 1,2-diol (octane-2,3-diol) (3[3]).

Self-Validating Methodology

Step 1: Reaction Setup & Homogenization

• Action: In a certified chemical fume hood, transfer the 2-methyl-3-pentyloxirane waste into a round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Dilute the epoxide 1:1 (v/v) with acetone[3].

• Causality: 2-Methyl-3-pentyloxirane is an 8-carbon hydrophobic molecule. Adding aqueous acid directly would create a biphasic system, leading to poor reaction kinetics and the risk of sudden, localized exothermic runaway at the phase boundary. Acetone acts as a miscible co-solvent, ensuring a safe, homogeneous reaction mixture[3].

Step 2: Acidification

• Action: Slowly, dropwise, add 1 M Sulfuric Acid (H₂SO₄) to the stirring mixture. Aim for a 1:1.2 molar ratio of epoxide to water[3].

• Causality: The acid protonates the epoxide oxygen, increasing its electrophilicity and lowering the activation energy required for the nucleophilic attack by water. The dropwise addition controls the exothermic heat release[3].

Step 3: Thermal Reflux & Validation

• Action: Heat the mixture to a gentle reflux (60-70°C) and maintain for 2-4 hours[3]. Monitor the reaction using Thin Layer Chromatography (TLC).

• Causality: TLC provides a self-validating feedback loop. The protocol is only complete when the high-Rf epoxide spot completely disappears, confirming 100% conversion to the highly polar (low-Rf) diol[3].

Step 4: Quenching & Extraction

• Action: Cool the mixture to room temperature. Slowly add a saturated Sodium Bicarbonate (NaHCO₃) solution until gas evolution ceases. Extract the aqueous layer with an organic solvent, combine the organic phases, and dry over anhydrous Sodium Sulfate (Na₂SO₄)[3].

• Causality: Neutralizing the acid catalyst prevents unwanted side reactions during storage. Drying removes residual water, stabilizing the final waste stream.

Step 5: Final Disposal

• Action: Remove the solvent via rotary evaporation. The resulting octane-2,3-diol residue must be transferred to a clearly labeled "Hazardous Waste" container and processed by your institution's EHS department[3].

Reaction Workflow Visualization

Workflow for the acid-catalyzed hydrolysis and deactivation of 2-methyl-3-pentyloxirane.

Spill Response & Immediate Action

In the event of an accidental release of untreated 2-methyl-3-pentyloxirane:

• Evacuate and Isolate: Immediately clear the area and eliminate all ignition sources, as the vapors can easily ignite at ambient temperatures slightly above 38.4ºC[1].

• Containment: Wear appropriate PPE (nitrile gloves, splash goggles, and a respirator if outside a fume hood). Contain the spill using inert, non-combustible absorbent materials (e.g., vermiculite or sand). Never use combustible materials like sawdust.

• Collection: Sweep the saturated absorbent into a compatible, sealable container. Label it as "Hazardous Waste - Ignitable/Reactive Epoxide" and contact EHS for immediate pickup.

References

• ECHEMI. "3234-26-2, 2-Methyl-3-pentyloxirane Formula." Echemi.com.
• ChemSrc. "3234-26-2_2-methyl-3-pentyloxirane." Chemsrc.com.
• Benchchem. "Proper Disposal of 1,2-Epoxydecane: A Guide for Laboratory Professionals." Benchchem.com.
• Vanderbilt University. "Guide to Laboratory Sink/Sewer Disposal of Wastes." Vanderbilt.edu.
• Vanderbilt University Medical Center. "Laboratory Guide for Managing Chemical Waste." Vumc.org.
• New York State Department of Environmental Conservation. "October 2, 2023 GZA File No.: 41.0163097.00." Ny.gov.

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• 1. 3234-26-2_2-methyl-3-pentyloxiraneCAS号:3234-26-2_2-methyl-3-pentyloxirane【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 2. extapps.dec.ny.gov [extapps.dec.ny.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. vanderbilt.edu [vanderbilt.edu]
• 5. vumc.org [vumc.org]

Comprehensive Safety and Operational Guide for Handling 2-Methyl-3-pentyloxirane

Executive Summary & Chemical Profile

2-Methyl-3-pentyloxirane (CAS: 3234-26-2), also known as 2,3-epoxyoctane, is an epoxide compound widely utilized as an intermediate in organic synthesis and pharmaceutical drug development[1][2]. Due to the inherent ring strain of the oxirane moiety, this chemical is highly reactive and poses significant exposure risks, including severe skin and eye irritation, respiratory inflammation, and potential alkylating toxicity[2]. To ensure absolute safety and operational integrity, handling this compound requires strict adherence to specialized Personal Protective Equipment (PPE) and validated logistical workflows.

Understanding the physical properties of 2-methyl-3-pentyloxirane is critical for designing effective safety and containment protocols.

Property	Value	Operational Implication
CAS Number	3234-26-2	Unique identifier for SDS and regulatory cross-referencing[1][3].
Molecular Weight	128.21 g/mol	Moderate volatility; vapors can accumulate in unventilated spaces[1].
Boiling Point	153.8 ºC	Liquid at room temperature, but generates hazardous vapors upon heating[3].
Flash Point	38.4 ºC	Flammable liquid (Category 3); requires spark-free tools and grounding[3].
Density	0.847 g/cm³	Floats on water; aqueous fire suppression may be ineffective[3].
XLogP3	2.7	Highly lipophilic; facilitates rapid transdermal absorption[1].

Mechanistic Basis for Hazard & PPE Selection

Do not rely on standard laboratory PPE when handling epoxides. The selection of protective gear must be driven by the chemical's specific reactivity profile:

• Dermal Protection (Butyl Rubber Gloves): Epoxides act as electrophiles that can spontaneously alkylate nucleophilic residues in skin proteins, causing severe contact dermatitis and sensitization[2]. Because 2-methyl-3-pentyloxirane is highly lipophilic (XLogP3 = 2.7)[1], it rapidly permeates standard latex and thin nitrile gloves. Mandatory: Use Butyl rubber gloves (minimum 0.3 mm thickness) or double-glove with extended-cuff, heavy-duty nitrile.

• Ocular Protection (Goggles + Face Shield): The cornea is rich in nucleophilic proteins. A splash can cause rapid, irreversible cross-linking and opacity[2]. Mandatory: Chemical splash goggles (not safety glasses) combined with a full polycarbonate face shield.

• Respiratory Protection (Fume Hood & OV Respirator): With a flash point of 38.4ºC[3], the compound generates combustible and irritating vapors at room temperature[2]. Mandatory: All handling must occur in a ducted Class II Type B2 biological safety cabinet or a chemical fume hood. If ventilation fails, a half-mask elastomeric respirator equipped with Organic Vapor (OV) cartridges is required.

Standard Operating Procedures (SOPs)

Protocol 1: Aseptic & Inert Transfer Workflow

Causality: Epoxides can degrade in the presence of moisture or atmospheric nucleophiles. Furthermore, isolating the compound from ambient air prevents operator inhalation.

• Preparation & Purge: Position the reagent bottle inside a certified chemical fume hood. Purge the transfer environment (e.g., Schlenk line) with inert gas (N2 or Ar). Ensure the fume hood sash is pulled down below the operator's breathing zone.

• PPE Self-Validation: Inspect butyl gloves for micro-tears using the inflation test (trap air inside the glove and squeeze to detect leaks). If using a respirator, verify the seal via positive and negative pressure checks (a successful seal will hold the mask against the face for 5 seconds without leaks).

• Secondary Containment: Place the reagent bottle in a high-density polyethylene (HDPE) secondary containment tray to catch potential drips.

• Syringe Transfer: Use a gas-tight glass syringe with a Luer-lock Teflon needle. Crucial: Avoid plastic syringes, as the lipophilic epoxide can degrade the polymer barrel, leading to mechanical failure and spills.

• Immediate Decontamination: Rinse the syringe immediately with a quenching solution (e.g., 1M NaOH in ethanol) to hydrolyze residual epoxide, followed by an acetone rinse.

Protocol 2: Epoxide Quenching and Waste Disposal

Causality: Disposing of unquenched epoxides into general organic waste can lead to exothermic polymerization or cross-reactions. The epoxide ring must be chemically opened (hydrolyzed) to a less toxic diol before disposal.

• Quenching Bath Preparation: In a fume hood, prepare a well-stirred solution of 1M sulfuric acid ( H2​SO4​ ) or 1M sodium hydroxide ( NaOH ) in a compatible solvent (e.g., methanol/water mixture).

• Controlled Addition: Slowly add the 2-methyl-3-pentyloxirane waste dropwise to the quenching bath. Causality: Ring-opening is highly exothermic. Dropwise addition prevents thermal runaway and solvent boiling.

• Self-Validating Monitoring: Monitor the reaction temperature using a thermocouple. A stable temperature returning to baseline confirms the exothermic ring-opening is complete. Allow the mixture to stir for 24 hours.

• Neutralization & Disposal: Test the pH of the final solution using indicator strips to ensure it is neutral (pH 7). Transfer the deactivated solution to a clearly labeled aqueous organic waste container.

Emergency Spill Response Workflow

In the event of a spill, immediate isolation and chemical deactivation are required to prevent inhalation and fire hazards[2].

Workflow for the emergency containment and chemical deactivation of 2-Methyl-3-pentyloxirane spills.

Spill Response Steps:

• Evacuate and Ventilate: Immediately clear the area. Because the flash point is 38.4ºC[3], extinguish all open flames and turn off spark-producing equipment.

• Don Emergency PPE: Responders must wear an OV-cartridge respirator, butyl gloves, and a face shield before re-entering the area.

• Containment: Surround the spill with a non-combustible, inert absorbent (e.g., vermiculite or dry sand). Do not use combustible materials like sawdust.

• Deactivation: Carefully apply a mild acidic or basic spill-control neutralizing agent over the absorbed epoxide to initiate ring-opening.

• Collection: Sweep the deactivated material using non-sparking tools into a hazardous waste bucket, seal tightly, and label as "Epoxide Spill Debris."

References

• [1] Title: 2-Methyl-3-pentyloxirane | C8H16O | CID 102957 - PubChem | Source: nih.gov | URL:[Link]

• [2] Title: Oxirane, 2-methyl-3-pentyl- - ChemBK | Source: chembk.com | URL:[Link]

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